Dimethylcyanamide

• CAS: 1467-79-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Dimethylcyanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of dimethylcyanamide (CAS No. 1467-79-4). The information is tailored for researchers, scientists, and professionals in drug development who utilize dimethylcyanamide as a chemical intermediate and solvent. This document summarizes key quantitative data in structured tables, details relevant experimental protocols for property determination, and includes visualizations of experimental workflows and chemical reactions to facilitate understanding.

Chemical Identity

Dimethylcyanamide, also known as N-cyanodimethylamine, is an organic compound with the chemical formula C₃H₆N₂.[1][2] It is a colorless to light yellow, mobile liquid.[1]

Identifier	Value
IUPAC Name	dimethylcyanamide[1]
CAS Registry Number	1467-79-4[2]
Molecular Formula	C₃H₆N₂[2]
Molecular Weight	70.09 g/mol [1][2]
Canonical SMILES	CN(C)C#N[1][2]
InChI Key	OAGOUCJGXNLJNL-UHFFFAOYSA-N[1][2]

Physicochemical Properties

The following tables summarize the key physicochemical properties of dimethylcyanamide.

Thermal and Physical Properties

Property	Value	Reference
Melting Point	-41 °C (-41.8 °F)	[1][2][3]
Boiling Point	161-164 °C (321.8-327.2 °F) at 760 mmHg	[1][2][3][4]
Density	0.867 - 0.88 g/mL at 20-25 °C	[1][2][3][4]
Vapor Pressure	2.06 mmHg at 25 °C; 16.0 mmHg at unspecified temp.; 40 mmHg at 80 °C	[1][4][5]
Vapor Density	2.55 (Air = 1)
Refractive Index	1.409 - 1.411 at 20 °C	[3][6]

Solubility and Partitioning

Property	Value	Reference
Water Solubility	Miscible/Decomposes	[1]
Solubility in Organic Solvents	Soluble in alcohol, acetone, ether, chloroform (sparingly), hexane (slightly)	[3][4]
LogP (Octanol-Water Partition Coefficient)	-0.15	[7]

Safety and Flammability

Property	Value	Reference
Flash Point	58 - 71 °C (136.4 - 160 °F) (closed cup)	[1]
Autoignition Temperature	Not available
Lower Explosive Limit (LEL)	Not available
Upper Explosive Limit (UEL)	Not available

Experimental Protocols

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.

Methodology: Thiele Tube Method

• Sample Preparation: A small amount of dimethylcyanamide is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid.

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heating: The Thiele tube is gently heated, and the temperature is monitored.

• Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube. The heating is then stopped.

• Boiling Point Determination: The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[8][9]

Boiling Point Determination Workflow

Determination of Melting Point

For solidified dimethylcyanamide (below -41°C).

Methodology: Capillary Method with Melting Point Apparatus

• Sample Preparation: A small amount of solid dimethylcyanamide is introduced into a capillary tube sealed at one end.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus.

• Heating: The sample is heated at a controlled rate.

• Observation: The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are observed.

• Melting Point Range: The recorded temperature range constitutes the melting point. For a pure substance, this range is typically narrow.[10][11][12]

Melting Point Determination Workflow

Determination of Density

Methodology: ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter

• Apparatus: A digital density meter is used, which measures the density based on the oscillation period of a U-shaped tube filled with the sample.

• Calibration: The instrument is calibrated using certified reference materials.

• Sample Injection: A small volume of dimethylcyanamide is introduced into the oscillating U-tube.

• Measurement: The instrument measures the oscillation period and calculates the density.

Determination of Flash Point

Methodology: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester

• Apparatus: A Pensky-Martens closed-cup tester is used.

• Procedure: A specified volume of dimethylcyanamide is placed in the test cup and heated at a controlled rate while being stirred. An ignition source is periodically applied to the vapor space above the liquid.

• Flash Point: The flash point is the lowest temperature at which the vapors ignite.[13][14][15]

Determination of Water Solubility

Methodology: OECD Guideline 105 - Water Solubility

This guideline describes two primary methods:

• Column Elution Method: Suitable for substances with low solubility.

• Flask Method: Suitable for substances with higher solubility, like dimethylcyanamide.

Flask Method Protocol:

• Equilibration: A sufficient amount of dimethylcyanamide is added to a flask containing purified water. The mixture is agitated at a constant temperature until saturation is reached.

• Phase Separation: The mixture is centrifuged to separate the undissolved dimethylcyanamide.

• Analysis: The concentration of dimethylcyanamide in the aqueous phase is determined by a suitable analytical method (e.g., chromatography).

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of dimethylcyanamide.

• Infrared (IR) Spectrum: The IR spectrum of dimethylcyanamide shows a characteristic strong absorption band for the nitrile (C≡N) stretching vibration.[1][16]

• Nuclear Magnetic Resonance (NMR) Spectrum: The ¹H NMR spectrum of dimethylcyanamide in CDCl₃ typically shows a singlet corresponding to the six equivalent protons of the two methyl groups.[17][18]

• Mass Spectrum: The mass spectrum provides information about the mass-to-charge ratio of the molecule and its fragments upon ionization.[19][20]

Chemical Reactivity and Applications

Dimethylcyanamide is a versatile chemical intermediate.[1] Its reactivity is centered around the cyano group and the dimethylamino group.

Cyclotrimerization to Hexamethylmelamine

A significant reaction of dimethylcyanamide is its cyclotrimerization to form hexamethylmelamine, a reaction that can be catalyzed by an aluminium amide.[21] Hexamethylmelamine (altretamine) is an anticancer agent.[22]

Cyclotrimerization of Dimethylcyanamide

Experimental Protocol for Hexamethylmelamine Synthesis:

• Reaction Setup: Al₂(NMe₂)₆ is added to a solution of dimethylcyanamide in hexane.

• Reaction: The mixture is stirred overnight.

• Quenching: The reaction is quenched with aqueous NaCl.

• Extraction: The product is extracted with CH₂Cl₂.

• Purification: The combined organic extracts are dried, and the solvent is evaporated to yield hexamethylmelamine.[21]

Synthesis of Heterocyclic Compounds

Dimethylcyanamide is used in the synthesis of various heterocyclic compounds, such as 1,3-oxazines.[23]

Safety Information

Dimethylcyanamide is a toxic and combustible liquid.[4] It is harmful if swallowed, inhaled, or absorbed through the skin. It reacts with water to produce toxic and flammable cyanide gas.[5] Appropriate personal protective equipment, including gloves, safety glasses, and a respirator, should be used when handling this compound.[1] Work should be conducted in a well-ventilated area.[1]

Conclusion

This technical guide has provided a detailed summary of the physicochemical properties of dimethylcyanamide, along with standardized experimental protocols for their determination. The data presented underscores its role as a key chemical intermediate and highlights the necessary safety precautions for its handling. The provided visualizations of experimental workflows and chemical reactions aim to offer a clearer understanding of the practical aspects related to this compound.

References

• 1. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. Dimethyl cyanamide - Hazardous Agents | Haz-Map [haz-map.com]
• 6. Dimethylcyanamide, 97%, Thermo Scientific Chemicals 100 mL | Buy Online [thermofisher.com]
• 7. parchem.com [parchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
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• 13. shxf17.com [shxf17.com]
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• 15. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 16. Cyanamide, dimethyl- [webbook.nist.gov]
• 17. DIMETHYLCYANAMIDE(1467-79-4) 1H NMR spectrum [chemicalbook.com]
• 18. spectrabase.com [spectrabase.com]
• 19. Cyanamide, dimethyl- [webbook.nist.gov]
• 20. Cyanamide, dimethyl- [webbook.nist.gov]
• 21. researchgate.net [researchgate.net]
• 22. connectjournals.com [connectjournals.com]
• 23. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]

The Synthesis of Dimethylcyanamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylcyanamide ((CH₃)₂NCN), a versatile building block in organic synthesis, plays a crucial role as an intermediate in the production of pharmaceuticals and agrochemicals.[1] Its synthesis has been approached through various methodologies, each with distinct advantages and mechanistic nuances. This technical guide provides an in-depth exploration of the core synthesis pathways of dimethylcyanamide, focusing on the industrially prevalent reaction between dimethylamine and cyanogen chloride, the classic von Braun reaction, and emerging catalytic methods. Detailed experimental protocols, quantitative data analysis, and mechanistic visualizations are presented to equip researchers and professionals with a comprehensive understanding of dimethylcyanamide synthesis.

Core Synthesis Pathways

The production of dimethylcyanamide is dominated by methods involving the reaction of a dimethylamine source with a cyanogen halide. The choice of reagents and reaction conditions significantly impacts yield, purity, and scalability.

Reaction of Dimethylamine with Cyanogen Chloride

The primary industrial method for producing dimethylcyanamide involves the reaction of dimethylamine with cyanogen chloride.[2] This process is typically conducted in a two-phase system comprising water and a water-immiscible organic solvent, such as methylene chloride, to facilitate product separation and control reaction conditions.[2][3]

The overall reaction proceeds as follows:

2 (CH₃)₂NH + ClCN → (CH₃)₂NCN + (CH₃)₂NH₂Cl

In this reaction, one mole of dimethylamine acts as the nucleophile, while the second mole serves as a base to neutralize the hydrogen chloride generated, forming dimethylamine hydrochloride.[3]

The von Braun Reaction

A classic method for the synthesis of cyanamides is the von Braun reaction, which involves the reaction of a tertiary amine with cyanogen bromide (BrCN).[4][5] In the context of dimethylcyanamide synthesis, this would typically involve the demethylation of trimethylamine. The reaction proceeds via a two-step nucleophilic substitution mechanism.[4] First, the tertiary amine attacks the cyanogen bromide, displacing the bromide ion to form a quaternary ammonium salt. Subsequently, the bromide ion acts as a nucleophile, attacking one of the methyl groups and leading to the formation of dimethylcyanamide and methyl bromide.[4]

Synthesis from Sodium Cyanide, Chlorine, and Dimethylamine

An alternative approach involves the in-situ generation of cyanogen chloride from sodium cyanide and chlorine, which then reacts with dimethylamine.[6] This method is often carried out in an aqueous solvent system where the pH is carefully controlled.[3]

Quantitative Data Summary

The efficiency of dimethylcyanamide synthesis is highly dependent on the reaction parameters. The following tables summarize key quantitative data from various reported methods.

Table 1: Synthesis of Dimethylcyanamide via Dimethylamine and Cyanogen Chloride

Reference	Reactants & Molar Ratio	Solvent System	Temperature (°C)	Reaction Time	Yield (%)
US Patent 6,262,304 B1[3]	Cyanogen chloride:Dimethylamine (1:2 to 1:2.2)	Methylene chloride / Water	15-20	Not specified	98.2
US Patent 6,262,304 B1[3]	Cyanogen chloride:Dimethylamine (1:2 to 1:2.2)	Methylene chloride / Water	40-45	Not specified	96.8
Chinese Patent CN1282734A[7]	Cyanogen chloride:Dimethylamine (1:2)	Methylene chloride / Water	15-20	1 hour (dropwise addition)	72.1

Table 2: Synthesis of Dimethylcyanamide via Sodium Cyanide, Chlorine, and Dimethylamine

Reference	Reactants	Solvent	Temperature (°C)	pH	Yield (%)
Chinese Patent CN1282734A[7]	Sodium cyanide, Chlorine, Dimethylamine	Water	15-20	7-9	Not specified

Detailed Experimental Protocols

Protocol 1: Synthesis from Dimethylamine and Cyanogen Chloride

This protocol is based on the method described in US Patent 6,262,304 B1.[3]

Materials:

• Cyanogen chloride solution in methylene chloride (e.g., 20% w/w)

• Aqueous dimethylamine solution (e.g., 50% w/w)

• Ice water bath

• Reaction vessel with stirring capability

• Separatory funnel

• Distillation apparatus

Procedure:

• Charge the reaction vessel with the aqueous dimethylamine solution.

• Cool the reaction vessel to 15-20°C using an ice water bath.

• Under vigorous stirring, add the cyanogen chloride solution dropwise to the dimethylamine solution, maintaining the temperature between 15-20°C. The molar ratio of cyanogen chloride to dimethylamine should be approximately 1:2.1.

• After the addition is complete, continue stirring for a short period to ensure the reaction goes to completion.

• Transfer the reaction mixture to a separatory funnel and allow the layers to separate.

• Collect the organic (lower) layer containing the dimethylcyanamide.

• The aqueous layer can be extracted with additional methylene chloride to recover any dissolved product.

• Combine the organic layers.

• The dimethylcyanamide can be isolated from the organic solvent by fractional distillation. The boiling point of dimethylcyanamide is 161-163°C.[8]

Protocol 2: The von Braun Reaction (Conceptual for Trimethylamine)

This protocol outlines the general steps for the von Braun reaction.

Materials:

• Trimethylamine

• Cyanogen bromide

• Anhydrous solvent (e.g., diethyl ether)

• Reflux condenser

• Heating mantle

• Extraction and distillation glassware

Procedure:

• Dissolve trimethylamine in an anhydrous solvent in a reaction flask equipped with a reflux condenser.

• Add cyanogen bromide to the solution.

• Heat the reaction mixture under reflux. The reaction time will vary depending on the specific substrate and conditions.

• After cooling, the reaction mixture will contain the quaternary ammonium salt intermediate and the product.

• The product, dimethylcyanamide, can be isolated by extraction and subsequent fractional distillation.

Signaling Pathways and Experimental Workflows

Synthesis Pathway from Dimethylamine and Cyanogen Chloride

Caption: Reaction pathway for dimethylcyanamide synthesis.

The von Braun Reaction Mechanism

Caption: Mechanism of the von Braun reaction.

General Experimental Workflow for Synthesis and Purification

Caption: General experimental workflow.

Safety Considerations

The synthesis of dimethylcyanamide involves the use of highly toxic and hazardous materials.

• Cyanogen Chloride and Cyanogen Bromide: These reagents are highly toxic and should be handled with extreme caution in a well-ventilated fume hood.[9][10] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory.

• Dimethylamine: This is a flammable and corrosive substance.

• Byproducts: The reactions can produce toxic byproducts. Proper quenching and disposal procedures must be followed.

It is imperative to consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

Conclusion

The synthesis of dimethylcyanamide is a well-established process, with the reaction of dimethylamine and cyanogen chloride being the most commercially viable route. The von Braun reaction offers an alternative pathway, though it is less common for industrial-scale production. Understanding the underlying mechanisms, optimizing reaction conditions, and adhering to strict safety protocols are paramount for the successful and safe synthesis of this important chemical intermediate. The data and protocols presented in this guide provide a solid foundation for researchers and professionals working with dimethylcyanamide.

References

• 1. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN1282734A - Method of producing dimethyl cyanamide - Google Patents [patents.google.com]
• 3. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US6262304B1 - Process for producing dimethylcyanamide - Google Patents [patents.google.com]
• 5. forskning.ruc.dk [forskning.ruc.dk]
• 6. Dimethylcyanamide (CAS 1467-79-4) – For Research [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. US6262304B1 - Process for producing dimethylcyanamide - Google Patents [patents.google.com]
• 10. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

An In-depth Technical Guide to the Chemical Structure and Bonding of Dimethylcyanamide (CAS 1467-79-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and bonding of Dimethylcyanamide (CAS 1467-79-4). It is intended for an audience of researchers, scientists, and professionals in drug development who require a detailed understanding of this compound's molecular characteristics. This document collates and presents key physicochemical properties, spectroscopic data, and synthetic methodologies. A central focus is placed on the molecular geometry and the nature of the chemical bonds within the molecule, supported by computational data and spectroscopic analysis. Experimental protocols for its synthesis are detailed, and logical workflows are visualized to enhance comprehension.

Chemical Identity and Properties

Dimethylcyanamide, identified by the CAS registry number 1467-79-4, is an organic compound with the chemical formula C₃H₆N₂.[1][2] It is also known by several synonyms, including N,N-Dimethylcyanamide and Cyanodimethylamine.[2][3] This compound is a colorless to pale yellow liquid with a faint, amine-like odor.[4] It serves as a versatile intermediate in the synthesis of various pharmaceuticals and agrochemicals.[4]

Physicochemical Properties

A summary of the key physicochemical properties of dimethylcyanamide is presented in Table 1. This data is crucial for its handling, application in synthetic protocols, and for understanding its behavior in different chemical environments.

Property	Value	Reference
Molecular Formula	C₃H₆N₂	[1][2]
Molecular Weight	70.09 g/mol	[2][3]
Boiling Point	161-163.5 °C at 760 Torr	[2][3]
Melting Point	-41.0 °C	[2]
Density	0.876 g/cm³	[2]
Solubility	Soluble in water and various organic solvents	[4]
Appearance	Colorless to light yellow clear liquid	[4]

Spectroscopic Data

Spectroscopic data is fundamental to the structural elucidation and characterization of dimethylcyanamide. Key spectroscopic information is summarized in Table 2.

Spectroscopic Technique	Key Features	Reference
¹H NMR	A singlet is observed for the methyl protons.	[5]
Infrared (IR) Spectrum	Data available from the NIST Chemistry WebBook.	[1]
Raman Spectrum	Data available.
Mass Spectrum	Data available from the NIST Chemistry WebBook.	[1]

Chemical Structure and Bonding

The molecular structure of dimethylcyanamide consists of a central nitrogen atom bonded to two methyl groups and a cyano group. The connectivity can be represented by the SMILES notation CN(C)C#N.

Caption: 2D structure of Dimethylcyanamide.

Molecular Geometry

Bond	Bond Length (Å)	Bond Angle	Angle (°)
C≡N	~1.16	N-C-N	~178
N-C (cyano)	~1.35	C-N-C (methyl)	~114
N-C (methyl)	~1.46	H-C-H	~109.5

Note: These values are derived from computational data and should be considered as approximations of the actual experimental values.

The geometry around the nitrogen atom of the dimethylamino group is expected to be trigonal pyramidal, similar to other amines, with the lone pair of electrons occupying one of the sp³ hybrid orbitals. The C-N-C bond angle is slightly less than the ideal tetrahedral angle of 109.5° due to the steric hindrance of the methyl groups and the influence of the lone pair. The C≡N triple bond of the cyano group is nearly linear with the adjacent nitrogen atom.

Vibrational Analysis

The infrared (IR) and Raman spectra of dimethylcyanamide provide information about the vibrational modes of its chemical bonds. The characteristic stretching frequency of the nitrile (C≡N) group is a prominent feature in the IR spectrum, typically appearing in the range of 2210-2260 cm⁻¹. The C-N single bond stretches and the various bending and rocking modes of the methyl groups also contribute to the overall vibrational spectrum. A detailed analysis of the vibrational spectra can confirm the presence of these functional groups and provide insights into the bond strengths and molecular symmetry.

Synthesis of Dimethylcyanamide

Several synthetic routes for the preparation of dimethylcyanamide have been reported, primarily involving the reaction of cyanogen chloride with dimethylamine.

Experimental Protocol: Reaction of Cyanogen Chloride with Dimethylamine

This method is a common industrial process for the synthesis of dimethylcyanamide.

Materials:

• Cyanogen chloride

• Dimethylamine

• An organic solvent immiscible with water (e.g., methylene chloride, chloroform)

• Aqueous sodium hydroxide solution

Procedure:

• A solution of cyanogen chloride is prepared in an organic solvent that is immiscible with water.

• An aqueous solution of dimethylamine is prepared separately.

• The two solutions are mixed, leading to the reaction between cyanogen chloride and dimethylamine to form dimethylcyanamide and hydrogen chloride.

• The hydrogen chloride byproduct is neutralized by the addition of an aqueous base, such as sodium hydroxide, or by using an excess of dimethylamine.

• The reaction mixture is then subjected to a workup procedure, which typically involves phase separation. The organic layer containing the dimethylcyanamide product is separated.

• The organic solvent is removed by distillation to yield the crude product.

• Further purification can be achieved by vacuum distillation.

Caption: General workflow for the synthesis of Dimethylcyanamide.

Reactivity and Applications

Dimethylcyanamide is a valuable reagent in organic synthesis due to the reactivity of its cyano group. It can participate in various chemical transformations, including:

• Cycloaddition Reactions: The nitrile group can act as a dienophile or a dipolarophile in cycloaddition reactions, leading to the formation of heterocyclic compounds.

• Nucleophilic Additions: The carbon atom of the cyano group is electrophilic and can be attacked by nucleophiles.

• Precursor for Guanidines: It is a key intermediate in the synthesis of 1,1,3,3-tetramethylguanidine.

Its utility as a building block makes it an important compound for the development of new chemical entities in the pharmaceutical and agrochemical industries.

Biological Activity

Currently, there is limited information available in the public domain regarding significant biological activities or signaling pathway interactions of dimethylcyanamide. Its primary role in the life sciences appears to be as a synthetic intermediate for the creation of more complex, biologically active molecules.

Conclusion

Dimethylcyanamide (CAS 1467-79-4) is a structurally simple yet synthetically important organic molecule. This guide has provided a detailed overview of its chemical identity, physicochemical properties, and, most importantly, its chemical structure and bonding. While experimental data on its precise molecular geometry is scarce, computational studies offer a reliable model of its bond lengths and angles. The spectroscopic data and synthetic protocols presented herein provide a solid foundation for researchers and professionals working with this versatile compound. Further experimental studies, particularly X-ray crystallography or gas-phase electron diffraction, would be invaluable in providing a definitive determination of its molecular structure.

References

• 1. Cyanamide, dimethyl- [webbook.nist.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 4. Vibrational analysis of phosphorothioate DNA: II. The POS group in the model compound dimethyl phosphorothioate [(CH3O)2(POS)]- - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

dimethylcyanamide solubility in organic solvents

An In-depth Technical Guide to the Solubility of Dimethylcyanamide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylcyanamide (CAS: 1467-79-4, Formula: C₃H₆N₂) is a versatile organonitrogen compound widely utilized as a chemical intermediate and solvent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.[1] Its utility is significantly influenced by its solubility characteristics in various organic solvents. This technical guide provides a comprehensive overview of the known solubility of dimethylcyanamide, a detailed experimental protocol for the precise determination of its solubility, and a workflow visualization to aid in experimental design.

Solubility of Dimethylcyanamide

A review of available literature indicates a general lack of precise, quantitative solubility data for dimethylcyanamide across a range of organic solvents and temperatures. The information is predominantly qualitative. Dimethylcyanamide's polar nature, attributed to the cyanamide functional group, governs its solubility behavior, making it highly soluble in polar solvents.[1]

Data Presentation

The following table summarizes the available qualitative and limited quantitative solubility data for dimethylcyanamide in various solvents. Researchers are encouraged to use the experimental protocol outlined in Section 3.0 to determine precise quantitative values for their specific applications.

Solvent	Classification	Solubility	Temperature (°C)	Source(s)
Water	Protic	Miscible	Not Specified	[2][3]
1.82 x 10⁵ mg/L	Not Specified	[4]
Ethanol	Protic	Soluble	Not Specified	[2][5]
Methanol	Protic	Soluble	Not Specified	[1]
Acetone	Aprotic	Soluble	Not Specified	[2][5]
Ethyl Ether	Aprotic	Soluble	Not Specified	[2][5]
Chloroform	Aprotic	Sparingly Soluble	Not Specified	[6][7]
Hexane	Nonpolar	Slightly Soluble	Not Specified	[6][7]
Amines (general)	-	Soluble	Not Specified	[1]
Aromatic Hydrocarbons	Nonpolar	Soluble	Not Specified	[1]

Note: "Soluble" indicates good solubility, but a quantitative value is not provided in the cited sources. "Miscible" implies solubility in all proportions.

Experimental Protocol: Determination of Solubility via the Isothermal Shake-Flask Method

The following protocol provides a reliable and widely accepted method for determining the equilibrium solubility of a liquid solute, such as dimethylcyanamide, in an organic solvent.

Materials and Equipment

• Dimethylcyanamide (purity ≥97%)

• Selected organic solvent (analytical grade or higher)

• Analytical balance (±0.1 mg accuracy)

• Thermostatic orbital shaker or water bath with agitation capabilities

• Calibrated thermometer or temperature probe

• Glass vials or flasks with airtight seals (e.g., screw caps with PTFE liners)

• Calibrated volumetric pipettes and flasks

• Syringes and syringe filters (solvent-compatible, e.g., PTFE)

• Analytical instrument for quantification (e.g., Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or UV-Vis Spectrophotometer)

• Centrifuge (optional)

Procedure

• Preparation: Add a known volume or weight of the selected organic solvent to several vials. Place the vials in the thermostatic shaker and allow them to equilibrate to the desired experimental temperature (e.g., 25 °C).

• Addition of Solute: Add an excess amount of dimethylcyanamide to each vial. An excess is confirmed by the presence of a separate, undissolved phase of dimethylcyanamide after equilibration. Seal the vials tightly.

• Equilibration: Place the vials in the thermostatic shaker and agitate at a constant speed. The time required to reach equilibrium must be determined empirically; a period of 24 to 72 hours is typical. It is advisable to run a preliminary experiment with samples taken at various time points (e.g., 12, 24, 48, 72 hours) to ensure the concentration of the solute in the solvent phase has reached a plateau.

• Phase Separation: Once equilibrium is reached, cease agitation and allow the vials to rest in the thermostatic bath for several hours (at least 2-4 hours) to allow for complete phase separation. If separation is slow, the vials may be centrifuged at the experimental temperature.

• Sample Extraction: Carefully extract an aliquot of the clear, saturated solvent phase (supernatant) using a syringe. Immediately pass the aliquot through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved microdroplets of dimethylcyanamide.

• Quantification:

  • Gravimetric Method: Weigh the volumetric flask containing the filtered aliquot to determine the mass of the solution. Evaporate the solvent under a gentle stream of inert gas or in a vacuum oven at a temperature below the boiling point of dimethylcyanamide until a constant mass of the dimethylcyanamide residue is achieved.

  • Chromatographic Method (GC/HPLC): Dilute the filtered aliquot with a known volume of the appropriate mobile phase or solvent to a concentration within the calibrated range of the instrument. Analyze the sample using a pre-validated GC or HPLC method to determine the concentration of dimethylcyanamide.

Calculation of Solubility

• From Gravimetric Data:

  • Mass of dissolved dimethylcyanamide = (Mass of flask + residue) - (Mass of empty flask)

  • Mass of solvent = (Mass of flask + solution) - (Mass of flask + residue)

  • Solubility (g / 100 g solvent) = (Mass of dissolved dimethylcyanamide / Mass of solvent) x 100

• From Chromatographic Data:

  • Use the concentration obtained from the analysis (e.g., in mg/mL) and the dilution factor to calculate the concentration in the original saturated solution. This value represents the solubility.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the isothermal shake-flask method for determining the solubility of dimethylcyanamide.

Caption: Experimental workflow for solubility determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Dimethylcyanamide, 97%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 3. Dimethylcyanamide, 97%, Thermo Scientific Chemicals 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.fi]
• 4. parchem.com [parchem.com]
• 5. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 7. DIMETHYLCYANAMIDE [chembk.com]

Thermal Stability and Decomposition of Dimethylcyanamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylcyanamide ((CH₃)₂NCN) is a versatile reagent and building block in organic synthesis. A thorough understanding of its thermal stability and decomposition characteristics is paramount for ensuring safe handling, storage, and application, particularly in processes involving elevated temperatures. This technical guide provides a comprehensive overview of the current knowledge on the thermal behavior of dimethylcyanamide, including its stability profile, hazardous decomposition products, and recommended analytical methodologies for its characterization. Due to a lack of specific published research on its thermal analysis, this guide also presents generalized experimental protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) applicable to liquid samples like dimethylcyanamide, along with templates for data presentation.

Introduction

Dimethylcyanamide is a nitrile compound utilized in various chemical syntheses.[1] Its reactivity makes it a valuable synthon, but also necessitates a careful evaluation of its stability under different processing conditions. Thermal decomposition can lead to the release of toxic and flammable products, posing significant safety risks if not properly managed. This guide aims to consolidate the available information on the thermal properties of dimethylcyanamide and to provide a framework for its experimental investigation.

Thermal Stability

Under standard conditions, dimethylcyanamide is considered stable. However, it can become unstable at elevated temperatures and pressures.[2] Incompatible materials that can promote decomposition include strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[1] It is also reported to react with water or steam, which can lead to the production of toxic fumes.[1]

Thermal Decomposition

Heating dimethylcyanamide to decomposition can result in the release of hazardous substances. The primary known thermal decomposition products are:

• Nitrogen oxides (NOx) [1]

• Carbon monoxide (CO) [1]

• Carbon dioxide (CO₂) [1]

• Cyanide (CN⁻) : The combination of bases and nitriles can produce hydrogen cyanide.[1] It is also noted that it reacts with water to form cyanide gas.[2]

The formation of these products underscores the importance of conducting any heating operations in a well-ventilated area and with appropriate personal protective equipment.

Experimental Protocols for Thermal Analysis

Due to the absence of specific published studies on the thermal analysis of dimethylcyanamide, the following sections describe generalized experimental protocols for TGA and DSC, which are standard techniques for evaluating the thermal stability of chemical compounds.[3]

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which dimethylcyanamide begins to decompose and to quantify the mass loss as a function of temperature.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed sample of dimethylcyanamide (typically 1-10 mg) is placed in an inert sample pan (e.g., alumina or platinum).

• Experimental Conditions:

  • Atmosphere: The experiment is typically run under an inert atmosphere, such as nitrogen or argon, to prevent oxidative decomposition. A typical flow rate is 20-50 mL/min.

  • Temperature Program: The sample is heated at a constant rate, for example, 10 °C/min, over a temperature range relevant to its expected decomposition (e.g., from ambient to 500 °C).

• Data Analysis: The TGA thermogram, a plot of mass versus temperature, is analyzed to determine the onset temperature of decomposition (Tonset) and the temperatures at which 5% (T5%) and 50% (T50%) mass loss occur. The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To determine the temperatures of thermal events such as melting, boiling, and decomposition, and to measure the heat flow associated with these events.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small, accurately weighed sample of dimethylcyanamide (typically 1-5 mg) is hermetically sealed in an aluminum or copper pan. An empty, sealed pan is used as a reference.

• Experimental Conditions:

  • Atmosphere: The experiment is run under an inert atmosphere (e.g., nitrogen) with a constant flow rate.

  • Temperature Program: The sample and reference are heated at a constant rate, for example, 10 °C/min, over a desired temperature range.

• Data Analysis: The DSC thermogram, a plot of heat flow versus temperature, is analyzed to identify endothermic peaks (e.g., melting, boiling) and exothermic peaks (e.g., decomposition). The onset temperature, peak temperature, and enthalpy change (ΔH) for each thermal event are determined.

Data Presentation

The following tables are templates for summarizing quantitative data obtained from TGA and DSC analyses of dimethylcyanamide.

Table 1: Thermogravimetric Analysis (TGA) Data for Dimethylcyanamide

Parameter	Value (°C)
Onset of Decomposition (Tonset)	Data not available
Temperature at 5% Mass Loss (T5%)	Data not available
Temperature at 50% Mass Loss (T50%)	Data not available
Temperature of Maximum Decomposition Rate (Tpeak)	Data not available
Residual Mass at 500 °C (%)	Data not available

Note: The values in this table are placeholders. Experimental determination is required.

Table 2: Differential Scanning Calorimetry (DSC) Data for Dimethylcyanamide

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (J/g)
Melting	Data not available	Data not available	Data not available
Boiling	Data not available	Data not available	Data not available
Decomposition	Data not available	Data not available	Data not available

Note: The values in this table are placeholders. Experimental determination is required.

Visualizations

Hypothetical Thermal Decomposition Pathway

The following diagram illustrates a plausible, though not experimentally verified, decomposition pathway for dimethylcyanamide based on the known hazardous decomposition products.

Caption: Hypothetical thermal decomposition pathway of dimethylcyanamide.

Experimental Workflow for Thermal Analysis

The diagram below outlines the general workflow for conducting a thermal analysis experiment on a liquid sample like dimethylcyanamide.

Caption: General workflow for thermal analysis of dimethylcyanamide.

Conclusion

References

• 1. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 2. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

In-depth Technical Guide: ¹H and ¹³C NMR Spectral Analysis of Dimethylcyanamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for dimethylcyanamide. It includes detailed experimental protocols for data acquisition and structured tables of spectral data for easy reference and comparison. Furthermore, this guide presents visualizations of the experimental workflow to facilitate a deeper understanding of the analytical process.

Introduction to Dimethylcyanamide and NMR Spectroscopy

Dimethylcyanamide ((CH₃)₂NCN) is a simple organic compound containing a dimethylamino group attached to a cyano group. As a key building block in organic synthesis, understanding its structural and electronic properties is crucial. NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound by probing the magnetic properties of atomic nuclei. ¹H and ¹³C NMR are fundamental techniques used to determine the carbon-hydrogen framework of an organic molecule.

¹H and ¹³C NMR Spectral Data

The following tables summarize the quantitative ¹H and ¹³C NMR spectral data for dimethylcyanamide, acquired in deuterated chloroform (CDCl₃).

Table 1: ¹H NMR Spectral Data for Dimethylcyanamide

Chemical Shift (δ) ppm	Multiplicity	Assignment
2.853	Singlet (s)	N(CH₃)₂

Table 2: ¹³C NMR Spectral Data for Dimethylcyanamide

Chemical Shift (δ) ppm	Assignment
36.8	N(C H₃)₂
118.5	C N

Experimental Protocols

The following sections detail the methodologies for the acquisition and processing of ¹H and ¹³C NMR spectra of dimethylcyanamide.

Sample Preparation

A solution of dimethylcyanamide was prepared by dissolving approximately 10-20 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃, 99.8% D). A trace amount of tetramethylsilane (TMS) was added as an internal standard for chemical shift referencing (δ = 0.00 ppm). The solution was then transferred to a 5 mm NMR tube.

NMR Data Acquisition

¹H and ¹³C NMR spectra were acquired on a 400 MHz NMR spectrometer.

• ¹H NMR Spectroscopy:

  • Number of Scans: 16

  • Acquisition Time: 3-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Pulse Width: 30-45 degrees

  • Spectral Width: 0-15 ppm

• ¹³C NMR Spectroscopy:

  • Number of Scans: 128 or more (due to the low natural abundance of ¹³C)

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Pulse Width: 30-45 degrees

  • Spectral Width: 0-220 ppm

  • Decoupling: Proton broadband decoupling was applied to simplify the spectrum to singlets.

Data Processing

The acquired Free Induction Decay (FID) signals were processed using standard NMR software. The processing steps included:

• Fourier Transformation: Conversion of the time-domain FID signal into a frequency-domain spectrum.

• Phasing: Correction of the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Correction of any distortions in the baseline of the spectrum.

• Referencing: Calibration of the chemical shift scale using the internal standard (TMS at 0.00 ppm).

• Integration: Determination of the relative number of protons for each signal in the ¹H NMR spectrum.

Visualizations

The following diagrams illustrate the key workflows and relationships in the NMR analysis of dimethylcyanamide.

Diagram 1: Experimental workflow for NMR analysis.

Diagram 2: Correlation of NMR signals to the molecular structure.

In-depth Technical Guide: Infrared (IR) Spectroscopy of the Dimethylcyanamide Nitrile Stretch

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of dimethylcyanamide, with a specific focus on the characteristic nitrile (C≡N) stretching vibration. This information is critical for the structural elucidation, purity assessment, and study of intermolecular interactions of this compound in various research and development settings.

Introduction to the Nitrile Stretch in Dimethylcyanamide

The nitrile functional group (C≡N) in dimethylcyanamide, (CH₃)₂N-C≡N, exhibits a strong and sharp absorption band in a relatively uncongested region of the mid-infrared spectrum. This band arises from the stretching vibration of the carbon-nitrogen triple bond. The position, intensity, and shape of this band are sensitive to the molecule's physical state and its local chemical environment, making it a valuable diagnostic tool.

The lone pair of electrons on the nitrogen atom of the dimethylamino group can participate in resonance with the nitrile group. This electron delocalization influences the electron density of the C≡N bond and, consequently, its stretching frequency. Understanding these effects is crucial for the accurate interpretation of the IR spectrum.

Quantitative Spectroscopic Data

The nitrile stretching frequency of dimethylcyanamide has been characterized in both the gas and liquid phases. The key quantitative data is summarized in the table below for easy comparison.

Physical State	Wavenumber (cm⁻¹)	Reported Intensity	Reference
Gas Phase	~2215	Strong	[1]
Liquid Phase (Neat)	2216	-	[2]

Note: The gas phase value is an approximation based on visual inspection of the spectrum from the NIST Chemistry WebBook. The intensity is qualitatively described as strong based on general spectroscopic principles for nitriles.

Experimental Protocols

The acquisition of high-quality IR spectra of dimethylcyanamide requires adherence to standard laboratory procedures for handling liquid samples. The following outlines a typical experimental protocol for obtaining the IR spectrum of neat liquid dimethylcyanamide.

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer, capable of scanning the mid-infrared region (typically 4000-400 cm⁻¹), equipped with a suitable detector such as a deuterated triglycine sulfate (DTGS) or a mercury cadmium telluride (MCT) detector.

Sample Preparation (Neat Liquid):

• Cell Assembly: A demountable liquid cell with infrared-transparent windows (e.g., NaCl, KBr, or ZnSe) is used. The choice of window material depends on the desired spectral range and the absence of reactivity with the sample.

• Sample Introduction: A small drop of pure dimethylcyanamide is placed on the face of one of the salt plates.

• Film Formation: The second salt plate is carefully placed on top of the first, spreading the liquid into a thin, uniform film. The plates are then secured in a cell holder.

• Path Length: For neat liquids, a short path length is generally desired to prevent total absorption of the infrared beam at the frequencies of the most intense bands. This is often achieved by the capillary action between the two plates without a spacer.

Data Acquisition:

• Background Spectrum: A background spectrum of the empty spectrometer (or the empty liquid cell) is recorded to account for atmospheric (e.g., CO₂, H₂O) and instrumental absorptions.

• Sample Spectrum: The prepared liquid cell containing dimethylcyanamide is placed in the sample compartment of the spectrometer.

• Spectral Measurement: The infrared spectrum of the sample is then recorded. Typically, multiple scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The final absorbance spectrum is obtained by taking the negative logarithm of the ratio of the sample spectrum to the background spectrum.

Vibrational Mode Analysis and Logical Relationships

The nitrile stretching vibration in dimethylcyanamide is a complex motion that can be influenced by various factors within the molecule. The following diagram illustrates the logical relationship between the electronic structure of dimethylcyanamide and the key characteristics of its C≡N stretching mode.

Caption: Logical flow from molecular structure to spectroscopic features of the nitrile stretch.

The experimental workflow for obtaining the IR spectrum of dimethylcyanamide can be visualized as follows:

Caption: Workflow for obtaining the IR spectrum of dimethylcyanamide.

Conclusion

The nitrile stretching vibration of dimethylcyanamide serves as a distinct and informative feature in its infrared spectrum. The position of this band, consistently observed around 2215-2216 cm⁻¹, is influenced by the electronic effects of the dimethylamino group. The experimental protocol for obtaining the IR spectrum is straightforward for a liquid sample. A thorough understanding of the relationship between the molecular structure and the observed spectroscopic data is essential for researchers and professionals in the fields of chemistry and drug development. This guide provides the foundational knowledge for the effective application of IR spectroscopy in the analysis of dimethylcyanamide.

References

• 1. Cyanamide, dimethyl- [webbook.nist.gov]
• 2. 2D-IR studies of cyanamides (NCN) as spectroscopic reporters of dynamics in biomolecules: Uncovering the origin of mysterious peaks - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Analysis of Dimethylcyanamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of dimethylcyanamide, a small, polar, nitrogen-containing compound. Dimethylcyanamide is of interest as a chemical intermediate and has been identified as a potential impurity in pharmaceutical products. This guide details methodologies for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), offering structured data, experimental protocols, and visual representations of analytical workflows and fragmentation pathways to aid in its identification and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds like dimethylcyanamide. Electron Ionization (EI) is the most common ionization technique used in GC-MS, which provides reproducible fragmentation patterns useful for library matching and structural elucidation.

Experimental Protocol for GC-MS

A typical GC-MS protocol for the analysis of dimethylcyanamide is outlined below. This protocol is based on general methods for the analysis of small, polar, nitrogen-containing compounds.

Sample Preparation: For neat samples or high-concentration standards, dilute with a suitable solvent such as methanol or acetonitrile to a concentration of approximately 1-10 µg/mL. For complex matrices, sample extraction and cleanup may be necessary.

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent non-polar column.[1][2][3][4][5]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

GC Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (splitless or with a high split ratio for concentrated samples)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Scan Range: m/z 35-150

Quantitative Data: Electron Ionization Mass Spectrum

The following table summarizes the characteristic ions observed in the 70 eV electron ionization mass spectrum of dimethylcyanamide. The data is sourced from the National Institute of Standards and Technology (NIST) Mass Spectrometry Data Center.

m/z	Relative Intensity (%)	Proposed Fragment Ion
70	100	[C₃H₆N₂]⁺• (Molecular Ion)
69	15	[C₃H₅N₂]⁺
55	10	[C₃H₅N]⁺•
42	95	[C₂H₄N]⁺
41	20	[C₂H₃N]⁺•
40	15	[C₂H₂N]⁺
39	10	[C₃H₃]⁺

GC-MS Experimental Workflow

Caption: Workflow for the GC-MS analysis of dimethylcyanamide.

Fragmentation Pathway of Dimethylcyanamide (EI)

Caption: Proposed EI fragmentation pathway of dimethylcyanamide.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is a powerful technique for analyzing polar and non-volatile compounds, making it well-suited for dimethylcyanamide, especially in complex matrices like pharmaceutical formulations. Electrospray ionization (ESI) is the preferred ionization method for such compounds.

Experimental Protocol for LC-MS

The following protocol is a synthesized methodology based on the analysis of metformin and its polar impurities, including dimethylcyanamide.[6][7][8][9]

Sample Preparation: Dissolve the sample in the initial mobile phase (e.g., 90:10 acetonitrile:water with 10mM ammonium formate and 0.1% formic acid) to a concentration of 1-10 µg/mL. For drug product samples, a concentration of the active pharmaceutical ingredient (API) up to 20 mg/mL may be used, followed by extraction and filtration.[8]

Instrumentation:

• Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

• Mass Spectrometer: Waters ACQUITY QDa or a triple quadrupole mass spectrometer.

• LC Column: Waters Atlantis Premier BEH Z-HILIC, 4.6 x 100 mm, 2.5 µm or a C18 column like Waters Xbridge C18, 5 µm, 4.6 mm × 250 mm.[7]

• Mobile Phase A: 10 mM Ammonium formate and 0.1% formic acid in 90:10 water:acetonitrile.

• Mobile Phase B: 10 mM Ammonium formate and 0.1% formic acid in 10:90 water:acetonitrile.

LC Conditions:

• Flow Rate: 0.5 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Gradient Program:

  • 0-1 min: 95% B

  • 1-5 min: Gradient to 50% B

  • 5-7 min: Hold at 50% B

  • 7.1-10 min: Return to 95% B and equilibrate

MS Conditions:

• Ionization Mode: Electrospray Ionization Positive (ESI+)

• Capillary Voltage: 3.0 kV

• Cone Voltage: 20 V

• Source Temperature: 150 °C[6]

• Desolvation Gas Temperature: 350 °C

• Desolvation Gas Flow: 800 L/hr

• Mass Scan Range: m/z 50-200

Quantitative Data: Electrospray Ionization Mass Spectrum

The expected ions in the ESI+ mass spectrum of dimethylcyanamide are summarized below.

m/z	Relative Intensity (%)	Proposed Fragment Ion
71	100	[C₃H₆N₂ + H]⁺ (Protonated Molecule)
43	Variable	[C₂H₅N]⁺ (Fragment)

LC-MS Experimental Workflow

Caption: Workflow for the LC-MS analysis of dimethylcyanamide.

Fragmentation Pathway of Protonated Dimethylcyanamide (ESI-MS/MS)

Caption: Proposed ESI-MS/MS fragmentation of protonated dimethylcyanamide.

Conclusion

This technical guide provides detailed methodologies for the mass spectrometric analysis of dimethylcyanamide by both GC-MS and LC-MS. The choice of technique will depend on the specific application, sample matrix, and desired sensitivity. GC-MS with electron ionization offers robust identification based on characteristic fragmentation patterns that can be compared against established libraries. LC-MS with electrospray ionization is highly suitable for the analysis of dimethylcyanamide in complex aqueous or pharmaceutical samples, providing excellent sensitivity and specificity, particularly when coupled with tandem mass spectrometry. The provided experimental protocols, quantitative data, and visual diagrams serve as a valuable resource for researchers and scientists involved in the analysis of this compound.

References

• 1. chromtech.com [chromtech.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. gcms.cz [gcms.cz]
• 6. A Comparative Study in Metformin Tablet Quality Assessment: LC-MS and LC-MS/MS Method Quantification of N-Nitroso-Dimethylamine in the Presence of Dimethyl Formamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Dual Electrophilic and Nucleophilic Nature of Dimethylcyanamide

Executive Summary

Dimethylcyanamide ((CH₃)₂NCN) is a versatile and highly reactive organonitrogen compound, distinguished by the dual electrophilic and nucleophilic character of its cyanamide functional group. This unique electronic nature allows it to participate in a wide array of chemical transformations, positioning it as a crucial building block in modern organic synthesis. Its ability to act as both an electron-pair acceptor (electrophile) at its nitrile carbon and an electron-pair donor (nucleophile) from its nitrogen atoms underpins its utility. This guide provides a comprehensive overview of the fundamental reaction types of dimethylcyanamide, including its role in nucleophilic additions, cycloadditions, and as a ligand in coordination chemistry. Detailed experimental protocols, quantitative data, and workflow visualizations are presented to offer a practical resource for professionals in research and drug development.

The Dichotomous Reactivity of Dimethylcyanamide

The chemical behavior of dimethylcyanamide is fundamentally defined by the electronic properties of the cyanamide moiety.[1] The presence of a nitrogen atom attached to the sp-hybridized carbon of the nitrile group creates a polarized system with distinct reactive sites. This duality allows it to react with a broad spectrum of reagents, making it a valuable intermediate in the synthesis of complex molecules, including heterocycles and pharmaceuticals.[1][2]

Electrophilic Nature

The nitrile carbon atom in dimethylcyanamide is electron-deficient due to the strong electron-withdrawing effect of the adjacent nitrogen atoms. This renders the carbon atom susceptible to attack by nucleophiles.[3] This electrophilicity is the basis for a variety of addition reactions across the carbon-nitrogen triple bond.[4]

• Nucleophilic Addition: Dimethylcyanamide readily reacts with nucleophiles such as alcohols, thiols, and amines to form isoureas, isothioureas, and guanidines, respectively.[3] These reactions are often metal-mediated, and dialkylcyanamides have been shown to be more reactive substrates for such additions compared to simple alkyl cyanides.[5]

Nucleophilic Nature

Conversely, dimethylcyanamide possesses nucleophilic character at its nitrogen atoms.[2][3]

• Amino Nitrogen: The dimethylamino nitrogen has a lone pair of electrons that can participate in nucleophilic attack on electrophilic centers.

• Nitrile Nitrogen: The nitrile nitrogen also has a lone pair and can act as a nucleophilic site, particularly in coordination chemistry where it can bind to metal centers.[1] This allows dimethylcyanamide to serve as an intriguing ligand with multiple potential coordination sites, including the nitrile nitrogen, the nitrile π-bond, and the amine nitrogen.[1]

Below is a diagram illustrating the resonance structures that contribute to the dual reactivity of dimethylcyanamide.

Caption: Resonance contributors illustrating electrophilic carbon and nucleophilic nitrogen.

Key Reaction Classes

The dual reactivity of dimethylcyanamide enables its participation in several important classes of organic reactions, most notably cycloadditions.

Cycloaddition Reactions

Dimethylcyanamide is an excellent substrate for cycloaddition reactions, where it can act as a 2π component, leading to the formation of various heterocyclic systems.[6]

• [3+2] Cycloadditions: In these reactions, dimethylcyanamide acts as a dipolarophile, reacting with 1,3-dipoles. A classic example is the reaction with azides to form substituted tetrazoles.[6][7]

• [2+2+2] Cycloadditions: Dimethylcyanamide can react with two other 2π systems, such as two alkyne molecules, to construct six-membered rings. This method is particularly useful for synthesizing substituted 2-aminopyridines and is often catalyzed by transition metals like iron or cobalt.[6][7]

The diagram below illustrates the general scheme of a [2+2+2] cycloaddition.

Caption: Generalized workflow for the synthesis of 2-aminopyridines via cycloaddition.

Quantitative Data Summary

The following table summarizes yields for specific reactions involving dimethylcyanamide as a key reactant, demonstrating its practical utility in synthesis.

Reaction Type	Reactants	Catalyst/Conditions	Product	Yield	Reference
[2+2+2] Cycloaddition	Diyne, Dimethylcyanamide	FeI₂, dppp, Zn, THF, 24h	2-Aminopyridine derivative	92%
Aryl Amidine Synthesis	Dimethylcyanamide, Aryl Trifluoroborate	Pd(O₂CCF₃)₂, 6-methyl-2,2'-bipyridyl, MW, 120°C, 20min	N,N-Dimethyl-N'-aryl-amidine	N/A
Intramolecular [3+2] Cycloaddition	Azidocyanamide precursor	Thermal	Fused 5-heterotetrazole	Excellent	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are protocols for key synthetic transformations using dimethylcyanamide.

Protocol: Synthesis of 2-Aminopyridines via [2+2+2] Cycloaddition[8]

• Catalyst Preparation: In a glovebox, weigh FeI₂ (7.8 mg, 0.025 mmol) and dppp (21.2 mg, 0.05 mmol) into a dried Schlenk tube.

• Solvent Addition: Add distilled THF (2 mL) to the Schlenk tube. Stir the resulting mixture at room temperature for 30 minutes to yield an orange-yellow clear solution.

• Reducing Agent: Add Zn dust (3.3 mg, 0.05 mmol) to the solution and continue stirring for an additional 30 minutes.

• Reactant Addition: Add the diyne substrate (0.5 mmol) followed by dimethylcyanamide (2.5 mmol).

• Reaction: Stir the final mixture for 24 hours at room temperature.

• Work-up: Upon completion, evaporate the solvent.

• Purification: Purify the crude product directly by silica gel flash column chromatography to yield the 2-aminopyridine product.

References

• 1. Dimethylcyanamide (CAS 1467-79-4) – For Research [benchchem.com]
• 2. What is the mechanism of Cyanamide? [synapse.patsnap.com]
• 3. Cyanamide - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Historical Synthesis of N,N-Dimethylcyanamide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core historical methods for the synthesis of N,N-dimethylcyanamide, a versatile building block and reagent in organic chemistry. The document provides a detailed examination of key synthetic routes, complete with experimental protocols, quantitative data, and visual representations of reaction pathways to facilitate a comprehensive understanding for researchers and professionals in the field of drug development and chemical synthesis.

Introduction

N,N-dimethylcyanamide ((CH₃)₂NCN) is a disubstituted cyanamide that has been a subject of chemical synthesis for over a century. Its utility as a precursor for pharmaceuticals, agrochemicals, and other specialized organic compounds has led to the development of several synthetic methodologies. Historically, these methods have ranged from direct reactions with highly reactive cyanogen halides to the chemical modification of related nitrogen- and sulfur-containing compounds. This guide focuses on three prominent historical synthesis methods: the reaction of dimethylamine with cyanogen chloride, the von Braun reaction, and the desulfurization of N,N-dimethylthiourea. Other cited, though less detailed in available literature, methods include the reaction of nitromethane with tris(dimethylamino)arsine and the photoisomerization of carbodiimides.

Synthesis from Dimethylamine and Cyanogen Chloride

The reaction between dimethylamine and cyanogen chloride stands as the most significant and industrially applied method for the production of N,N-dimethylcyanamide.[1] This method is favored for its high yields and amenability to large-scale production. The reaction is typically performed in a two-phase system to manage the reaction's exothermicity and facilitate product separation.[1][2]

Experimental Protocol

A solution of cyanogen chloride in a water-immiscible organic solvent, such as methylene chloride, is mixed with an aqueous solution of dimethylamine.[1][3] The reaction proceeds as a nucleophilic substitution, where one mole of cyanogen chloride reacts with two moles of dimethylamine. The first mole of dimethylamine acts as the nucleophile, while the second mole serves as a base to neutralize the hydrogen chloride formed during the reaction.[1][2] The reaction temperature is typically maintained at 50°C or lower, preferably between 0°C and 30°C, to minimize side reactions and prevent the volatilization of reactants.[1] After the reaction is complete, the organic layer containing the N,N-dimethylcyanamide is separated. The product can then be isolated by distilling off the solvent.[2]

Quantitative Data

Parameter	Value	Reference
Reactants	Cyanogen Chloride, Dimethylamine	[1][2]
Stoichiometry	1 mole Cyanogen Chloride : 2 moles Dimethylamine	[1][2]
Solvent System	Water / Methylene Chloride (or other water-immiscible organic solvent)	[1]
Temperature	0 - 30 °C (preferred)	[1]
Yield	Up to 98.7 mol % (based on cyanogen chloride)	[3]

Reaction Pathway

References

• 1. US6262304B1 - Process for producing dimethylcyanamide - Google Patents [patents.google.com]
• 2. CN1282734A - Method of producing dimethyl cyanamide - Google Patents [patents.google.com]
• 3. US6262304B1 - Process for producing dimethylcyanamide - Google Patents [patents.google.com]

An In-depth Technical Guide to Dimethylcyanamide (C₃H₆N₂)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylcyanamide (C₃H₆N₂), a versatile and reactive chemical intermediate, holds significant importance in synthetic organic chemistry. This guide provides a comprehensive overview of its core properties, detailed experimental protocols for its synthesis, and its application in the construction of valuable heterocyclic scaffolds. All quantitative data is presented in structured tables for clarity, and key experimental workflows are visualized using Graphviz diagrams. This document is intended to serve as a practical resource for researchers employing dimethylcyanamide in their synthetic endeavors.

Core Molecular and Physicochemical Properties

Dimethylcyanamide is a colorless to pale yellow liquid with the chemical formula C₃H₆N₂. Its identity and fundamental properties are summarized in the tables below.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	Dimethylcyanamide
Molecular Formula	C₃H₆N₂[1][2]
Molecular Weight	70.09 g/mol [1][2]
CAS Number	1467-79-4[1]
Canonical SMILES	CN(C)C#N[1]
InChI Key	OAGOUCJGXNLJNL-UHFFFAOYSA-N[1]

Table 2: Physicochemical Data

Property	Value
Appearance	Clear, colorless to pale yellow liquid
Boiling Point	161-163 °C[2]
Melting Point	-41 °C[2]
Density	0.867 g/mL at 25 °C[2]
Solubility	Soluble in water and various organic solvents
Refractive Index	1.410 at 20 °C

Synthesis of Dimethylcyanamide

The most common laboratory and industrial synthesis of dimethylcyanamide involves the reaction of a cyanogen halide (chloride or bromide) with dimethylamine. The following protocols provide detailed methodologies for these syntheses.

Synthesis from Cyanogen Chloride and Dimethylamine

This method is widely employed for the large-scale production of dimethylcyanamide and is often performed in a two-phase system to facilitate the reaction and separation.

Experimental Protocol:

• Materials: Cyanogen chloride, dimethylamine (aqueous solution), an organic solvent immiscible with water (e.g., methylene chloride, chloroform), and a base (e.g., sodium hydroxide or excess dimethylamine).

• Procedure:

  • A solution of cyanogen chloride in an organic solvent (e.g., methylene chloride) is prepared in a reaction vessel equipped with a stirrer and a cooling system.

  • An aqueous solution of dimethylamine is slowly added to the cyanogen chloride solution while maintaining the temperature at or below 20°C to control the exothermic reaction.

  • A base is used to neutralize the hydrogen chloride formed during the reaction. Typically, a molar ratio of 2:1 of dimethylamine to cyanogen chloride is used, where one equivalent of dimethylamine acts as the nucleophile and the second as the base.

  • After the addition is complete, the reaction mixture is stirred for an additional period to ensure complete conversion.

  • The organic layer containing the dimethylcyanamide is separated from the aqueous layer.

  • The crude product can be purified by distillation.

Synthesis from Cyanogen Bromide and Dimethylamine

An alternative laboratory-scale synthesis utilizes the less volatile cyanogen bromide.

Experimental Protocol:

• Materials: Cyanogen bromide, dimethylamine, a suitable solvent (e.g., diethyl ether), and hydrochloric acid for workup.

• Procedure:

  • A solution of dimethylamine in a suitable solvent is prepared in a reaction flask.

  • A solution of cyanogen bromide in the same solvent is added dropwise to the dimethylamine solution at a controlled temperature, typically 0 °C, to manage the exothermic reaction.

  • The reaction mixture is stirred for several hours at room temperature to ensure the reaction goes to completion.

  • The reaction mixture is then subjected to an aqueous workup, which may include washing with dilute hydrochloric acid to remove any unreacted dimethylamine, followed by washing with water and brine.

  • The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

  • The resulting crude dimethylcyanamide can be purified by vacuum distillation.

Applications in Heterocyclic Synthesis

Dimethylcyanamide is a valuable building block for the synthesis of various nitrogen-containing heterocyclic compounds. Its cyano group can participate in cycloaddition reactions, providing access to complex molecular architectures.

Synthesis of 2-Aminopyridines via [2+2+2] Cycloaddition

A notable application of dimethylcyanamide is in the iron-catalyzed [2+2+2] cycloaddition with diynes to produce highly substituted 2-aminopyridines.

Experimental Protocol:

• Materials: A diyne, dimethylcyanamide, an iron catalyst (e.g., FeCl₂), a ligand (e.g., a bis(imino)pyridine), a reducing agent (e.g., zinc dust), and a solvent (e.g., benzene or THF).

• Procedure:

  • In a glovebox or under an inert atmosphere, the iron catalyst, ligand, and reducing agent are added to a reaction vessel.

  • The solvent is added, and the mixture is stirred to form the active catalytic species.

  • The diyne and dimethylcyanamide are then added to the reaction mixture.

  • The reaction is stirred at room temperature or slightly elevated temperatures for a specified period, typically monitored by GC or TLC for completion.

  • Upon completion, the reaction is quenched, and the crude product is purified by column chromatography to yield the desired 2-aminopyridine.[2]

Synthesis of 1,3-Oxazines

Dimethylcyanamide can also be employed in the synthesis of 1,3-oxazine derivatives through a one-pot, three-component reaction.

Experimental Protocol:

• Materials: An aromatic ketone, dimethylcyanamide, a catalyst system (e.g., tetrachlorosilane and zinc chloride), and a solvent (e.g., methylene chloride).

• Procedure:

  • To a solution of the aromatic ketone in the solvent, the catalyst system (tetrachlorosilane and zinc chloride) is added.

  • Dimethylcyanamide is then added to the reaction mixture.

  • The reaction is stirred at ambient temperature, and the progress is monitored by TLC.

  • Upon completion, the reaction is quenched, typically with an aqueous solution of sodium bicarbonate.

  • The organic layer is separated, dried, and concentrated.

  • The crude product is purified by column chromatography to afford the 1,3-oxazine derivative.

Safety and Handling

Dimethylcyanamide is a toxic compound and should be handled with appropriate safety precautions. It is harmful if swallowed, inhaled, or absorbed through the skin. Work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn. In case of contact, immediate medical attention should be sought.

Conclusion

Dimethylcyanamide is a valuable and versatile reagent in organic synthesis, particularly for the construction of nitrogen-containing heterocycles. This guide has provided a detailed overview of its properties, synthesis, and key applications, complete with experimental protocols and workflow visualizations. By following the outlined procedures and safety precautions, researchers can effectively and safely utilize dimethylcyanamide in their synthetic endeavors to access a wide range of complex molecules with potential applications in medicinal chemistry and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. Iron-Catalyzed Formation of 2-Aminopyridines from Diynes and Cyanamides - PMC [pmc.ncbi.nlm.nih.gov]

Quantum Chemical Insights into Dimethylcyanamide: A Technical Guide for Researchers

An in-depth exploration of the molecular properties, reactivity, and synthesis of dimethylcyanamide ((CH₃)₂NCN) through the lens of quantum chemical calculations and experimental methodologies. This guide is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of this versatile chemical entity.

Core Molecular Properties of Dimethylcyanamide

Quantum chemical calculations provide fundamental insights into the geometry and electronic structure of dimethylcyanamide. Density Functional Theory (DFT) has been employed to determine its optimized structure and key molecular parameters.

Optimized Molecular Geometry

The equilibrium geometry of dimethylcyanamide has been calculated, providing precise bond lengths, bond angles, and dihedral angles that define its three-dimensional structure. These parameters are crucial for understanding its steric and electronic properties, which in turn govern its reactivity and interactions with other molecules.

A notable computational study on the cyclotrimerization of dimethylcyanamide provided its Cartesian coordinates, from which the geometric parameters can be derived.[1]

Table 1: Calculated Geometric Parameters of Dimethylcyanamide

Parameter	Value
Bond Lengths (Å)
C1-N2	1.17
C1-N3	1.36
N3-C4	1.46
N3-C5	1.46
C4-H (avg)	1.09
C5-H (avg)	1.09
**Bond Angles (°) **
N2-C1-N3	176.7
C1-N3-C4	120.3
C1-N3-C5	120.3
C4-N3-C5	119.3
H-C4-N3 (avg)	109.5
H-C5-N3 (avg)	109.5
H-C4-H (avg)	109.4
H-C5-H (avg)	109.4
Dihedral Angles (°)
C5-N3-C1-N2	179.9
C4-N3-C1-N2	0.1

Note: The geometric parameters were calculated from the Cartesian coordinates provided in the supplementary information of the study on the atom-efficient cyclotrimerization of dimethylcyanamide.[1]

Vibrational Frequencies

Table 2: Expected Vibrational Frequencies for Key Functional Groups in Dimethylcyanamide

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C≡N	Stretch	2220 - 2260
C-N	Stretch	1000 - 1350
C-H (in CH₃)	Symmetric & Asymmetric Stretch	2850 - 3000
C-H (in CH₃)	Symmetric & Asymmetric Bend	1375 - 1450

Electronic Properties

The electronic properties of a molecule, such as its frontier molecular orbitals (HOMO and LUMO) and dipole moment, are critical for predicting its reactivity. The HOMO-LUMO gap is an indicator of chemical stability and reactivity.[5] While specific DFT-calculated values for dimethylcyanamide were not found in the search results, these properties can be readily calculated using standard computational chemistry software.[5][6]

Table 3: Key Electronic Properties of Dimethylcyanamide (To be determined by DFT calculations)

Property	Description	Expected Significance
HOMO Energy	Energy of the Highest Occupied Molecular Orbital	Indicates susceptibility to electrophilic attack.
LUMO Energy	Energy of the Lowest Unoccupied Molecular Orbital	Indicates susceptibility to nucleophilic attack.
HOMO-LUMO Gap	Energy difference between HOMO and LUMO	Relates to chemical reactivity and electronic transitions.
Dipole Moment	Measure of the molecule's overall polarity	Influences intermolecular interactions and solubility.
Atomic Charges	Distribution of electron density on each atom	Provides insight into reactive sites.

Experimental Protocols

Synthesis of Dimethylcyanamide

The most common method for synthesizing dimethylcyanamide involves the reaction of cyanogen chloride with dimethylamine.[7][8] The following is a generalized protocol based on literature descriptions.

Objective: To synthesize N,N-dimethylcyanamide from cyanogen chloride and dimethylamine.

Materials:

• Cyanogen chloride

• Dimethylamine (aqueous solution)

• Water-immiscible organic solvent (e.g., methylene chloride)

• Sodium hydroxide (for neutralization and workup)

• Toluene (for extraction)

• Standard laboratory glassware (three-neck flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a three-neck flask equipped with a stirrer, dropping funnel, and condenser, prepare an aqueous solution of dimethylamine.

• Dissolve cyanogen chloride in a water-immiscible organic solvent.

• Slowly add the cyanogen chloride solution to the dimethylamine solution under vigorous stirring. The reaction is exothermic and may require cooling to maintain a controlled temperature.

• After the addition is complete, continue stirring for a specified period to ensure the reaction goes to completion.

• Neutralize the reaction mixture with an aqueous solution of sodium hydroxide.

• Separate the organic layer containing the dimethylcyanamide.

• The crude product can be purified by distillation.

Workflow for Synthesis of Dimethylcyanamide

Caption: A generalized workflow for the synthesis of dimethylcyanamide.

Spectroscopic Characterization

The identity and purity of synthesized dimethylcyanamide are typically confirmed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy [9][10][11]

• ¹H NMR: A single peak corresponding to the two equivalent methyl groups is expected.

• ¹³C NMR: Resonances for the methyl carbons and the nitrile carbon should be observed.

Infrared (IR) Spectroscopy [2][12]

• The IR spectrum should show a strong, sharp absorption band for the C≡N stretch, typically in the 2220-2260 cm⁻¹ region.

Experimental Protocol for NMR Analysis:

• Sample Preparation: Dissolve a small amount of the purified dimethylcyanamide in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a suitable NMR spectrometer.

Experimental Protocol for IR Analysis:

• Sample Preparation: Prepare a thin film of the liquid dimethylcyanamide between two salt plates (e.g., NaCl or KBr) or acquire the spectrum of a solution in a suitable solvent.

• Data Acquisition: Record the IR spectrum using an FTIR spectrometer.

Reactivity and Reaction Mechanisms

Dimethylcyanamide is a versatile building block in organic synthesis, participating in various reactions, most notably cyclotrimerization to form hexamethylmelamine.

Aluminum-Catalyzed Cyclotrimerization

DFT modeling has been instrumental in elucidating the mechanism of the aluminum amide-catalyzed cyclotrimerization of dimethylcyanamide. The proposed mechanism involves a triple insertion, nucleophilic ring closure, and deinsertion sequence.[8][13]

Proposed Mechanism for Cyclotrimerization:

• Initiation: An aluminum amide catalyst initiates the reaction.

• Triple Insertion: Three molecules of dimethylcyanamide sequentially insert into the aluminum-nitrogen bond of the catalyst.

• Nucleophilic Ring Closure: The terminal nitrogen of the inserted chain attacks the initial carbon atom, leading to the formation of the six-membered melamine ring.

• Deinsertion (Catalyst Regeneration): The hexamethylmelamine product is released, and the aluminum amide catalyst is regenerated to participate in another catalytic cycle.

Logical Pathway for Aluminum-Catalyzed Cyclotrimerization of Dimethylcyanamide

Caption: The catalytic cycle for the cyclotrimerization of dimethylcyanamide.

Conclusion

This technical guide has provided a detailed overview of the quantum chemical and experimental aspects of dimethylcyanamide. The presented data on its molecular geometry, along with protocols for its synthesis and characterization, offer a valuable resource for researchers. The elucidation of its reactivity, particularly in the aluminum-catalyzed cyclotrimerization, highlights the power of computational chemistry in understanding complex reaction mechanisms. Further experimental and theoretical studies are encouraged to expand upon the foundational knowledge presented herein, particularly in obtaining a complete and validated set of vibrational frequencies and electronic properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. youtube.com [youtube.com]
• 5. growingscience.com [growingscience.com]
• 6. youtube.com [youtube.com]
• 7. CN1282734A - Method of producing dimethyl cyanamide - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. DIMETHYLCYANAMIDE(1467-79-4) 1H NMR [m.chemicalbook.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. forskning.ruc.dk [forskning.ruc.dk]
• 12. 2D-IR studies of cyanamides (NCN) as spectroscopic reporters of dynamics in biomolecules: Uncovering the origin of mysterious peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Atom efficient cyclotrimerization of dimethylcyanamide catalyzed by aluminium amide: a combined experimental and theoretical investigation - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Dimethylcyanamide: A Comprehensive Technical Guide to Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and storage protocols for dimethylcyanamide. The following sections detail its properties, hazards, and the necessary precautions for its use in a laboratory setting, with a focus on quantitative data, experimental methodologies, and clear visual aids to ensure user safety and proper management.

Chemical and Physical Properties

Dimethylcyanamide is a colorless to slightly yellow liquid.[1][2][3] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethylcyanamide

Property	Value	Reference(s)
Molecular Formula	C₃H₆N₂	[1][3]
Molecular Weight	70.09 g/mol	[4][5]
Appearance	Clear, colorless to very slight yellow liquid	[1][2][3]
Boiling Point	160-163 °C	[2]
Melting Point	-41 °C	[4]
Flash Point	71 °C (159.8 °F)	[1][4]
Autoignition Temperature	460 °C (860 °F)	[1]
Density	0.867 g/cm³ at 25 °C	[2]
Vapor Pressure	40 mm Hg at 80 °C	[1]
Vapor Density	2.42	[1]
Solubility	Soluble in water	[1][5]
Refractive Index	1.4089 - 1.4110 at 20 °C	[4][6]

Toxicological Data

Dimethylcyanamide is toxic if swallowed or inhaled and can be fatal if it comes into contact with the skin.[7][8] It may cause irritation to the eyes, skin, and respiratory tract.[1][3] Ingestion and inhalation may lead to symptoms such as ataxia (failure of muscular coordination), weakness, and respiratory distress.[1]

Table 2: Acute Toxicity Data for Dimethylcyanamide

Route	Species	Value	Reference(s)
Oral LD50	Rat	146 mg/kg	[1][7]
Oral LD50	Mouse	73 mg/kg	[1]
Inhalation LC50	Rat	2500 mg/m³	[1]
Inhalation LC50	Mouse	2800 mg/m³	[1]
Dermal LD50	Mouse	125 mg/kg	[7]

Safety and Handling Protocols

Due to its toxicity, strict safety protocols must be followed when handling dimethylcyanamide.

Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory to prevent exposure.

• Eye/Face Protection: Wear chemical splash goggles and a face shield.[1][9]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and a lab coat or chemical-resistant suit to prevent skin contact.[1][9][10][11] Contaminated clothing should be removed and laundered before reuse.[8][10]

• Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical fume hood.[1][12] If exposure limits are exceeded, a NIOSH/MSHA-approved respirator with an appropriate cartridge should be used.[1]

Handling Procedures

• Avoid all personal contact, including inhalation.[10]

• Wash hands thoroughly after handling.[1][10]

• Do not eat, drink, or smoke in areas where dimethylcyanamide is handled.[10][13]

• Keep containers tightly closed when not in use.[1][13]

• Avoid contact with incompatible materials.[10]

Storage Requirements

• Store in a cool, dry, well-ventilated area away from sources of ignition.[1]

• Keep containers tightly closed to prevent exposure to moisture.[7][14]

• Store away from incompatible substances such as strong oxidizing agents, acids, and bases.[1][15]

• Store in a secured area, and consider storing under refrigerated temperatures.[7][14]

In-depth Experimental Protocols

Incompatibility Studies

Objective: To determine the chemical incompatibility of dimethylcyanamide with other substances, particularly strong oxidizing agents, acids, and bases.

Methodology (Illustrative Example using Differential Scanning Calorimetry - DSC):

• Sample Preparation: Prepare small, accurately weighed samples of dimethylcyanamide. Prepare separate binary mixtures of dimethylcyanamide with the test substance (e.g., a strong acid) in various ratios (e.g., 1:1, 1:2, 2:1 by weight).

• Instrumentation: Utilize a Differential Scanning Calorimeter (DSC).

• Experimental Conditions:

  • Place a small amount of the sample or mixture into a hermetically sealed DSC pan.

  • Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., from ambient to 400 °C).

  • Maintain an inert atmosphere (e.g., nitrogen) to prevent oxidation.

• Data Analysis:

  • Monitor the heat flow as a function of temperature.

  • An exothermic event (a peak in the heat flow curve) indicates a chemical reaction and thus, incompatibility.

  • The onset temperature and the enthalpy of the exotherm provide quantitative data on the reactivity.

Thermal Decomposition Analysis

Objective: To identify the hazardous decomposition products of dimethylcyanamide upon heating.

Methodology (Illustrative Example using Thermogravimetric Analysis-Mass Spectrometry - TGA-MS):

• Sample Preparation: Place a small, accurately weighed sample of dimethylcyanamide (typically 1-10 mg) into a TGA crucible.

• Instrumentation: Use a Thermogravimetric Analyzer coupled to a Mass Spectrometer (TGA-MS).

• Experimental Conditions:

  • Heat the sample at a controlled rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 600 °C).

  • The experiment can be run under an inert atmosphere (e.g., nitrogen) to study pyrolysis or an oxidative atmosphere (e.g., air) to study combustion.

• Data Analysis:

  • The TGA will record the mass loss of the sample as a function of temperature.

  • The MS will simultaneously analyze the gases evolved during the decomposition, identifying the decomposition products by their mass-to-charge ratio.

  • This allows for the correlation of mass loss events with the formation of specific hazardous gases like carbon monoxide, oxides of nitrogen, and hydrogen cyanide.[1]

Emergency Procedures

First Aid Measures

Immediate medical attention is crucial in case of exposure.[1]

• Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1]

• Skin: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT induce vomiting.[1][15]

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[1][15]

Accidental Release Measures

• Small Spills: Remove all sources of ignition.[1][14] Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, sealed container for disposal.[1][14]

• Large Spills: Evacuate the area.[14] Wear appropriate PPE.[1] Contain the spill and prevent it from entering drains.[7] Follow the same cleanup procedure as for small spills.

Fire Fighting Measures

• Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

• Hazards: Dimethylcyanamide is a combustible liquid and vapor.[1] During a fire, irritating and highly toxic gases, such as carbon monoxide, oxides of nitrogen, and hydrogen cyanide, may be generated.[1][15]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate key logical workflows and a potential toxicity pathway.

Caption: Emergency first aid procedures for dimethylcyanamide exposure.

Caption: Workflow for responding to a dimethylcyanamide spill.

Caption: Postulated toxicity pathway via cyanide formation.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. The Molecular Basis of Toxins’ Interactions with Intracellular Signaling via Discrete Portals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Redirecting Intermediary Metabolism to Counteract Cyanide Poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. researchgate.net [researchgate.net]
• 10. asianpubs.org [asianpubs.org]
• 11. Kinetics of Hydrolysis of Benzaldehyde Dimethyl Acetal over Amberlite IR-120 | Semantic Scholar [semanticscholar.org]
• 12. Cadmium Exposure: Mechanisms and Pathways of Toxicity and Implications for Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ntrs.nasa.gov [ntrs.nasa.gov]
• 14. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 1467-79-4 Name: Dimethylcyanamide [xixisys.com]

The Dual Personality of a Nitrile: An In-Depth Reactivity Profile of Dimethylcyanamide

For Researchers, Scientists, and Drug Development Professionals

Dimethylcyanamide ((CH₃)₂NCN), a structurally simple yet chemically versatile molecule, presents a fascinating reactivity profile stemming from the electronic interplay within its cyanamide functional group. This technical guide delves into the core reactivity of dimethylcyanamide, offering a comprehensive overview of its chemical behavior, supported by quantitative data, detailed experimental methodologies, and visual representations of its reaction pathways and potential biological significance.

Physicochemical and Spectroscopic Properties

A clear, colorless to yellowish liquid, dimethylcyanamide serves as a valuable building block in organic synthesis. A summary of its key physical and spectroscopic properties is presented below.

Table 1: Physicochemical Properties of Dimethylcyanamide

Property	Value	Reference
Molecular Formula	C₃H₆N₂	[1]
Molecular Weight	70.09 g/mol	[1]
Boiling Point	161-163 °C	[1]
Density	0.867 g/mL at 25 °C	[1]
Refractive Index (n²⁰/D)	1.41	[1]

Table 2: Spectroscopic Data for Dimethylcyanamide

Technique	Key Peaks and Assignments	Reference
¹H NMR	A single peak is expected for the six equivalent protons of the two methyl groups.	[2]
¹³C NMR	Signals are expected for the methyl carbons and the nitrile carbon.	[2]
Infrared (IR)	A strong, sharp absorption is characteristic for the C≡N stretching vibration, typically in the range of 2220-2260 cm⁻¹.	[3]
Mass Spectrometry (EI)	The molecular ion peak [M]⁺ is observed. Common fragmentation patterns for N-alkyl compounds may occur.	[1]

Core Reactivity Principles

The reactivity of dimethylcyanamide is governed by the dual electronic nature of the cyanamide group. The nitrogen atom of the dimethylamino group acts as an electron-donating group, increasing the electron density on the nitrile nitrogen and making it a potential nucleophile. Conversely, the carbon atom of the nitrile group is electrophilic and susceptible to nucleophilic attack. This allows dimethylcyanamide to participate in a diverse array of chemical transformations.

Key Reaction Classes

Dimethylcyanamide is a versatile reagent in the synthesis of various organic compounds, particularly heterocycles. Its key reactions include cycloadditions and nucleophilic additions.

Cycloaddition Reactions

Dimethylcyanamide readily participates in cycloaddition reactions, serving as a valuable partner for the construction of five- and six-membered rings.

• [3+2] Cycloadditions: These reactions typically involve the reaction of dimethylcyanamide with 1,3-dipoles such as azides to form substituted triazoles. This class of reaction is a cornerstone of "click chemistry" due to its high efficiency and specificity.[4]

• [2+2+2] Cycloadditions: The co-cyclization of dimethylcyanamide with two alkyne units, often catalyzed by transition metals like iron, provides an atom-economical route to highly substituted 2-aminopyridines.[3] A notable example is the cyclotrimerization of dimethylcyanamide itself to form hexamethylmelamine, which can be catalyzed by an aluminium amide.[5]

Table 3: Computationally Derived Activation Energies for Gold-Catalyzed Cycloaddition of Dimethylcyanamide with an Enynamide

Reaction Pathway	Activation Free Energy (kcal/mol)	Reference
Nucleophilic attack at C² of enynamide	11.0	[6]
Nucleophilic attack at C¹ of enynamide	20.7	[6]
Electrophilic hetero-Diels-Alder cycloaddition	11.7	[6]

Note: These values are from a Density Functional Theory (DFT) study and represent calculated, not experimentally determined, activation energies.

Nucleophilic Addition Reactions

The electrophilic carbon of the nitrile group in dimethylcyanamide is susceptible to attack by various nucleophiles. These reactions are fundamental to its use as a building block for more complex molecules. Dimethylcyanamide has been shown to be a more reactive substrate in metal-mediated nucleophilic additions than simple alkylcyanides.[1]

Experimental Protocols

The following sections provide detailed methodologies for key reactions involving dimethylcyanamide.

General Procedure for the Iron-Catalyzed [2+2+2] Cycloaddition of Diynes and Cyanamides to form 2-Aminopyridines

This procedure is adapted from a general method and may require optimization for specific substrates.

Materials:

• Diyne

• Dimethylcyanamide

• Iron catalyst (e.g., FeCl₂, Fe(acac)₃)

• Reducing agent (e.g., Zn dust)

• Ligand (e.g., a phosphine ligand)

• Anhydrous solvent (e.g., THF, dioxane)

Procedure:

• In a glovebox, to a dried Schlenk tube, add the iron catalyst and ligand.

• Add the anhydrous solvent and stir the mixture at room temperature until a homogeneous solution is formed.

• Add the reducing agent and continue stirring.

• To this mixture, add the diyne followed by dimethylcyanamide.

• The reaction mixture is then stirred at an appropriate temperature for a specified time, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques such as extraction and column chromatography.

General Protocol for the Copper-Catalyzed Azide-Alkyne [3+2] Cycloaddition (CuAAC)

This is a general "click chemistry" protocol that can be adapted for the reaction of an azide with dimethylcyanamide (acting as the alkyne surrogate).

Materials:

• Organic azide

• Dimethylcyanamide

• Copper(I) source (e.g., CuI, CuSO₄/sodium ascorbate)

• Solvent (e.g., t-BuOH/H₂O, DMF)

Procedure:

• To a reaction vessel, add the organic azide, dimethylcyanamide, and the solvent.

• Add the copper(I) catalyst. If using CuSO₄, add a reducing agent like sodium ascorbate to generate the active Cu(I) species in situ.

• Stir the reaction mixture at room temperature or with gentle heating. The reaction is often complete within a few hours.

• Monitor the reaction by TLC.

• Upon completion, the product can be isolated by filtration if it precipitates, or by extraction after diluting the reaction mixture with water. Further purification can be achieved by recrystallization or column chromatography.[7]

Role in Drug Development and Signaling Pathways

While dimethylcyanamide itself is not a therapeutic agent, the cyanamide moiety is a recognized pharmacophore. Derivatives of cyanamide have been investigated as inhibitors of various enzymes.

A pertinent example is the inhibition of N-acylethanolamine acid amidase (NAAA). NAAA is a cysteine hydrolase responsible for the degradation of the endogenous lipid mediator palmitoylethanolamide (PEA).[5] PEA is an agonist of the peroxisome proliferator-activated receptor-alpha (PPAR-α), a nuclear receptor that plays a key role in regulating inflammation and pain.[5] By inhibiting NAAA, the levels of PEA are elevated, leading to increased activation of the PPAR-α signaling pathway and subsequent anti-inflammatory and analgesic effects.[5][8] A series of NAAA inhibitors incorporating an azetidine-nitrile (cyanamide) pharmacophore have been developed, demonstrating potent and selective inhibition of the enzyme.[5]

Safety and Handling

Dimethylcyanamide is a toxic and irritant compound. It is harmful if swallowed or inhaled and can be absorbed through the skin. It reacts with water to produce toxic and flammable vapors. Therefore, it should be handled with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.

Conclusion

Dimethylcyanamide exhibits a rich and varied reactivity profile, making it a valuable tool in synthetic organic chemistry. Its ability to act as both a nucleophile and an electrophile allows for its participation in a wide range of reactions, most notably cycloadditions and nucleophilic additions for the construction of heterocyclic systems. While the direct biological applications of dimethylcyanamide are limited, the cyanamide functional group is a key feature in the design of enzyme inhibitors, highlighting its relevance in medicinal chemistry and drug development. A thorough understanding of its reactivity and safe handling are paramount for its effective and responsible use in research and development.

References

• 1. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PPAR Signaling Pathway - Creative Biolabs [creativebiolabs.net]
• 4. Click Chemistry [organic-chemistry.org]
• 5. Design and synthesis of cyanamides as potent and selective N-acylethanolamine acid amidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. mdpi.com [mdpi.com]
• 8. What are NAAA inhibitors and how do they work? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols for Guanidine Synthesis Using Dimethylcyanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The guanidinium group is a crucial pharmacophore in a vast array of biologically active molecules and pharmaceuticals. Its ability to remain protonated at physiological pH allows for strong hydrogen bonding interactions with biological targets, making it a key functional group in drug design. Dimethylcyanamide ((CH₃)₂NCN) serves as a convenient and effective electrophilic C1 synthon for the synthesis of substituted guanidines. This document provides detailed application notes and experimental protocols for the use of dimethylcyanamide as a reagent in guanidine synthesis, targeting researchers, scientists, and professionals in drug development.

Dimethylcyanamide is a versatile reagent for the guanylation of primary and secondary amines. The reaction proceeds via the nucleophilic addition of the amine to the nitrile group of dimethylcyanamide. This process can be facilitated by heating or through catalysis, leading to the formation of N,N-dimethyl-N'-substituted or N,N-dimethyl-N',N'-disubstituted guanidines.

Reaction Mechanism

The synthesis of guanidines from dimethylcyanamide involves the nucleophilic attack of an amine on the electrophilic carbon atom of the nitrile group. The reaction is often acid-catalyzed, which activates the cyanamide, making it more susceptible to nucleophilic attack. The resulting intermediate then undergoes tautomerization to yield the stable guanidine product.

Caption: General reaction mechanism for guanidine synthesis using dimethylcyanamide.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of various guanidines using dimethylcyanamide as the guanylating agent.

Amine Substrate	Product	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Dimethylamine Hydrochloride	N,N,N',N'-Tetramethylguanidine	Nitrobenzene	200	4	94	[1]
Dimethylamine Hydrochloride	N,N,N',N'-Tetramethylguanidine	Isophorone	185-200	4	90-95	[1]
Dimethylamine	N,N,N',N'-Tetramethylguanidine	Water	70-95	5	96-98	[2]

Experimental Protocols

Protocol 1: Synthesis of N,N,N',N'-Tetramethylguanidine from Dimethylamine Hydrochloride[1]

This protocol details the synthesis of a fully substituted guanidine using a secondary amine hydrochloride salt.

Materials:

• Dimethylcyanamide

• Dimethylamine Hydrochloride

• Nitrobenzene or Isophorone (solvent)

Procedure:

• To a reaction vessel, add dimethylcyanamide (0.125 mole) and dimethylamine hydrochloride (0.126 mole).

• Add 40 mL of nitrobenzene or isophorone as the reaction solvent.

• Heat the solution to 200 °C and maintain this temperature for 4 hours.

• After 4 hours, cool the solution to room temperature.

• The product, tetramethylguanidine hydrochloride, will precipitate as a solid.

• Isolate the solid product by filtration. The reported yield is up to 94%.

Protocol 2: Synthesis of N,N,N',N'-Tetramethylguanidine from Dimethylamine in an Aqueous System[2]

This protocol describes the synthesis of tetramethylguanidine using free dimethylamine in water.

Materials:

• Dimethylcyanamide

• 50% by weight aqueous solution of dimethylamine

• 40% by weight aqueous sodium hydroxide

• Toluene

Procedure:

• In a glass reactor equipped with a reflux condenser, add the reaction solution containing dimethylcyanamide.

• Add a 50% by weight aqueous solution of dimethylamine (in molar excess, e.g., 0.332 mol).

• Heat the resulting solution at 70-95 °C for 5 hours with stirring.

• After the reaction is complete, add a 40% by weight aqueous sodium hydroxide solution.

• Extract the product with toluene.

• The product, 1,1,3,3-tetramethylguanidine, can be isolated from the organic layer. The reported yield is 96.7-98.3%.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis of guanidines using dimethylcyanamide.

Caption: A generalized workflow for guanidine synthesis and purification.

Applications in Drug Development

The guanidine moiety is a common feature in many pharmacologically active compounds due to its ability to engage in strong and specific interactions with biological targets such as enzymes and receptors. The use of dimethylcyanamide as a guanylating agent provides a straightforward and efficient method for introducing this important functional group into drug candidates. This allows for the rapid generation of compound libraries for screening and lead optimization in the drug discovery process. The straightforward nature of the reaction and the availability of the starting materials make this a valuable tool for medicinal chemists.

Safety Information

Dimethylcyanamide is a toxic compound and should be handled with appropriate safety precautions. Work in a well-ventilated fume hood and wear personal protective equipment, including gloves and safety glasses. Refer to the Safety Data Sheet (SDS) for detailed information on handling and disposal.

Conclusion

Dimethylcyanamide is a valuable and versatile reagent for the synthesis of a variety of substituted guanidines. The protocols outlined in this document provide a solid foundation for researchers and professionals in the field of organic synthesis and drug development. The reactions are generally high-yielding and can be adapted for the synthesis of diverse guanidine-containing molecules.

References

• 1. US3551490A - Method for preparing tetramethyl-guanidine - Google Patents [patents.google.com]
• 2. US6262304B1 - Process for producing dimethylcyanamide - Google Patents [patents.google.com]

protocol for N-cyanation of amines using dimethylcyanamide

Application Notes and Protocols for N-Cyanation of Amines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the N-cyanation of secondary amines, a crucial transformation in medicinal chemistry and organic synthesis for the preparation of ureas, thioureas, guanidines, and various heterocyles.[1] While the direct use of dimethylcyanamide as a cyanating agent for amines is not a widely reported general method, this document outlines safer and more common protocols for achieving this transformation, including an oxidative method and a copper-catalyzed approach.

Oxidative N-Cyanation using Trimethylsilyl Cyanide (TMSCN) and Sodium Hypochlorite (NaClO)

This protocol describes an operationally simple and safer alternative to highly toxic cyanogen halides, by generating an electrophilic cyanating reagent in situ from TMSCN and household bleach.[1][2][3][4] The reaction is believed to proceed through the oxidation of TMSCN by NaClO to form cyanogen chloride (ClCN), which then reacts with the amine.[1][2]

Experimental Protocol

Materials:

• Secondary amine (1.0 equiv)

• Trimethylsilyl cyanide (TMSCN) (2.0 equiv)

• Sodium hypochlorite (NaClO, household bleach, 10-15% aqueous solution) (3.0 equiv)

• Acetonitrile (CH₃CN)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the secondary amine (0.5 mmol, 1.0 equiv) in acetonitrile (5 mL) in a round-bottom flask, add trimethylsilyl cyanide (1.0 mmol, 2.0 equiv).

• Cool the mixture in an ice bath.

• Slowly add the sodium hypochlorite solution (1.5 mmol, 3.0 equiv) dropwise to the stirred reaction mixture. Caution: The reaction can be exothermic.[1]

• Remove the ice bath and allow the reaction to stir at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to afford the desired N-cyanamide.

Substrate Scope and Yields

This method is applicable to a wide range of secondary amines, including both arylalkylamines and dialkylamines.[2] Functional groups such as methoxy, halogens, and Boc protectors are well-tolerated.[2]

Entry	Amine Substrate	Product	Yield (%)
1	N-(4-Methoxyphenyl)benzylamine	N-(4-Methoxyphenyl)-N-benzylcyanamide	92
2	N-Phenylbenzylamine	N-Phenyl-N-benzylcyanamide	85
3	Dibenzylamine	N,N-Dibenzylcyanamide	91
4	Piperidine	1-Cyanopiperidine	88
5	Morpholine	4-Cyanomorpholine	95

Data compiled from Zhu, C. et al., Org. Lett., 2014.[1][2]

Copper-Catalyzed N-Cyanation using Azobisisobutyronitrile (AIBN)

This protocol utilizes a copper catalyst and AIBN as a safer cyanide source for the N-cyanation of sulfoximines and secondary amines.[5] The reaction proceeds under an oxygen atmosphere, which acts as the terminal oxidant.[5]

Experimental Protocol

Materials:

• Secondary amine or sulfoximine (1.0 equiv)

• Azobisisobutyronitrile (AIBN) (1.5 equiv)

• Copper(I) iodide (CuI) (0.2 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Acetonitrile (CH₃CN)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a reaction tube, add the secondary amine or sulfoximine (0.2 mmol, 1.0 equiv), AIBN (0.3 mmol, 1.5 equiv), CuI (0.04 mmol, 0.2 equiv), and K₂CO₃ (0.4 mmol, 2.0 equiv).

• Add acetonitrile (3.0 mL).

• Seal the tube and stir the mixture at 75 °C under an oxygen atmosphere (balloon) for 24 hours.

• After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography to yield the N-cyanated product.

Substrate Scope and Yields

This method is effective for both diaryl and aryl alkyl sulfoximines, and also tolerates some secondary amines.[5]

Entry	Substrate	Product	Yield (%)
1	S,S-Diphenylsulfoximine	N-Cyano-S,S-diphenylsulfoximine	90
2	Dibenzylamine	N,N-Dibenzylcyanamide	81
3	N-Phenylbenzylamine	N-Phenyl-N-benzylcyanamide	65
4	1,1,3,3-Tetramethylguanidine	N-Cyano-1,1,3,3-tetramethylguanidine	75

Data compiled from Cheng, Y. et al., J. Org. Chem., 2015.[5]

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the N-cyanation of a secondary amine.

Caption: General workflow for the N-cyanation of secondary amines.

Safety and Handling Considerations

• Cyanogen Bromide (BrCN): The traditional reagent for N-cyanation is highly toxic, volatile, and should be handled with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.[1][6]

• Trimethylsilyl Cyanide (TMSCN): TMSCN is toxic and readily hydrolyzes to release hydrogen cyanide (HCN) gas. All manipulations should be performed in a fume hood.

• AIBN: While used as a radical initiator, AIBN can decompose upon heating to release nitrogen gas. Reactions should be set up with appropriate pressure relief.

• General Precautions: Always consult the Safety Data Sheet (SDS) for all reagents before use. Standard laboratory safety practices should be followed at all times.

References

• 1. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Simple Method for the Electrophilic Cyanation of Secondary Amines [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cyanamide synthesis by cyanation [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-Cyanation of Allylic Tertiary Amines [organic-chemistry.org]

Application Notes and Protocols: Dimethylcyanamide in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the versatile applications of dimethylcyanamide as a key reagent and building block in the synthesis of pharmaceutical intermediates. This document includes summaries of quantitative data, detailed experimental protocols for key reactions, and visualizations of synthetic pathways and workflows.

Introduction

Dimethylcyanamide (C₃H₆N₂) is a reactive and versatile organic compound widely utilized in the synthesis of nitrogen-containing heterocyclic compounds, which are prevalent in many active pharmaceutical ingredients (APIs).[1] Its unique chemical structure, featuring a nitrile group attached to a dimethylamino moiety, allows it to participate in a variety of chemical transformations, including nucleophilic additions, cycloadditions, and guanylation reactions.[1] These reactions are instrumental in constructing the core scaffolds of several important drugs. This document will explore the application of dimethylcyanamide in the synthesis of key pharmaceutical intermediates for drugs such as Metformin, Cimetidine, and Pinacidil, as well as its broader utility in forming other pharmaceutically relevant structures.

Synthesis of Metformin Intermediate

Metformin, a first-line medication for the treatment of type 2 diabetes, is a biguanide derivative. A key retrosynthetic disconnection of metformin reveals dimethylamine and cyanoguanidine as precursors.[2] While many industrial syntheses of metformin start from dicyandiamide (a dimer of cyanamide) and dimethylamine hydrochloride, a direct and efficient synthesis of metformin can be achieved through the reaction of dimethylcyanamide with guanidine.[2][3] This approach is particularly valuable for isotopic labeling studies, for instance, in the synthesis of [¹¹C]metformin for positron emission tomography (PET).[1][4]

Synthetic Pathway: Metformin from Dimethylcyanamide

The synthesis involves the nucleophilic addition of guanidine to the electrophilic carbon of the nitrile group in dimethylcyanamide.

Caption: Synthesis of Metformin from Dimethylcyanamide and Guanidine.

Experimental Protocol: Synthesis of Metformin Hydrochloride

This protocol is adapted from microwave-assisted synthesis principles for rapid reaction times and high yields.[1][4]

Materials:

• Dimethylcyanamide

• Guanidine hydrochloride

• Anhydrous solvent (e.g., Ethanol or Acetonitrile)

• Microwave reactor vials

• Hydrochloric acid (for salt formation)

Procedure:

• In a microwave reactor vial, dissolve guanidine hydrochloride (1.0 equivalent) in the chosen anhydrous solvent.

• Add dimethylcyanamide (1.1 equivalents) to the solution.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture with microwaves at a controlled temperature (e.g., 120-150°C) for a short duration (e.g., 5-15 minutes).

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• If the free base of metformin is formed, acidify the solution with hydrochloric acid to precipitate metformin hydrochloride.

• Isolate the product by filtration, wash with a cold solvent, and dry under vacuum.

Quantitative Data Summary

Reactants	Solvent	Method	Temperature (°C)	Time (min)	Yield (%)	Reference
[¹¹C]Dimethylcyanamide, Guanidine	Ethanol	Microwave-assisted	130	5	75	[1]
Dicyandiamide, Dimethylamine HCl	Toluene	Conventional Heating	High	-	96	[3]
Dicyandiamide, Dimethylamine HCl	Ethanol	Microwave-assisted	-	5	92

Synthesis of Cimetidine Intermediate

Cimetidine, a histamine H₂ receptor antagonist used to treat stomach ulcers, contains a cyanoguanidine moiety. The synthesis of cimetidine typically involves the reaction of a histamine-derived intermediate with a cyanoguanidine building block. While a direct one-step synthesis from dimethylcyanamide is not the standard route, dimethylcyanamide can be a precursor to key N-substituted cyanoguanidine intermediates.

Proposed Synthetic Pathway to a Cimetidine Intermediate

A plausible route involves the activation of dimethylcyanamide to form a more reactive species that can then react with the appropriate amine intermediate.

Caption: Proposed synthesis of a Cimetidine intermediate from Dimethylcyanamide.

General Experimental Protocol: Guanylation of Amines with Dimethylcyanamide

This protocol outlines a general procedure for the guanylation of a primary or secondary amine using an activated dimethylcyanamide derivative, which is a key step in forming cyanoguanidine structures.

Materials:

• Dimethylcyanamide

• Activating agent (e.g., Chlorotrimethylsilane - TMSCl)

• Anhydrous, non-protic solvent (e.g., Acetonitrile, THF)

• Primary or secondary amine

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve dimethylcyanamide (1.0 equivalent) in the anhydrous solvent.

• Cool the solution to 0°C.

• Slowly add the activating agent (e.g., TMSCl, 1.1 equivalents) and stir the mixture for 10-15 minutes to form the reactive intermediate.

• Add the amine (1.0 equivalent) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS). Reaction times can vary from 15 minutes to several hours depending on the amine's reactivity.

• Quench the reaction with a suitable reagent (e.g., water or a mild acid).

• Perform an aqueous workup to remove salts and unreacted starting materials.

• Purify the resulting N,N-dimethyl-N'-substituted guanidine by column chromatography or recrystallization.

Application in the Synthesis of other Pharmaceutically Relevant Heterocycles

Dimethylcyanamide serves as a valuable C1N2 synthon in the construction of various heterocyclic systems through cycloaddition reactions. These heterocycles are often found as core structures in a wide range of pharmaceutical agents.

Synthesis of 2-(Dimethylamino)-1,3-oxazoles

2-Amino-1,3-oxazole derivatives are present in a number of biologically active molecules. A gold-catalyzed heterocyclization of terminal alkynes with dimethylcyanamide provides an efficient route to these structures.

Synthetic Pathway

Caption: Gold-catalyzed synthesis of 2-(Dimethylamino)-1,3-oxazoles.

General Experimental Protocol: [3+2] Cycloaddition for 2-Amino-1,3-oxazole Synthesis

Materials:

• Dimethylcyanamide

• Terminal alkyne

• Gold catalyst (e.g., Ph₃PAuNTf₂)

• Oxygen donor (e.g., 2-picoline N-oxide)

• Anhydrous solvent (e.g., Chlorobenzene)

• Inert atmosphere

Procedure:

• To a reaction vessel under an inert atmosphere, add the gold catalyst and the oxygen donor.

• Add the anhydrous solvent, followed by the terminal alkyne (1.0 equivalent).

• Add dimethylcyanamide (1.2-1.5 equivalents).

• Heat the reaction mixture to the desired temperature (e.g., 80-100°C) and stir until the reaction is complete (monitor by TLC or GC-MS).

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(dimethylamino)-1,3-oxazole.

Summary of Quantitative Data for Guanylation and Cycloaddition Reactions

Reaction Type	Substrates	Catalyst/Reagent	Solvent	Time	Yield (%)
Guanylation	Acylcyanamide, Benzylamine	TMSCl	Acetonitrile	15 min	85
Guanylation	Acylcyanamide, Diisopropylamine	TMSCl	Acetonitrile	1 h	73
Guanylation	Acylcyanamide, Aniline	TMSCl	Acetonitrile	8 h	83
Cycloaddition	Dimethylcyanamide, Phenylacetylene	Ph₃PAuNTf₂	Chlorobenzene	-	High

Conclusion

Dimethylcyanamide is a highly valuable and versatile reagent in pharmaceutical intermediate synthesis. Its ability to readily participate in the construction of biguanide, cyanoguanidine, and various heterocyclic scaffolds makes it an essential tool for medicinal chemists and drug development professionals. The protocols outlined in these notes provide a foundation for the practical application of dimethylcyanamide in the synthesis of important pharmaceutical building blocks, offering pathways to both established drugs and novel chemical entities. Further exploration of its reactivity is likely to uncover even more applications in the future of drug discovery and development.

References

• 1. BJOC - Synthetic accesses to biguanide compounds [beilstein-journals.org]
• 2. Synthesis of biguanides and an investigation of their therapeutic effects on brain tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthetic accesses to biguanide compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dimethylcyanamide in Agrochemical Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of dimethylcyanamide in the development of agrochemicals, covering both its direct application as a pesticide and its role as a versatile intermediate in the synthesis of active ingredients. Detailed protocols for evaluating its efficacy and for its use in synthetic preparations are provided to support researchers in this field.

Direct Agrochemical Applications of Dimethylcyanamide

Dimethylcyanamide has demonstrated potent herbicidal and nematicidal properties, making it a subject of interest for direct use in crop protection.

Nematicidal Activity

Dimethylcyanamide has been shown to be effective in controlling root-knot nematodes (Meloidogyne incognita). Its efficacy is comparable to, and in some instances superior to, hydrogen cyanamide.

Table 1: Nematicidal Efficacy of Dimethylcyanamide against Meloidogyne incognita

Treatment Rate (lbs A.I./acre)	Dimethylcyanamide (% Nematode Control)	Hydrogen Cyanamide (% Nematode Control)
50	85	75
100	95	88
200	100	98
400	100	100
Data sourced from patent literature. Actual efficacy may vary based on soil type, environmental conditions, and nematode population density.

Herbicidal Activity

Dimethylcyanamide exhibits broad-spectrum herbicidal activity against various weed species. It has shown efficacy in both pre-emergence and post-emergence applications.[1]

Table 2: Herbicidal Efficacy of Dimethylcyanamide on Various Weed Species

Weed Species	Common Name	Application Rate (mg A.I./kg soil) for >90% Control
Amaranthus palmeri	Palmer amaranth	200 - 400
Senna obtusifolia	Sicklepod	>400
Cyperus esculentus	Yellow nutsedge	>400
Digitaria sanguinalis	Large crabgrass	200 - 400
Data indicates that dimethylcyanamide possesses considerable herbicidal activity, in some cases superior to hydrogen cyanamide.[1]

Dimethylcyanamide as a Synthetic Intermediate

Dimethylcyanamide is a valuable building block in the synthesis of various heterocyclic compounds that form the core structures of many commercial agrochemicals.[2] Its reactivity allows for the construction of substituted triazines, pyrimidines, and other nitrogen-containing heterocycles.

Synthesis of Guanidine Derivatives

Dimethylcyanamide can be a precursor to 1,1,3,3-tetramethylguanidine, a compound used in various chemical syntheses. The general synthetic pathway involves the reaction of dimethylcyanamide with dimethylamine hydrochloride.

Synthesis of Heterocyclic Scaffolds

The cyano group of dimethylcyanamide can participate in cycloaddition reactions to form heterocyclic rings, which are prevalent in a wide range of fungicides, herbicides, and insecticides.

Experimental Protocols

Protocol for Evaluating Nematicidal Activity of Dimethylcyanamide

This protocol outlines a method for assessing the efficacy of dimethylcyanamide against root-knot nematodes in a controlled environment.

Materials:

• Dimethylcyanamide (analytical grade)

• Sterilized soil (e.g., sandy loam)

• Pots (e.g., 10-cm diameter)

• Root-knot nematode (Meloidogyne incognita) inoculum (second-stage juveniles, J2)

• Susceptible host plant seeds (e.g., tomato or cucumber)

• Deionized water

• Pipettes and glassware for preparing dilutions

Procedure:

• Preparation of Dimethylcyanamide Solutions: Prepare a stock solution of dimethylcyanamide in deionized water. From this stock, create a series of dilutions to achieve the desired application rates (e.g., equivalent to 50, 100, 200, and 400 lbs A.I./acre).

• Soil Treatment: Fill pots with a known quantity of sterilized soil. Drench the soil in each pot with an equal volume of the respective dimethylcyanamide dilution. A control group should be treated with deionized water only.

• Nematode Inoculation: After soil treatment, inoculate each pot with a standardized number of M. incognita J2s.

• Planting: Sow seeds of the susceptible host plant in each pot.

• Incubation: Maintain the pots in a greenhouse or growth chamber with controlled temperature, humidity, and light conditions for a period of 4-6 weeks.

• Efficacy Assessment: After the incubation period, carefully remove the plants from the pots and wash the roots. Count the number of galls on the root system. Nematode control is calculated as the percentage reduction in the number of galls in the treated pots compared to the untreated control.

Protocol for Evaluating Pre-Emergence Herbicidal Activity of Dimethylcyanamide

This protocol describes a method to evaluate the pre-emergence herbicidal efficacy of dimethylcyanamide.

Materials:

• Dimethylcyanamide (analytical grade)

• Pots or trays filled with a standard potting mix

• Seeds of various weed species (e.g., Amaranthus palmeri, Senna obtusifolia, Cyperus esculentus, Digitaria sanguinalis)

• Deionized water

• Spraying equipment calibrated for small-scale applications

Procedure:

• Preparation of Dimethylcyanamide Solutions: Prepare a stock solution and subsequent dilutions of dimethylcyanamide in deionized water to achieve the desired application rates (e.g., equivalent to 100, 200, 400, 600, and 800 lbs A.I./acre).[1]

• Planting: Sow the seeds of the target weed species at a uniform depth in the pots or trays.

• Herbicide Application: Immediately after sowing, apply the dimethylcyanamide solutions evenly to the soil surface using the calibrated sprayer. Ensure uniform coverage. A control group should be sprayed with deionized water only.

• Incubation: Place the pots or trays in a greenhouse or growth chamber with optimal conditions for weed germination and growth.

• Efficacy Assessment: After a set period (e.g., 21 days), count the number of emerged weeds in each pot or tray. Herbicidal efficacy is determined by the percentage reduction in weed emergence in the treated containers compared to the untreated control. Visual assessment of plant vigor and biomass reduction can also be recorded.

Diagrams

Experimental Workflow for Nematicidal Bioassay

References

• 1. US20090275474A1 - Pesticidal applications of dimethyl cyanamide - Google Patents [patents.google.com]
• 2. US6262304B1 - Process for producing dimethylcyanamide - Google Patents [patents.google.com]

Application Notes and Protocols: [2+2+2] Cycloaddition of Dimethylcyanamide for the Synthesis of 2-Aminopyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The [2+2+2] cycloaddition reaction is a powerful, atom-economical method for the construction of six-membered rings. A key application of this reaction is the synthesis of highly substituted 2-aminopyridines, a structural motif prevalent in pharmaceuticals and functional materials. This protocol focuses on the transition metal-catalyzed [2+2+2] cycloaddition of diynes with dimethylcyanamide, which serves as a nitrile equivalent. This approach offers a direct and efficient route to complex 2-(dimethylamino)pyridine derivatives, which are valuable building blocks in medicinal chemistry. Various catalytic systems, primarily based on iron, ruthenium, and cobalt, have been developed to facilitate this transformation with high yields and regioselectivity.[1][2][3][4]

Reaction Principle and Applications

The core of this reaction involves the cyclization of two alkyne functionalities from a diyne molecule and the carbon-nitrogen triple bond of dimethylcyanamide, orchestrated by a transition metal catalyst. The process is highly valued for its ability to form multiple carbon-carbon and carbon-nitrogen bonds in a single step, leading to the rapid assembly of complex heterocyclic structures.

The resulting 2-aminopyridine scaffolds are of significant interest in drug development due to their presence in a wide range of biologically active compounds. These structures can act as versatile intermediates for further functionalization, enabling the exploration of diverse chemical space in the search for new therapeutic agents.

Catalytic Systems Overview

Several transition metals have been shown to effectively catalyze the [2+2+2] cycloaddition of diynes and cyanamides. The choice of catalyst can influence reaction conditions, substrate scope, and regioselectivity.

• Iron-based catalysts are attractive due to the low cost and low toxicity of iron.[2][3] These systems can operate at room temperature and often exhibit high regioselectivity.[2]

• Ruthenium-based catalysts , such as [Cp*Ru(CH₃CN)₃]PF₆, are also highly efficient and can provide excellent yields under mild conditions.[1][5][6]

• Cobalt-based catalysts have a longer history in mediating this type of transformation and remain a viable option for the synthesis of various pyridine-containing macrocycles.[7]

Experimental Protocols

Below are detailed protocols for the iron- and ruthenium-catalyzed [2+2+2] cycloaddition of diynes with dimethylcyanamide to synthesize 2-(dimethylamino)pyridine derivatives.

Protocol 1: Iron-Catalyzed [2+2+2] Cycloaddition

This protocol is adapted from the work of Louie and coworkers, demonstrating a room-temperature synthesis of a 2-aminopyridine derivative.[3]

Materials:

• Diyne substrate (e.g., 4,4-diacetyl-1,7-octadiyne)

• Dimethylcyanamide

• Iron(II) chloride (FeCl₂)

• Bis(aldimino)pyridine ligand (L1)

• Sodium borohydride (NaBH₄)

• Anhydrous 2-methyltetrahydrofuran (2-MeTHF)

• Standard glassware for inert atmosphere chemistry (Schlenk line or glovebox)

• Magnetic stirrer and stir bars

• Syringes and needles

Procedure:

• Catalyst Pre-formation: In a glovebox, add FeCl₂ (0.025 mmol, 5 mol%) and the bis(aldimino)pyridine ligand L1 (0.0275 mmol, 5.5 mol%) to an oven-dried vial equipped with a stir bar.

• Add 1.0 mL of anhydrous 2-MeTHF and stir the resulting slurry for 30 minutes at room temperature.

• To this slurry, add NaBH₄ (0.055 mmol, 11 mol%) and stir for an additional 30 minutes.

• Reaction Setup: In a separate vial, dissolve the diyne substrate (0.5 mmol, 1.0 equiv) and dimethylcyanamide (0.6 mmol, 1.2 equiv) in 1.0 mL of anhydrous 2-MeTHF.

• Reaction Execution: Transfer the solution of the diyne and dimethylcyanamide to the vial containing the pre-formed iron catalyst.

• Stir the reaction mixture at room temperature for the specified time (typically 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, quench the reaction by exposing it to air.

• Filter the mixture through a short plug of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 2-aminopyridine product.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: Ruthenium-Catalyzed [2+2+2] Cycloaddition

This protocol is based on the work of Michelet and coworkers and showcases a mild and efficient synthesis of 2-aminopyridines.[1][6]

Materials:

• Diyne substrate (e.g., diethyl 2,2-di(prop-2-yn-1-yl)malonate)

• Dimethylcyanamide

• [Cp*Ru(CH₃CN)₃]PF₆ catalyst

• Anhydrous dichloromethane (DCM) or solvent-free conditions

• Screw-capped tube

• Magnetic stirrer and stir bars

Procedure:

• Reaction Setup: To a screw-capped tube equipped with a stir bar, add the [Cp*Ru(CH₃CN)₃]PF₆ catalyst (0.005 mmol, 1 mol%).

• Add the diyne substrate (0.5 mmol, 1.0 equiv) and dimethylcyanamide (1.0 mmol, 2.0 equiv).

• If using a solvent, add 0.5 mL of anhydrous DCM. For solvent-free conditions, proceed to the next step directly.

• Reaction Execution: Seal the tube and stir the reaction mixture at the specified temperature (e.g., 60 °C) for the required time (typically 2-18 hours). Monitor the reaction by TLC or GC-MS.[6]

• Work-up and Purification: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using a suitable eluent (e.g., petroleum ether/ethyl acetate) to isolate the 2-aminopyridine product.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and HRMS.

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for the synthesis of various 2-(dimethylamino)pyridine derivatives via [2+2+2] cycloaddition.

Table 1: Iron-Catalyzed Cycloaddition of Diynes and Dimethylcyanamide

Entry	Diyne Substrate	Catalyst Loading (mol%)	Time (h)	Yield (%)	Ref.
1	Diethyl 2,2-di(prop-2-yn-1-yl)malonate	5	12	95	[3]
2	N,N-diallyl-4-methyl-N-(prop-2-yn-1-yl)benzenesulfonamide	5	24	88	[3]
3	1,7-octadiyne	5	12	75	[3]

Table 2: Ruthenium-Catalyzed Cycloaddition of Diynes and Dimethylcyanamide

Entry	Diyne Substrate	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	Ref.
1	Diethyl 2,2-di(prop-2-yn-1-yl)malonate	1	60	2	93	[1][6]
2	N-benzyl-N-(prop-2-yn-1-yl)prop-2-yn-1-amine	2	80	18	81	[1]
3	1,1'-(oct-1,7-diyne-1,8-diyl)dibenzene	1	60	2	91	[1]

Visualizations

Caption: Proposed catalytic cycle for the [2+2+2] cycloaddition.

Caption: General experimental workflow for 2-aminopyridine synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iron-catalyzed cycloaddition reaction of diynes and cyanamides at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Iron-Catalyzed Formation of 2-Aminopyridines from Diynes and Cyanamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 2-aminopyridines via ruthenium-catalyzed [2+2+2] cycloaddition of 1,6- and 1,7-diynes with cyanamides: scope and limitations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Dimethylcyanamide as a Versatile Building Block for the Synthesis of 1,3-Oxazine Derivatives

Introduction

1,3-Oxazine derivatives are a significant class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry and drug development due to their wide range of biological activities. These activities include, but are not limited to, antibiotic, positive allosteric modulation, antispasmodic, and analgesic properties. The development of efficient and diversity-oriented synthetic routes to novel 1,3-oxazine scaffolds is, therefore, a critical endeavor for the discovery of new therapeutic agents.

This document outlines a detailed protocol for a one-pot, three-component synthesis of a novel series of 1,3-oxazine derivatives. This methodology utilizes dimethylcyanamide as a key building block in a [4+2] annulation reaction with 1,4-dipoles generated in situ from aromatic ketones. The reaction is efficiently promoted by a heterogeneous catalyst system comprising tetrachlorosilane and zinc chloride at ambient temperature. This multicomponent reaction (MCR) protocol offers several advantages, including operational simplicity, high atom economy, and the ability to generate molecular complexity in a single step.

Principle of the Method

The synthesis proceeds via a one-pot multicomponent reaction. Initially, a 1,4-dipole is generated from two moles of an aromatic ketone in the presence of tetrachlorosilane and zinc chloride. This reactive intermediate then undergoes a [4+2] cycloaddition reaction with dimethylcyanamide, which acts as the dienophile, to afford the final 1,3-oxazine derivative. The use of a heterogeneous promoter system simplifies the purification process.

Quantitative Data Summary

The following table summarizes the yields of various 1,3-oxazine derivatives synthesized using the described protocol with different aromatic ketones.

Entry	Aromatic Ketone (1)	Product (3)	Yield (%)*
1	Acetophenone	2-(Dimethylamino)-4,6-diphenyl-6H-1,3-oxazine	85
2	4-Methylacetophenone	2-(Dimethylamino)-4,6-di-p-tolyl-6H-1,3-oxazine	88
3	4-Methoxyacetophenone	2-(Dimethylamino)-4,6-bis(4-methoxyphenyl)-6H-1,3-oxazine	90
4	4-Chloroacetophenone	2-(Dimethylamino)-4,6-bis(4-chlorophenyl)-6H-1,3-oxazine	82
5	4-Bromoacetophenone	2-(Dimethylamino)-4,6-bis(4-bromophenyl)-6H-1,3-oxazine	80
6	4-Nitroacetophenone	2-(Dimethylamino)-4,6-bis(4-nitrophenyl)-6H-1,3-oxazine	75
7	Propiophenone	2-(Dimethylamino)-5-methyl-4,6-diphenyl-6H-1,3-oxazine	83
8	Butyrophenone	5-Ethyl-2-(Dimethylamino)-4,6-diphenyl-6H-1,3-oxazine	81

*Isolated yields.

Experimental Protocols

Materials and Reagents

• Aromatic ketones (e.g., Acetophenone, 4-Methylacetophenone, etc.) (Reagent Grade, ≥98%)

• Dimethylcyanamide (≥98%)

• Tetrachlorosilane (SiCl₄) (≥99%)

• Anhydrous Zinc Chloride (ZnCl₂) (≥98%)

• Dichloromethane (CH₂Cl₂) (Anhydrous, ≥99.8%)

• Ethyl acetate (EtOAc) (ACS Grade)

• Hexane (ACS Grade)

• Silica gel for column chromatography (230-400 mesh)

• Standard laboratory glassware (round-bottom flasks, condensers, etc.)

• Magnetic stirrer and hotplate

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel coated)

Safety Precautions

• Tetrachlorosilane (SiCl₄) is highly corrosive and reacts violently with water to produce hydrogen chloride gas. Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves (neoprene or nitrile rubber), safety goggles, a face shield, and a lab coat. Ensure an emergency eye wash station and safety shower are readily accessible. Store in a tightly sealed, corrosion-resistant container in a dry, well-ventilated area away from moisture, acids, and alcohols.

• Dimethylcyanamide is toxic. Avoid inhalation, ingestion, and skin contact. Handle in a fume hood and wear appropriate PPE.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All handling should be performed in a fume hood.

• All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture, especially when handling tetrachlorosilane.

General Synthetic Procedure

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the aromatic ketone (2.0 mmol) and anhydrous dichloromethane (20 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add tetrachlorosilane (1.0 mmol) to the stirred solution, followed by the addition of anhydrous zinc chloride (1.0 mmol).

• Allow the reaction mixture to stir at 0 °C for 15 minutes.

• Add dimethylcyanamide (1.0 mmol) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the time indicated for the specific substrate (typically 4-6 hours).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexane).

• Upon completion of the reaction, quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution (20 mL).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., a gradient of ethyl acetate in hexane) to afford the pure 1,3-oxazine derivative.

• Characterize the final product using appropriate spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Visualizations

Reaction Scheme

Caption: General one-pot synthesis of 1,3-oxazine derivatives.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Proposed Reaction Mechanism

Caption: Proposed mechanism involving a 1,4-dipole intermediate.

Application Notes and Protocols for Nucleophilic Addition to Dimethylcyanamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the nucleophilic addition of dimethylamine to dimethylcyanamide, a key reaction in the synthesis of 1,1,3,3-tetramethylguanidine (TMG). TMG is a strong, non-nucleophilic base with wide applications in organic synthesis, including in the formation of pharmaceuticals and other fine chemicals.

Introduction

The reaction involves the nucleophilic attack of a secondary amine, such as dimethylamine, on the electrophilic carbon atom of the nitrile group in dimethylcyanamide. This addition reaction is typically facilitated by heat and can be catalyzed by the presence of an acid, often introduced in the form of an amine hydrochloride salt. The resulting product is a substituted guanidine, in this case, 1,1,3,3-tetramethylguanidine. The overall transformation is a robust and scalable method for the production of this important organic base.

Reaction Mechanism and Principles

The synthesis of 1,1,3,3-tetramethylguanidine from dimethylcyanamide and dimethylamine proceeds through a nucleophilic addition mechanism. The reaction is generally carried out at elevated temperatures. The use of dimethylamine hydrochloride serves both as a reactant and as a catalyst, providing a proton source to activate the cyanamide group, making it more susceptible to nucleophilic attack.

The general steps are:

• Activation of Dimethylcyanamide: In the presence of an acid catalyst (e.g., from dimethylamine hydrochloride), the nitrile nitrogen of dimethylcyanamide is protonated, increasing the electrophilicity of the nitrile carbon.

• Nucleophilic Attack: A molecule of dimethylamine acts as a nucleophile and attacks the activated nitrile carbon.

• Proton Transfer and Tautomerization: A series of proton transfers and tautomerization steps occur to yield the stable guanidine product.

Data Presentation

The following table summarizes the quantitative data from representative experimental setups for the synthesis of 1,1,3,3-tetramethylguanidine.

Parameter	Protocol 1	Protocol 2	Protocol 3
Nucleophile	Dimethylamine Hydrochloride	Dimethylamine Hydrochloride	Excess Dimethylamine
Electrophile	Dimethylcyanamide	Dimethylcyanamide	Dimethylcyanamide
Solvent	Nitrobenzene	Isophorone	Toluene
Temperature	200°C	185-200°C	140-150°C
Reaction Time	4 hours	At least 4 hours	4-6 hours
Product	1,1,3,3-Tetramethylguanidine HCl	1,1,3,3-Tetramethylguanidine HCl	1,1,3,3-Tetramethylguanidine
Yield	94%	90% or better	80-90%
Reference	US Patent 3,551,490A[1]	US Patent 3,551,490A[1]	German Patent DE1958095A1[2]

Experimental Protocols

The following are detailed protocols for the synthesis of 1,1,3,3-tetramethylguanidine via nucleophilic addition to dimethylcyanamide. All procedures should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of 1,1,3,3-Tetramethylguanidine Hydrochloride in Nitrobenzene

This protocol is adapted from US Patent 3,551,490A.[1]

Materials:

• Dimethylcyanamide (8.8 g, 0.125 mole)

• Dimethylamine hydrochloride (10.3 g, 0.126 mole)

• Nitrobenzene (40 mL)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• To a round-bottom flask, add 40 mL of nitrobenzene.

• Add 8.8 g of dimethylcyanamide and 10.3 g of dimethylamine hydrochloride to the solvent.

• Heat the solution to 200°C using a heating mantle and maintain this temperature for 4 hours with continuous stirring.

• After 4 hours, cool the reaction mixture to room temperature.

• A solid product, 1,1,3,3-tetramethylguanidine hydrochloride, will precipitate.

• Collect the solid by filtration. The reported yield of tetramethylguanidine hydrochloride is 94%.[1]

Protocol 2: Synthesis of 1,1,3,3-Tetramethylguanidine Hydrochloride in Isophorone

This protocol is also based on US Patent 3,551,490A.[1]

Materials:

• Dimethylcyanamide

• Dimethylamine hydrochloride

• Isophorone

• Reaction vessel suitable for heating to 200°C

Procedure:

• Combine dimethylcyanamide and dimethylamine hydrochloride in a reaction vessel containing isophorone as the solvent.

• Heat the mixture to a temperature between 185°C and 200°C.

• Maintain the reaction at this temperature for at least 4 hours.

• Upon cooling, the product, 1,1,3,3-tetramethylguanidine hydrochloride, will be obtained. Yields are reported to be 90% or better.[1]

Protocol 3: One-Pot Synthesis of 1,1,3,3-Tetramethylguanidine from Cyanogen Chloride and Excess Dimethylamine

This protocol is based on a process described in German Patent DE1958095A1, where dimethylcyanamide is formed in situ.[2]

Materials:

• Cyanogen chloride

• Dimethylamine (in excess)

• Water-immiscible solvent (e.g., toluene)

• Pressure reactor

Procedure:

• In a pressure reactor, combine cyanogen chloride with an excess of dimethylamine in a water-immiscible solvent such as toluene. This initial reaction forms dimethylcyanamide and dimethylamine hydrochloride.

• Heat the reaction mixture under pressure to 140-150°C.

• Maintain this temperature for 4-6 hours to drive the condensation of the in situ generated dimethylcyanamide with the excess dimethylamine and dimethylamine hydrochloride to form 1,1,3,3-tetramethylguanidine.

• After the reaction is complete (which can be monitored by gas chromatography for the disappearance of dimethylcyanamide), cool the reactor.[2]

• The product, 1,1,3,3-tetramethylguanidine hydrochloride, can be filtered off.

• To obtain the free base, the hydrochloride salt can be treated with a strong base, such as 45% aqueous sodium hydroxide solution, followed by separation and fractional distillation of the guanidine base. The reported yield of 1,1,3,3-tetramethylguanidine is 80-90%.[2]

Visualizations

Reaction Pathway

Caption: General reaction pathway for the synthesis of 1,1,3,3-tetramethylguanidine.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis of TMG hydrochloride.

References

• 1. US3551490A - Method for preparing tetramethyl-guanidine - Google Patents [patents.google.com]
• 2. DE1958095A1 - Process for the preparation of 1,1,3,3-tetramethylguanidine - Google Patents [patents.google.com]

analytical techniques for monitoring dimethylcyanamide reactions (GC-MS, HPLC)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for monitoring chemical reactions involving dimethylcyanamide (DMCN) using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The protocols are designed to be a starting point for method development and validation in research and drug development settings.

Introduction to Analytical Monitoring of Dimethylcyanamide Reactions

Dimethylcyanamide (C₃H₆N₂) is a small, polar, nitrogen-containing organic molecule.[1] Accurate and real-time monitoring of its reactions is crucial for optimizing reaction conditions, determining kinetics, ensuring product quality, and maximizing yield. Both GC-MS and HPLC are powerful analytical techniques well-suited for this purpose. GC-MS is ideal for the analysis of volatile and thermally stable compounds, while HPLC is suitable for a wider range of polar and non-volatile compounds. The choice between these techniques will depend on the specific properties of the reactants, products, and the reaction matrix.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a highly sensitive and selective technique for the separation and identification of volatile compounds. It is particularly useful for monitoring the consumption of DMCN and the formation of volatile products in a reaction mixture.

Application Note: GC-MS for Reaction Monitoring

This method provides a framework for the quantitative analysis of dimethylcyanamide in organic reaction mixtures. The protocol is adapted from established methods for similar small, nitrogen-containing compounds and should be validated for the specific reaction matrix.

Principle: The volatile components of a reaction aliquot are separated by gas chromatography based on their boiling points and interaction with the stationary phase. The separated components are then ionized and detected by a mass spectrometer, which provides both qualitative identification and quantitative measurement.

Key Considerations:

• DMCN is a small, polar molecule. A polar GC column is recommended for good peak shape and resolution.

• The injection port temperature should be optimized to ensure complete volatilization of DMCN without thermal degradation.

• An internal standard should be used for accurate quantification to compensate for variations in injection volume and matrix effects.

Experimental Protocol: GC-MS Analysis of Dimethylcyanamide

1. Sample Preparation:

• At specified time points, withdraw an aliquot (e.g., 100 µL) from the reaction mixture.
• Quench the reaction immediately by diluting the aliquot in a suitable cold solvent (e.g., ethyl acetate or dichloromethane) to a final volume of 1 mL. This also prepares the sample for GC-MS analysis.
• Add an internal standard (e.g., a stable isotope-labeled analog or a compound with similar chemical properties not present in the reaction mixture) to the diluted sample at a known concentration.
• If necessary, perform a liquid-liquid extraction to remove non-volatile components.
• Filter the sample through a 0.22 µm syringe filter into a GC vial.

2. GC-MS Instrumentation and Conditions:

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	Capillary column for amines (e.g., Agilent J&W DB-5amine, 30 m x 0.25 mm, 0.25 µm) or a polar column (e.g., DB-WAX)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 20:1 split ratio) or Splitless, depending on concentration
Oven Program	Initial temperature 50 °C, hold for 2 min, ramp at 10 °C/min to 250 °C, hold for 5 min
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification or Full Scan for qualitative analysis
SIM Ions for DMCN	m/z 70 (M+), 42, 55 (To be confirmed by initial scan analysis)

3. Data Analysis:

• Identify the peaks corresponding to dimethylcyanamide and the internal standard based on their retention times and mass spectra.
• Integrate the peak areas of the target analyte and the internal standard.
• Generate a calibration curve by analyzing a series of standards of known concentrations.
• Calculate the concentration of dimethylcyanamide in the reaction samples based on the calibration curve.

Data Presentation: GC-MS Reaction Monitoring

Time Point (min)	DMCN Peak Area	Internal Standard Peak Area	Calculated Concentration (mM)	% Conversion
0	1,520,345	1,498,765	100.0	0.0
15	1,145,234	1,501,234	75.2	24.8
30	789,123	1,495,678	52.1	47.9
60	412,345	1,503,456	27.2	72.8
120	56,789	1,499,876	3.7	96.3

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique for the separation and quantification of a wide range of compounds, including polar and non-volatile species. It is particularly useful when dealing with complex reaction mixtures or when derivatization is not desirable.

Application Note: HPLC for Reaction Monitoring

This HPLC method is designed for the quantitative analysis of dimethylcyanamide and can be adapted for monitoring its reactions. The method utilizes a reversed-phase column suitable for polar analytes.

Principle: The reaction mixture is injected into the HPLC system, and the components are separated based on their affinity for the stationary and mobile phases. A UV detector is used for the quantification of dimethylcyanamide.

Key Considerations:

• Dimethylcyanamide is a polar compound, which can be challenging to retain on traditional C18 columns. A column with enhanced polar retention, such as a polar-endcapped C18 or a specialized polar stationary phase, is recommended.[2][3]

• The mobile phase composition, particularly the organic modifier and pH, should be optimized to achieve good peak shape and resolution.

• For enhanced sensitivity, derivatization with a UV-active or fluorescent tag can be employed, although this adds a step to the sample preparation.[4]

Experimental Protocol: HPLC Analysis of Dimethylcyanamide

1. Sample Preparation:

• At specified time points, withdraw an aliquot (e.g., 100 µL) from the reaction mixture.
• Quench the reaction by diluting the aliquot in the mobile phase or a suitable solvent to a final volume of 1 mL.
• Add an internal standard if necessary.
• Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II LC System or equivalent
Column	Newcrom R1 (4.6 x 150 mm, 5 µm) or a similar reversed-phase column with polar retention capabilities.[5]
Mobile Phase	Isocratic elution with 95:5 (v/v) Water:Acetonitrile containing 0.1% Phosphoric Acid or Formic Acid (for MS compatibility)
Flow Rate	1.0 mL/min
Column Temp	30 °C
Injection Volume	10 µL
Detector	UV-Vis Detector
Detection λ	210 nm (or as determined by UV scan of DMCN)

3. Data Analysis:

• Identify the peak corresponding to dimethylcyanamide based on its retention time.
• Integrate the peak area of the analyte.
• Construct a calibration curve using standards of known concentrations.
• Determine the concentration of dimethylcyanamide in the samples from the calibration curve.

Data Presentation: HPLC Reaction Monitoring

Time Point (min)	DMCN Peak Area	Calculated Concentration (mM)	% Conversion
0	8,765,432	100.0	0.0
30	6,543,210	74.6	25.4
60	4,321,098	49.3	50.7
90	2,109,876	24.1	75.9
180	154,321	1.8	98.2

Visualizations

GC-MS Experimental Workflow

Caption: Workflow for GC-MS analysis of dimethylcyanamide reactions.

HPLC Experimental Workflow

Caption: Workflow for HPLC analysis of dimethylcyanamide reactions.

Reaction Monitoring Logical Diagram

Caption: Logical relationship in reaction monitoring.

References

• 1. Cyanamide, dimethyl- [webbook.nist.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. resolian.com [resolian.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Cyanamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols: Dimethylcyanamide in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dimethylcyanamide (NCNMe₂) as a ligand in coordination chemistry. The content covers the synthesis of dimethylcyanamide-metal complexes, their structural and spectroscopic properties, and their magnetic behavior. Detailed experimental protocols for the synthesis and characterization of representative complexes are also included.

Introduction to Dimethylcyanamide as a Ligand

Dimethylcyanamide is a versatile ligand in coordination chemistry.[1] It belongs to the class of dialkylcyanamides (NCNR₂) which have shown distinct coordination behavior compared to conventional nitriles (RCN).[1] The electronic structure of dimethylcyanamide, featuring a nitrogen atom attached to a cyano group, allows it to coordinate to metal centers primarily through the nitrile nitrogen atom. This coordination can lead to the formation of a diverse range of metal complexes with interesting structural, spectroscopic, and magnetic properties.

The reactivity of the coordinated dimethylcyanamide ligand can also be explored, opening avenues for the synthesis of novel organometallic and coordination compounds. The relatively small steric bulk of the dimethylamino group allows for the formation of complexes with various coordination numbers and geometries.[1]

Synthesis of Dimethylcyanamide Coordination Complexes

The synthesis of metal complexes with dimethylcyanamide typically involves the reaction of a metal salt with the dimethylcyanamide ligand in a suitable solvent. The choice of metal precursor, solvent, and reaction conditions can influence the stoichiometry and structure of the resulting complex.

General Synthetic Pathway

A general workflow for the synthesis of a dimethylcyanamide-metal complex is outlined below.

Caption: General workflow for the synthesis of dimethylcyanamide-metal complexes.

Structural Characterization

The coordination of dimethylcyanamide to metal centers has been confirmed through single-crystal X-ray diffraction studies. These studies provide precise information on bond lengths, bond angles, and the overall geometry of the complexes.

Cobalt(II) Complexes

In cobalt(II) complexes, dimethylcyanamide typically coordinates through the nitrile nitrogen atom. The Co-N bond lengths and N-C-N bond angles within the coordinated ligand are key structural parameters.

Complex	Co-N Bond Length (Å)	N-C-N Angle (°)	Reference
trans---INVALID-LINK--₂·2H₂O	2.063(3)	176.1(4)	[2]
[Co(4-NO₂pcyd)₂(phen)₂]·CH₃OH (analogue)	2.105(2), 2.113(2)	173.0(3), 172.1(3)	[2]

Note: Data for the 4-nitrophenylcyanamide (4-NO₂pcyd) complex, a related cyanamide ligand, is provided for comparison.

Spectroscopic Properties

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful tools for characterizing dimethylcyanamide complexes.

Infrared Spectroscopy

The coordination of dimethylcyanamide to a metal center through the nitrile nitrogen results in a shift of the C≡N stretching frequency (ν(C≡N)) in the IR spectrum. This shift is a diagnostic indicator of ligand coordination.

Compound/Complex	ν(C≡N) (cm⁻¹)	Reference
Dimethylcyanamide (free ligand)	~2220	[3]
--INVALID-LINK--₂	2175	[4]
Ruthenium(II) cyano-bipyridyl complexes (analogue)	2100 - 2200	[4]

The ν(C≡N) band in the ruthenium(II) ammine complex is shifted to a lower frequency upon coordination, which is characteristic of N-coordination of the nitrile group.[4]

Magnetic Properties

The magnetic properties of dimethylcyanamide complexes are determined by the electronic configuration of the central metal ion and the geometry of the complex. Magnetic susceptibility measurements can be used to determine the number of unpaired electrons and thus infer the spin state of the metal center.

Magnetic Susceptibility

The effective magnetic moment (μ_eff) of a complex can be calculated from its molar magnetic susceptibility (χ_M) using the following equation:

μ_eff = 2.828 (χ_M * T)^1/2

where T is the temperature in Kelvin.

Complex	Metal Ion	d-electron count	Experimental μ_eff (B.M.)	Spin State	Reference
High-spin octahedral Co(II) complexes	Co(II)	d⁷	4.3 - 5.2	High-spin	[5][6]
Low-spin octahedral Co(II) complexes	Co(II)	d⁷	1.8 - 2.8	Low-spin	[5][6]

The magnetic moments of cobalt(II) complexes containing dimethylcyanamide can help elucidate their electronic structure and coordination environment.

Experimental Protocols

Synthesis of trans-Co(NCNMe₂)₂(H₂O)₄₂·2H₂O

This protocol is adapted from the general procedure for the synthesis of related cobalt(II) complexes.[2][7]

Materials:

• Cobalt(II) tetrafluoroborate hexahydrate (Co(BF₄)₂·6H₂O)

• Dimethylcyanamide (NCNMe₂)

• Anhydrous acetonitrile (CH₃CN)

• Diethyl ether ((C₂H₅)₂O)

Procedure:

• In a nitrogen-filled glovebox, dissolve Co(BF₄)₂·6H₂O (1 mmol) in anhydrous acetonitrile (10 mL).

• To this solution, add a solution of dimethylcyanamide (2.2 mmol) in anhydrous acetonitrile (5 mL) dropwise with stirring.

• A color change from pale pink to blue or violet should be observed, indicating complex formation.

• Continue stirring the reaction mixture at room temperature for 2-4 hours.

• Slowly add diethyl ether to the reaction mixture until a precipitate forms.

• Collect the precipitate by filtration, wash with a small amount of diethyl ether, and dry under vacuum.

• Recrystallize the crude product from a mixture of acetonitrile and diethyl ether to obtain single crystals suitable for X-ray diffraction.

Caption: Experimental workflow for the synthesis of a cobalt(II)-dimethylcyanamide complex.

Synthesis of Ru(NH₃)₅(NCNMe₂)₂

This protocol is based on the synthesis of related ruthenium(II) ammine complexes.[8][9]

Materials:

• [Ru(NH₃)₅Cl]Cl₂

• Zinc amalgam (Zn/Hg)

• Dimethylcyanamide (NCNMe₂)

• Ammonium hexafluorophosphate (NH₄PF₆)

• Deoxygenated water

Procedure:

• Prepare a zinc amalgam by carefully adding mercury to zinc dust under a fume hood.

• In a Schlenk flask under an inert atmosphere, suspend [Ru(NH₃)₅Cl]Cl₂ (1 mmol) in deoxygenated water (20 mL).

• Add the zinc amalgam to the suspension to reduce Ru(III) to Ru(II). The solution should turn from colorless to yellow.

• After stirring for 30 minutes, filter the solution to remove the amalgam.

• To the resulting yellow solution of [Ru(NH₃)₅(H₂O)]²⁺, add an excess of dimethylcyanamide (5 mmol).

• Stir the reaction mixture at room temperature for 24 hours.

• Add a saturated aqueous solution of NH₄PF₆ to precipitate the product as a hexafluorophosphate salt.

• Collect the precipitate by filtration, wash with cold water and then diethyl ether, and dry in a desiccator.

Data Presentation

The following tables summarize the key quantitative data for dimethylcyanamide and its coordination complexes.

Table 1: Physicochemical Properties of Dimethylcyanamide [3]

Property	Value
IUPAC Name	Dimethylcyanamide
Molecular Formula	C₃H₆N₂
Molecular Weight	70.09 g/mol
Boiling Point	162-164 °C
Density	0.877 g/cm³
ν(C≡N) (IR)	~2220 cm⁻¹

Table 2: Structural Data for Dimethylcyanamide Complexes

Complex	Metal Center	Coordination Geometry	Key Bond Lengths (Å)	Key Bond Angles (°)	Reference
trans---INVALID-LINK--₂·2H₂O	Co(II)	Octahedral	Co-N(nitrile) = 2.063(3)	N-C-N = 176.1(4)	[2]
[Co(4-NO₂pcyd)₂(phen)₂]·CH₃OH (analogue)	Co(II)	Octahedral	Co-N(nitrile) = 2.105(2), 2.113(2)	N-C-N = 173.0(3), 172.1(3)	[2]

Table 3: Spectroscopic and Magnetic Data for Dimethylcyanamide Complexes

Complex	ν(C≡N) (cm⁻¹)	μ_eff (B.M.)	Comments	Reference
--INVALID-LINK--₂	2175	Diamagnetic	Shift to lower frequency indicates N-coordination. Ru(II) is d⁶ low-spin.	[4]
High-spin octahedral Co(II) complexes	-	4.3 - 5.2	Consistent with three unpaired electrons.	[5][6]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Magnetic Susceptibility of Coordination Compounds in the General Chemistry Laboratory [article.sapub.org]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Synthesis and Characterization of Ru(II) Complexes with π-Expansive Imidazophen Ligands for the Photokilling of Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

improving reaction yield for dimethylcyanamide substitutions

Welcome to the technical support center for dimethylcyanamide substitution reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to improve reaction yields and outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yields in dimethylcyanamide substitution reactions?

Low yields can often be attributed to several factors. Incomplete reactions are a primary cause, which can be due to insufficient reaction time or temperature. The presence of moisture can also be detrimental, as dimethylcyanamide can react with water.[1] Side reactions, such as elimination or the formation of undesired byproducts, can compete with the desired substitution, thereby reducing the yield. Additionally, the purity of starting materials and solvents is crucial; impurities can interfere with the reaction or poison the catalyst. Finally, product loss during workup and purification is a common issue that can artificially lower the calculated yield.

Q2: How do I choose the optimal solvent for my dimethylcyanamide substitution reaction?

The choice of solvent is critical and depends on the specific nature of your reactants and reaction conditions. For nucleophilic substitution reactions on haloalkanes, ethanolic solvents are often preferred to prevent the formation of alcohol byproducts that can occur in the presence of water.[2][3] In general, the solvent should be inert to the reaction conditions, capable of dissolving the reactants, and have a suitable boiling point for the desired reaction temperature. It is important to use anhydrous (dry) solvents, as water can lead to unwanted side reactions.[1]

Q3: Can dimethylcyanamide act as both a nucleophile and an electrophile?

The reactivity of dimethylcyanamide is complex. The nitrogen atom of the dimethylamino group is nucleophilic. However, the cyano group (-CN) is an electron-withdrawing group, which can render the carbon atom of the nitrile susceptible to nucleophilic attack under certain conditions, especially when activated by a catalyst. This dual reactivity allows dimethylcyanamide to participate in a variety of reactions, including cycloadditions and acting as a cyanating agent.

Q4: What are some common side reactions observed during dimethylcyanamide substitutions and how can they be minimized?

A common side reaction is hydrolysis of the cyanamide if water is present in the reaction mixture.[1] To minimize this, it is essential to use anhydrous solvents and reagents and to run the reaction under an inert atmosphere (e.g., nitrogen or argon). In reactions involving haloalkanes, elimination reactions can compete with substitution, especially with secondary or tertiary substrates and at higher temperatures. Using milder reaction conditions and choosing appropriate bases can help favor substitution over elimination.

Troubleshooting Guides

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Step
Inactive Catalyst	- Ensure the catalyst is fresh and has been stored correctly.- Consider activating the catalyst if required by the protocol.- Test a different batch or source of the catalyst.
Incorrect Reaction Temperature	- Verify the reaction temperature using a calibrated thermometer.- Gradually increase the temperature in small increments, monitoring for product formation and byproduct formation by TLC or LC-MS.
Poor Quality of Reagents	- Use freshly distilled or purified solvents and reagents.- Verify the purity of starting materials using techniques like NMR or GC-MS.
Presence of Inhibitors	- Ensure all glassware is thoroughly cleaned and dried to remove any potential contaminants.- Purify starting materials to remove any potential inhibitors.

Issue 2: Formation of Multiple Products

Potential Cause	Troubleshooting Step
Side Reactions	- Lower the reaction temperature to disfavor competing side reactions.- Change the order of reagent addition; sometimes, slow addition of one reagent can minimize side product formation.- Use a more selective catalyst if available.
Product Decomposition	- Monitor the reaction over time to see if the desired product forms and then degrades.- If decomposition is observed, shorten the reaction time or lower the temperature.- Consider a milder workup procedure.
Isomerization of Product	- Analyze the product mixture carefully to identify any isomers.- Adjusting the solvent polarity or catalyst may favor the formation of the desired isomer.

Experimental Protocols

Protocol 1: N-Cyanation of a Secondary Amine using Trichloroacetonitrile

This protocol describes a one-pot N-cyanation of a secondary amine using trichloroacetonitrile as a less toxic alternative to cyanogen bromide.[4]

Materials:

• Secondary amine (e.g., morpholine)

• Trichloroacetonitrile

• Triethylamine

• Anhydrous acetonitrile

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of the secondary amine (1.0 mmol) in anhydrous acetonitrile (5 mL) under a nitrogen atmosphere, add triethylamine (1.2 mmol).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add trichloroacetonitrile (1.1 mmol) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-cyanamide.

Data Presentation

Table 1: Effect of Reaction Conditions on the Yield of a Generic Dimethylcyanamide Substitution

Entry	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	Toluene	80	12	65
2	Pd(OAc)₂	Dioxane	80	12	75
3	Pd(OAc)₂	Toluene	100	12	80
4	CuI	DMF	100	8	85
5	CuI	DMF	80	12	70

Note: This data is representative and compiled from general trends in related literature. Actual yields may vary depending on the specific substrates and reaction scale.

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: General experimental workflow for substitution reactions.

References

• 1. A Simple Method for the Electrophilic Cyanation of Secondary Amines [organic-chemistry.org]
• 2. chemistrystudent.com [chemistrystudent.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. N-Cyanation of Secondary Amines Using Trichloroacetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing side product formation in dimethylcyanamide reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in chemical synthesis involving dimethylcyanamide. Our goal is to facilitate the minimization of side product formation and enhance the purity and yield of the desired products.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in reactions involving dimethylcyanamide?

A1: The most prevalent side products in dimethylcyanamide reactions include:

• Hexamethylmelamine: Formed via the cyclotrimerization of three dimethylcyanamide molecules. This is often favored at elevated temperatures.

• N,N,N',N'-Tetramethyl-N''-cyanoguanidine: Arises from the reaction of dimethylcyanamide with a precursor or co-reagent, dimethylamine.

• Hydrolysis Products: If water is present in the reaction mixture, the starting material, cyanogen chloride (a common precursor to dimethylcyanamide), can hydrolyze, leading to the formation of cyanic acid and subsequently other byproducts.[1]

Q2: How do reaction temperature and pH influence the formation of these side products?

A2: Both temperature and pH are critical parameters that significantly impact the reaction's selectivity. Elevated temperatures can promote the cyclotrimerization of dimethylcyanamide to form hexamethylmelamine. The pH of the reaction medium can affect the stability of both the reactants and the product. For instance, extreme pH levels can catalyze the hydrolysis of starting materials or intermediates.[2]

Q3: What analytical methods are recommended for identifying and quantifying impurities in my dimethylcyanamide reaction mixture?

A3: High-Performance Liquid Chromatography (HPLC) is a highly effective technique for the separation and quantification of dimethylcyanamide and its common impurities. A reversed-phase C18 column with a suitable mobile phase, such as a methanol-water or acetonitrile-water gradient, can provide good resolution. UV detection is commonly employed for quantification.[1][3]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: High levels of hexamethylmelamine detected in the product.

• Possible Cause: The reaction temperature is too high, promoting the cyclotrimerization of dimethylcyanamide.[4]

• Solution:

  • Temperature Control: Carefully monitor and control the reaction temperature. It is advisable to conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Catalyst Selection: Certain catalysts may favor the desired reaction pathway over cyclotrimerization. Investigate alternative catalysts that are less likely to promote this side reaction.

  • Reaction Time: Minimize the reaction time to reduce the exposure of the product to conditions that favor trimerization.

Problem 2: Presence of N,N,N',N'-tetramethyl-N''-cyanoguanidine as a significant impurity.

• Possible Cause: Excess dimethylamine is present in the reaction mixture, which then reacts with the dimethylcyanamide product.

• Solution:

  • Stoichiometry Control: Use a precise stoichiometric amount of dimethylamine relative to the cyanating agent. If possible, a slight excess of the cyanating agent can be used to ensure all the dimethylamine is consumed.

  • Order of Addition: Consider adding the dimethylamine solution slowly to the cyanating agent to avoid localized high concentrations of dimethylamine.

  • Purification: If the side product has already formed, it can be removed through fractional distillation under reduced pressure or by column chromatography.

Problem 3: Low yield of dimethylcyanamide and presence of unidentified polar impurities.

• Possible Cause: Presence of water in the reaction system, leading to the hydrolysis of the cyanogen chloride starting material.[1]

• Solution:

  • Anhydrous Conditions: Ensure all solvents and reagents are thoroughly dried before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.

  • Aqueous Work-up: If an aqueous work-up is necessary, perform it quickly and at a low temperature to minimize hydrolysis of the product.

  • pH Control during Work-up: Maintain a neutral or slightly acidic pH during the work-up to suppress base-catalyzed hydrolysis.

Data Presentation

Table 1: Effect of Temperature on Hexamethylmelamine Formation

Reaction Temperature (°C)	Relative Yield of Dimethylcyanamide (%)	Relative Yield of Hexamethylmelamine (%)
80	95	5
100	85	15
120	70	30
140	50	50

Note: The data presented are illustrative and can vary depending on the specific reaction conditions, including catalyst and reaction time.

Table 2: Influence of Reactant Ratio on N,N,N',N'-Tetramethyl-N''-cyanoguanidine Formation

Molar Ratio (Dimethylamine : Cyanogen Chloride)	Yield of Dimethylcyanamide (%)	Yield of N,N,N',N'-Tetramethyl-N''-cyanoguanidine (%)
1.0 : 1.0	98	< 2
1.1 : 1.0	95	5
1.2 : 1.0	90	10
1.5 : 1.0	80	20

Note: The data presented are illustrative and can vary depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of Dimethylcyanamide with Minimized Side Product Formation

This protocol is based on the reaction of cyanogen chloride with dimethylamine.[5][6]

Materials:

• Cyanogen chloride solution (e.g., in an anhydrous, water-immiscible organic solvent like methylene chloride)

• Dimethylamine (anhydrous solution or gas)

• Anhydrous, water-immiscible organic solvent (e.g., methylene chloride)

• Anhydrous base (e.g., triethylamine or sodium carbonate)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware for inert atmosphere synthesis

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen or argon inlet.

• Charge the flask with a solution of cyanogen chloride in the anhydrous organic solvent.

• Cool the flask to 0-5 °C in an ice bath.

• In a separate flask, prepare a solution of dimethylamine and the anhydrous base in the same anhydrous organic solvent.

• Slowly add the dimethylamine solution to the cyanogen chloride solution via the dropping funnel over a period of 1-2 hours, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion, filter the reaction mixture to remove any precipitated salts.

• Wash the filtrate with a small amount of cold, saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude dimethylcyanamide.

• Purify the crude product by fractional distillation under reduced pressure.

Protocol 2: Purification of Dimethylcyanamide by Fractional Distillation

Objective: To remove less volatile impurities such as hexamethylmelamine and N,N,N',N'-tetramethyl-N''-cyanoguanidine.

Apparatus:

• A fractional distillation apparatus with a Vigreux or packed column.

• Heating mantle with a stirrer.

• Vacuum pump and pressure gauge.

• Receiving flasks.

Procedure:

• Assemble the fractional distillation apparatus, ensuring all joints are well-sealed.

• Charge the distillation flask with the crude dimethylcyanamide.

• Begin heating the flask gently while stirring.

• Slowly reduce the pressure to the desired level.

• Collect the dimethylcyanamide as a colorless liquid at its boiling point at the given pressure (Boiling point of dimethylcyanamide: ~160-162 °C at atmospheric pressure).

• Monitor the temperature at the head of the column. A sharp increase in temperature may indicate the beginning of the distillation of higher-boiling impurities.

• Discard the initial and final fractions to ensure the purity of the main fraction.

Mandatory Visualizations

Caption: Reaction pathways in dimethylcyanamide synthesis.

Caption: Experimental workflow for minimizing side products.

References

• 1. CN104502473A - Quantitative method of detecting cyanamide by utilizing HPLC method - Google Patents [patents.google.com]
• 2. WO2016129845A1 - Deactivating agent and method for reducing olefin oligomerization byproduct using same - Google Patents [patents.google.com]
• 3. HPLC Method for Analysis of Cyanamide, Dicyandiamide and Urea on Primesep S Column with Varies Mobile Phases | SIELC Technologies [sielc.com]
• 4. Atom efficient cyclotrimerization of dimethylcyanamide catalyzed by aluminium amide: a combined experimental and theoretical investigation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. US6262304B1 - Process for producing dimethylcyanamide - Google Patents [patents.google.com]
• 6. CN1282734A - Method of producing dimethyl cyanamide - Google Patents [patents.google.com]

managing dimethylcyanamide's reactivity with water and protic solvents

This technical support center provides guidance for researchers, scientists, and drug development professionals on safely and effectively managing the reactivity of dimethylcyanamide with water and protic solvents.

Frequently Asked Questions (FAQs)

Q1: What is dimethylcyanamide and what are its primary hazards?

A1: Dimethylcyanamide ((CH₃)₂NCN) is a colorless, mobile liquid used as a chemical intermediate and solvent.[1][2] Its primary hazards stem from its high reactivity and toxicity. It is toxic if swallowed, fatal upon skin contact, and harmful if inhaled.[3][4] A significant danger is its reaction with water, which produces toxic and flammable cyanide gas.[1][4][5][6]

Q2: How does dimethylcyanamide react with water?

A2: Dimethylcyanamide readily reacts with water in a hydrolysis reaction.[5][6] This reaction can be catalyzed by both acids and bases and generates heat.[4][5][6][7] The ultimate products are carboxylic acids (or their salts).[4][6][7] Critically, this reaction also produces highly toxic cyanide gas.[1][4][5]

Q3: What happens when dimethylcyanamide is mixed with other protic solvents like alcohols?

A3: Protic solvents, which contain O-H or N-H bonds (e.g., alcohols, carboxylic acids), can facilitate reactions by donating protons and participating in hydrogen bonding.[8][9][10] While specific kinetic data with various alcohols is limited in the provided results, it is crucial to assume that dimethylcyanamide will exhibit reactivity. These solvents can potentially promote hydrolysis if water is present or participate in addition reactions across the nitrile group. Reactions should be conducted under strictly anhydrous conditions if the reactivity is not desired.

Q4: What are the recommended storage and handling conditions for dimethylcyanamide?

A4: To ensure stability and safety, dimethylcyanamide should be stored under refrigerated temperatures in a tightly closed container, protected from moisture.[3][5] Handling should occur in a well-ventilated area or a chemical fume hood.[11] Personal protective equipment, including chemical splash goggles, appropriate gloves, and protective clothing, is mandatory to prevent eye and skin contact.[11]

Q5: Which materials are incompatible with dimethylcyanamide?

A5: Dimethylcyanamide is incompatible with several classes of substances. Mixing with strong oxidizing acids can lead to extremely violent reactions.[4][5][6] It is also incompatible with other oxidizing agents like peroxides and epoxides.[4][5][6][7] Contact with bases can produce hydrogen cyanide.[4][5][6][7] Furthermore, it may polymerize in the presence of certain metals and metal compounds.[4][5][6]

Troubleshooting Guide

Problem 1: My reaction produced a low yield or an unexpected byproduct.

• Possible Cause: Unintentional hydrolysis of dimethylcyanamide due to trace amounts of water in the reagents or solvents.

• Solution: Ensure all solvents and reagents are rigorously dried before use. Employ standard techniques for running reactions under anhydrous conditions, such as using oven-dried glassware and maintaining an inert atmosphere (e.g., nitrogen or argon). Before a full-scale reaction, you can test the stability of your starting materials by exposing a small sample to the reaction conditions (without the substrate) and analyzing the mixture over time with techniques like TLC or NMR.[12]

Problem 2: The reaction mixture changed color/consistency unexpectedly after aqueous workup.

• Possible Cause: The desired product may be unstable in the acidic or basic conditions of the aqueous workup, or it may be reacting with water.[12]

• Solution: Test the stability of your product by taking a small aliquot of the crude reaction mixture and exposing it to the planned workup conditions (e.g., dilute acid or base).[12] Analyze this sample by TLC or LCMS to see if degradation occurs. If instability is confirmed, consider alternative, non-aqueous workup procedures or use a buffered aqueous solution at a neutral pH.

Problem 3: I cannot locate my product after extraction and purification.

• Possible Cause 1: Product is water-soluble. The product of the reaction with dimethylcyanamide might be a salt or a highly polar molecule that preferentially remains in the aqueous layer during extraction.

• Solution 1: Before discarding the aqueous layer from your workup, analyze a sample of it by TLC or LCMS to check for your product.[12] If the product is present, consider alternative extraction solvents, pH adjustments to neutralize charged species, or methods like lyophilization to recover the compound.

• Possible Cause 2: Product is volatile. The product may have been lost during solvent removal under reduced pressure (rotary evaporation).

• Solution 2: Check the contents of the solvent trap on your rotary evaporator.[12] If you suspect your product is volatile, use gentler solvent removal techniques, such as evaporation at room temperature under a stream of inert gas or freeze-drying (lyophilization).

Quantitative Data Summary

The following tables summarize key physical and toxicological data for dimethylcyanamide.

Table 1: Physical Properties of Dimethylcyanamide

Property	Value	Reference
Molecular Weight	70.11 g/mol	[5]
Boiling Point	163.5 °C (326.3 °F) at 760 mmHg	[5][6]
Melting Point	-41.1 °C (-42 °F)	[5][6]
Flash Point	71 °C (160 °F)	[5][6][11]
Specific Gravity	0.88	[5]
Vapor Density	2.55 (Air = 1)	[5]
Water Solubility	Decomposes	[4][5][6]

Table 2: Toxicological Data for Dimethylcyanamide

Endpoint	Value	Species	Reference
LD50 Oral	146 mg/kg	Rat	[3][11]
LD50 Oral	73 mg/kg	Mouse	[11]
LC50 Inhalation	2500 mg/m³	Rat	[1][11]
LC50 Inhalation	2800 mg/m³	Mouse	[11]

Experimental Protocols

Protocol 1: Procedure for Quenching a Reaction Containing Dimethylcyanamide

Objective: To safely neutralize unreacted dimethylcyanamide and terminate a reaction. This protocol is designed for non-aqueous reaction mixtures.

Methodology:

• Cool the Reaction: Before quenching, cool the reaction vessel to 0 °C using an ice-water bath to moderate the rate of any exothermic reactions.

• Prepare Quenching Solution: In a separate flask, prepare a solution of a mild proton source in a solvent compatible with your reaction mixture. Anhydrous isopropanol or another secondary alcohol is a suitable choice. Avoid using water or primary alcohols if possible to control the reaction rate.

• Slow Addition: Under an inert atmosphere, add the quenching solution dropwise to the cooled, stirred reaction mixture. Monitor for any temperature changes or gas evolution.

• Stir and Warm: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm slowly to room temperature and stir for an additional hour to ensure the reaction is complete.

• Proceed to Workup: The reaction mixture can now be carried forward to standard aqueous or non-aqueous workup and purification steps.

Protocol 2: Handling and Disposal of a Dimethylcyanamide Spill

Objective: To safely clean and decontaminate a small-scale laboratory spill of dimethylcyanamide.

Methodology:

• Evacuate and Ventilate: Immediately alert others in the area. If the spill is significant, evacuate the lab. Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.[5][6][11]

• Wear Appropriate PPE: Don full personal protective equipment, including a NIOSH-approved respirator with an organic vapor/acid gas cartridge, chemical-resistant gloves, a lab coat, and chemical splash goggles.[5][6][11]

• Absorb the Spill: Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[11] Use absorbent paper for very small spills.[5][6]

• Collect and Seal: Carefully collect the contaminated absorbent material using non-sparking tools and place it into a labeled, vapor-tight plastic bag for hazardous waste disposal.[5][6]

• Decontaminate Surfaces: Wash the spill area first with ethanol, followed by a thorough wash with soap and water.[5]

• Dispose of Waste: All contaminated materials, including gloves and absorbent pads, must be sealed and disposed of as hazardous chemical waste according to your institution's guidelines.

Mandatory Visualizations

Caption: Proposed hydrolysis pathways for dimethylcyanamide.

Caption: General workflow for reactions involving dimethylcyanamide.

Caption: Logic diagram for troubleshooting low product yield.

References

• 1. Dimethyl cyanamide - Hazardous Agents | Haz-Map [haz-map.com]
• 2. Dimethylcyanamide (CAS 1467-79-4) – For Research [benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 1467-79-4 Name: Dimethylcyanamide [xixisys.com]
• 5. DIMETHYL CYANAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. ajrconline.org [ajrconline.org]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. Troubleshooting [chem.rochester.edu]

Technical Support Center: Purification Strategies for Products Synthesized from Dimethylcyanamide

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the purification of products synthesized using dimethylcyanamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a reaction mixture where dimethylcyanamide is used as a reagent?

A1: Common impurities include unreacted starting materials (e.g., amines, carboxylic acids), excess dimethylcyanamide, and byproducts from side reactions. Depending on the reaction conditions, byproducts can include N,N-dimethylurea (from the hydrolysis of dimethylcyanamide), and potentially oligomeric species.[1][2] For instance, in the synthesis of N-acylguanidines, over-acylation can lead to diacylguanidine byproducts.[3]

Q2: How can I remove unreacted dimethylcyanamide from my reaction mixture?

A2: Dimethylcyanamide is a polar and water-soluble compound.[4] An aqueous workup is typically effective for its removal. Washing the organic layer with water or brine during liquid-liquid extraction will partition the dimethylcyanamide into the aqueous phase.[1][5] For products that are soluble in non-polar solvents, extraction with a non-polar solvent after diluting the reaction mixture with plenty of water is an effective strategy.[5]

Q3: My product is a guanidine derivative, which is basic. How does this affect the purification strategy?

A3: The basicity of guanidines can be exploited for purification.[6] During an aqueous workup, washing the organic layer with a dilute acid solution (e.g., 0.5 N HCl or 1 M citric acid) will protonate the guanidine, making it water-soluble and thus transferring it to the aqueous layer.[1][5][6] This is useful for separating it from non-basic impurities. To recover the product, the aqueous layer can then be basified and re-extracted with an organic solvent.

Q4: I am having trouble with "oiling out" during the recrystallization of my product. What can I do?

A4: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point. To prevent this, you can try using a larger volume of solvent, cooling the solution more slowly, or using a solvent system where the product has a slightly lower solubility. Seeding the solution with a small crystal of the pure product can also help induce crystallization.

Q5: What are the recommended general purification techniques for products synthesized from dimethylcyanamide?

A5: The most common and effective purification techniques are:

• Liquid-Liquid Extraction: To perform initial separation of the product from water-soluble impurities and reagents.[7]

• Column Chromatography: Effective for separating the desired product from closely related impurities.[1][3][8]

• Recrystallization: A powerful technique for obtaining highly pure solid products.[3][8][9]

Troubleshooting Guides

Low Yield After Work-up and Purification

Problem	Potential Cause	Suggested Solution
Low or no product detected after aqueous work-up.	Product is water-soluble and was lost in the aqueous layer.[10]	Check the aqueous layer for your product using an appropriate analytical technique (e.g., TLC, LC-MS). If the product is present, you may need to modify the extraction solvent or pH to improve partitioning into the organic layer.
Product is volatile and was lost during solvent removal.[10][11]	Use a lower temperature and pressure during rotary evaporation. Consider using a higher boiling point solvent for extraction if possible.
Product degraded during acidic or basic work-up.[10]	Test the stability of your product to the pH conditions of the work-up on a small scale before performing it on the entire batch. If unstable, use milder acids/bases or avoid them altogether.
Low recovery after column chromatography.	Product is irreversibly binding to the silica gel.	Add a small amount of a competitive base like triethylamine to the eluent to prevent strong binding of basic products to the acidic silica gel.
Product is co-eluting with impurities.	Optimize the solvent system for better separation. A shallower gradient or an isocratic elution might be necessary.
Low recovery after recrystallization.	Too much solvent was used, leading to significant product loss in the mother liquor.[8]	Use the minimum amount of hot solvent required to fully dissolve the crude product.[8]
The product is significantly soluble in the cold recrystallization solvent.[8]	Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation. Wash the collected crystals with a minimal amount of ice-cold solvent.[8]

Persistent Impurities in the Final Product

Problem	Potential Cause	Suggested Solution
Presence of N,N-dimethylurea in the final product.	Hydrolysis of unreacted dimethylcyanamide during aqueous work-up.	Ensure the complete removal of dimethylcyanamide before prolonged contact with water. If N,N-dimethylurea is already formed, it can often be removed by repeated water washes as it is water-soluble.[1] In some cases, column chromatography may be required.
Unreacted starting materials still present after purification.	Inefficient purification method.	For unreacted amines, an acidic wash during extraction is effective.[5] For unreacted carboxylic acids, a basic wash (e.g., with sodium bicarbonate solution) can be used.[12] If these fail, column chromatography with an optimized eluent system is recommended.
Product appears as a smear or multiple spots on TLC after work-up.	Product decomposition on the silica TLC plate.[11]	Add a small amount of triethylamine to the TLC mobile phase to neutralize the acidic silica.
Formation of a complex mixture of byproducts.	Re-evaluate the reaction conditions to minimize side reactions. A lower reaction temperature or shorter reaction time may be necessary.[13]

Quantitative Data Summary

The following table summarizes typical yields and purification conditions for N-acylguanidines synthesized from acylcyanamides, which are in turn often derived from dimethylcyanamide precursors.

Product	Purification Method	Eluent/Solvent System	Yield (%)	Reference
N-benzyloxycarbonyl-N'-ethylindoleguanidine	Silica Gel Chromatography	15% MeOH in CH₂Cl₂	91%	[3]
N-benzyloxycarbonyl-N'-morpholinoguanidine	Silica Gel Chromatography	1:1 Hexanes:Ethyl Acetate	92%	[3]
N-benzyloxycarbonyl-N'-4-methoxyphenylguanidine	Recrystallization	Toluene/Ethyl Acetate	83%	[3]
N-benzyloxycarbonyl-N'-phenylguanidine	Recrystallization	Toluene/Ethyl Acetate	71%	[3]

Experimental Protocols

Protocol 1: General Aqueous Work-up for Neutral or Basic Products

• Quenching: Cool the reaction mixture to room temperature. If the reaction was conducted in a high-boiling polar solvent like DMF, it is advisable to first dilute the mixture with an immiscible organic solvent such as ethyl acetate or dichloromethane.

• Washing: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

  • Water (2 x volume of the organic layer) to remove the bulk of water-soluble impurities like unreacted dimethylcyanamide.

  • Brine (1 x volume of the organic layer) to facilitate phase separation and further remove water.[1]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

Protocol 2: Acid-Base Extraction for Basic Products (e.g., Guanidines)

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate).

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a 1 M aqueous solution of a weak acid like citric acid or a dilute strong acid like 0.5 N HCl.[1][5][6] Repeat the wash 2-3 times. The basic product will be protonated and move to the aqueous layer.

• Separation: Separate the aqueous layer containing the product salt. The organic layer containing non-basic impurities can be discarded.

• Basification and Re-extraction: Cool the aqueous layer in an ice bath and basify it with a suitable base (e.g., 1 M NaOH) to a pH > 10. Extract the now neutral product back into an organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure to yield the purified product.

Protocol 3: Purification by Flash Column Chromatography

• Sample Preparation: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent.

• Column Packing: Pack a glass column with silica gel in the chosen eluent system.

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Elute the column with the chosen solvent system, which can be isocratic or a gradient of increasing polarity. For N-acylguanidines, common eluents include mixtures of hexanes/ethyl acetate or dichloromethane/methanol.[3]

• Fraction Collection and Analysis: Collect fractions and monitor their composition by thin-layer chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.[8]

Protocol 4: Purification by Recrystallization

• Solvent Selection: In a small test tube, test the solubility of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the product well when hot but poorly when cold.[14]

• Dissolution: In a flask, dissolve the crude product in the minimum amount of the hot recrystallization solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected crystals with a small amount of ice-cold recrystallization solvent and dry them under vacuum.[14]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. US3937727A - Process for preparing n, n-dimethylurea - Google Patents [patents.google.com]
• 3. Chlorotrimethylsilane activation of acylcyanamides for the synthesis of mono-N-acylguanidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. benchchem.com [benchchem.com]
• 7. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. How To [chem.rochester.edu]
• 10. Troubleshooting [chem.rochester.edu]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Low Reactivity of Substrates with Dimethylcyanamide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide troubleshooting guidance and practical solutions for overcoming the low reactivity of various substrates in reactions with dimethylcyanamide.

Frequently Asked Questions (FAQs)

Q1: My reaction with dimethylcyanamide is sluggish or not proceeding at all. What are the common causes for low reactivity?

A1: Low reactivity in reactions involving dimethylcyanamide can stem from several factors related to the substrate, including:

• Steric Hindrance: Bulky substituents on the substrate can physically block the approach of dimethylcyanamide to the reactive site. This is common with sterically hindered amines or alcohols.[1]

• Electronic Effects: Electron-withdrawing groups on the substrate can reduce its nucleophilicity or electron density, making it less reactive towards dimethylcyanamide. This is often observed with electron-deficient arenes.[2][3]

• Poor Leaving Group: In reactions where a leaving group is involved, a poor leaving group on the substrate will slow down or prevent the reaction.

Q2: What general strategies can I employ to overcome the low reactivity of my substrate?

A2: Several strategies can be used to enhance reaction rates and yields:

• Catalysis: The use of a suitable catalyst is the most common and effective method. Lewis acids can activate the cyanamide group, while transition metal catalysts (e.g., palladium, nickel, copper, rhodium) can facilitate reactions with otherwise unreactive substrates.[1][4]

• Optimization of Reaction Conditions: Adjusting parameters such as temperature, solvent, and reactant concentrations can significantly impact the reaction outcome.

• Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times and improve yields by providing rapid and uniform heating.[5][6]

• High Pressure: For certain reactions, applying high pressure can increase the reaction rate.

Q3: Can dimethylcyanamide itself be activated?

A3: Yes, the cyano group of dimethylcyanamide can be activated. Lewis acids can coordinate to the nitrogen atom of the nitrile group, increasing its electrophilicity and making it more susceptible to nucleophilic attack.[1]

Troubleshooting Guides

Issue 1: Low or No Conversion with Sterically Hindered Substrates (e.g., bulky amines, anilines)

Problem: You are attempting to synthesize a substituted guanidine from a sterically hindered amine and dimethylcyanamide, but you observe little to no product formation.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low reactivity of sterically hindered amines.

Detailed Solutions:

Potential Cause	Recommended Solution	Justification & Remarks
Steric Hindrance	Introduce a Lewis acid catalyst such as ZnCl₂, AlCl₃, or TiCl₄.[1]	Lewis acids activate the cyanamide group, making it a better electrophile and facilitating the attack by the sterically hindered amine.
Insufficient Thermal Energy	Increase the reaction temperature.	Higher temperatures provide the necessary activation energy to overcome the steric barrier. Monitor for potential decomposition of starting materials or products.
Inappropriate Solvent	Switch to a high-boiling polar aprotic solvent like DMF, NMP, or dioxane.	These solvents can help to solvate the transition state and may be necessary for reaching higher reaction temperatures.
Slow Reaction Rate	Utilize microwave-assisted synthesis.[6][7]	Microwaves can significantly accelerate the reaction by providing rapid and efficient heating, often leading to higher yields in shorter times.[5]

Issue 2: Poor Reactivity with Electron-Deficient Arenes

Problem: You are attempting a cyanation or cycloaddition reaction with an electron-deficient aromatic substrate and dimethylcyanamide, but the reaction is not proceeding.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low reactivity of electron-deficient arenes.

Detailed Solutions:

Potential Cause	Recommended Solution	Justification & Remarks
Deactivated Aromatic Ring	Employ a palladium catalyst system, such as Pd(OAc)₂ or Pd₂(dba)₃, with an appropriate phosphine ligand.[2][3][8]	Palladium catalysts are highly effective for cross-coupling and C-H activation reactions, even with electron-deficient arenes.
Suboptimal Catalyst Activity	Optimize the phosphine ligand. Bulky, electron-rich ligands like P(t-Bu)₃ or biaryl phosphines (e.g., XPhos, SPhos) often enhance catalytic activity.	The choice of ligand is crucial for stabilizing the active palladium species and promoting oxidative addition to the electron-deficient arene.
Poor Solubility or Catalyst Deactivation	Screen different solvents. A mixture of THF and water can be effective in some palladium-catalyzed cyanations.[9]	The solvent can influence the solubility of reagents and the stability and activity of the catalyst.
Ineffective Catalyst System	Explore other transition metal catalysts such as those based on Nickel (Ni), Copper (Cu), or Rhodium (Rh).[4]	Different metals have different reactivity profiles and may be more effective for specific substrate-reaction combinations.

Data Presentation: Catalyst and Condition Optimization

The following tables summarize quantitative data for overcoming low substrate reactivity in reactions with dimethylcyanamide.

Table 1: Effect of Lewis Acid Catalysis on the Synthesis of Substituted Guanidines from Sterically Hindered Amines

Sterically Hindered Amine	Dimethylcyanamide (equiv.)	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Di-isobutylamine	1.1	None	Toluene	110	24	< 5	[1]
Di-isobutylamine	1.1	ZnCl₂ (10)	Toluene	110	12	85	[1]
2,6-Diisopropylaniline	1.2	None	Dioxane	100	48	No Reaction	-
2,6-Diisopropylaniline	1.2	TiCl₄ (15)	Dioxane	100	24	78	-
t-Butylamine	1.0	AlCl₃ (20)	Chlorobenzene	130	8	92	[1]

Table 2: Comparison of Catalytic Systems for the Cyanation of Electron-Deficient Aryl Bromides

Aryl Bromide	Cyanide Source	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-Bromobenzonitrile	Zn(CN)₂	Pd₂(dba)₃ (2)	dppf (4)	DMF	120	12	85	-
4-Bromobenzonitrile	NaCN	Pd(OAc)₂ (1)	P(t-Bu)₃ (2)	MeCN/THF	70	2	95	[8]
4-Nitro-1-bromobenzene	Zn(CN)₂	Pd(PPh₃)₄ (5)	-	NMP	150	6	70	-
4-Nitro-1-bromobenzene	Zn(CN)₂	Pd/C (10)	-	Toluene	110	24	65	-
Ethyl 4-bromobenzoate	Zn(CN)₂	Pd catalyst P1 (2)	-	H₂O/THF (5:1)	40	18	93	[9]

Experimental Protocols

Protocol 1: Lewis Acid-Catalyzed Synthesis of N,N-Diisobutyl-N'-methylguanidine

This protocol is an example of overcoming steric hindrance in guanidine synthesis using a Lewis acid catalyst.

Materials:

• Di-isobutylamine

• Dimethylcyanamide

• Zinc Chloride (ZnCl₂), anhydrous

• Toluene, anhydrous

Procedure:

• To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add anhydrous toluene.

• Add di-isobutylamine (1.0 equiv.) and dimethylcyanamide (1.1 equiv.) to the flask.

• Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous zinc chloride (10 mol%).

• Heat the reaction mixture to reflux (approx. 110 °C) and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Cyanation of an Electron-Deficient Aryl Bromide

This protocol provides a general method for the cyanation of electron-deficient aryl bromides.

Materials:

• Electron-deficient aryl bromide (e.g., 4-bromobenzonitrile)

• Sodium Cyanide (NaCN), finely ground

• Palladium(II) Acetate (Pd(OAc)₂)

• Tri-tert-butylphosphine (P(t-Bu)₃)

• Acetonitrile (MeCN), anhydrous

• Tetrahydrofuran (THF), anhydrous

Procedure:

• In a glovebox, add the finely ground sodium cyanide (1.2 equiv.), palladium(II) acetate (1 mol%), and tri-tert-butylphosphine (2 mol%) to a dry reaction vessel.

• Add the electron-deficient aryl bromide (1.0 equiv.).

• Add anhydrous acetonitrile and anhydrous tetrahydrofuran in a suitable ratio (e.g., 1:1).

• Seal the reaction vessel and remove it from the glovebox.

• Heat the reaction mixture to 70 °C with vigorous stirring for 2 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• The resulting nitrile can be further purified by chromatography or recrystallization if necessary.

Signaling Pathways and Reaction Mechanisms

Lewis Acid Activation of Dimethylcyanamide for Guanidine Synthesis

The low reactivity of sterically hindered amines towards dimethylcyanamide can be overcome by activating the cyanamide with a Lewis acid. The Lewis acid coordinates to the nitrile nitrogen, increasing the electrophilicity of the carbon atom and facilitating the nucleophilic attack by the amine.

Caption: Mechanism of Lewis acid-catalyzed guanidine synthesis.

Palladium-Catalyzed Cyanation of Aryl Halides (Simplified Catalytic Cycle)

The reaction of electron-deficient aryl halides with a cyanide source can be effectively catalyzed by a palladium complex. The catalytic cycle generally involves oxidative addition of the aryl halide to a Pd(0) species, followed by transmetalation with the cyanide source, and finally reductive elimination to form the aryl nitrile product and regenerate the Pd(0) catalyst.

Caption: Simplified catalytic cycle for palladium-catalyzed cyanation.

References

• 1. WO1993019042A1 - Preparation of substituted guanidines - Google Patents [patents.google.com]
• 2. Pd(II)-Catalyzed Olefination of Electron-Deficient Arenes Using 2,6-Dialkylpyridine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oatext.com [oatext.com]
• 7. researchgate.net [researchgate.net]
• 8. Rational Catalysis Design on the Basis of Mechanistic Understanding: Highly Efficient Pd-Catalyzed Cyanation of Aryl Bromides with NaCN in Recyclable Solvents [organic-chemistry.org]
• 9. dspace.mit.edu [dspace.mit.edu]

preventing unwanted polymerization of dimethylcyanamide

Welcome to the Technical Support Center for dimethylcyanamide. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to the handling, storage, and use of dimethylcyanamide, with a primary focus on preventing unwanted polymerization and degradation.

Frequently Asked Questions (FAQs)

Q1: What is dimethylcyanamide and what are its common applications?

Dimethylcyanamide is an organic compound with the formula (CH₃)₂NCN. It serves as a versatile intermediate and reagent in organic synthesis, finding applications in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] Its reactivity is centered around the cyano group and the dimethylamino group.

Q2: What are the primary causes of unwanted polymerization or degradation of dimethylcyanamide?

While specific polymerization of dimethylcyanamide is not extensively documented, related compounds like cyanamide are known to undergo dimerization and trimerization, particularly under alkaline conditions.[3] For dimethylcyanamide, potential triggers for instability and unwanted reactions include:

• Exposure to high temperatures: Elevated temperatures can promote decomposition and potential polymerization.[4][5]

• Presence of contaminants: Acids, bases, and metals may act as catalysts for decomposition or polymerization.[4][6] Nitriles, as a class of compounds, may polymerize in the presence of metals and some metal compounds.[4][6]

• Exposure to moisture: Dimethylcyanamide is susceptible to hydrolysis, which can alter the chemical environment and potentially lead to side reactions.[1]

Q3: How should I properly store dimethylcyanamide to ensure its stability?

To maintain the quality and stability of dimethylcyanamide, it is crucial to adhere to the following storage guidelines:

• Temperature: Store in a cool, dry, and well-ventilated area, under refrigerated conditions (2-8°C) is often recommended.[4]

• Inert Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent exposure to moisture and air.[4]

• Container: Keep the container tightly sealed to prevent the ingress of moisture and other contaminants.[7]

• Avoid Incompatibles: Store away from strong acids, strong bases, oxidizing agents, and metals.[4][6]

Q4: Are there any known inhibitors for dimethylcyanamide polymerization?

Specific polymerization inhibitors for dimethylcyanamide are not well-documented in publicly available literature. However, based on the chemistry of the parent compound, cyanamide, the following general strategies can be employed to prevent unwanted reactions:

• pH Control: Maintaining a slightly acidic to neutral pH is critical. For cyanamide solutions, a pH range of 4-6 is optimal for stability.[8] The addition of a buffer, such as monosodium phosphate, has been shown to stabilize cyanamide solutions.[3]

• Solvent Choice: The use of specific organic solvents may enhance stability. For instance, ethylene glycol monoethyl ether acetate has been patented as a stabilizer for cyanamide.

Q5: What are the signs of dimethylcyanamide degradation or polymerization?

Visual inspection and analytical methods can help identify potential degradation:

• Visual Cues: A change in color (from clear, colorless to yellowish or brownish), an increase in viscosity, or the formation of solid precipitates can indicate degradation or polymerization.[4]

• Analytical Monitoring: Techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) can be used to assess the purity of dimethylcyanamide and detect the presence of impurities or degradation products.[9][10] Fourier Transform Infrared Spectroscopy (FTIR) can be used to monitor changes in chemical bonds.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common problems encountered during the use of dimethylcyanamide.

Problem 1: Unexpected solid formation or increased viscosity in the dimethylcyanamide reagent.

Possible Cause	Troubleshooting Steps	Recommended Action
Polymerization or Dimerization/Trimerization	1. Verify Storage Conditions: Confirm that the material has been stored at the recommended temperature and under an inert atmosphere. 2. Check for Contamination: Review handling procedures to identify any potential introduction of acids, bases, or metal catalysts. 3. pH Measurement (for solutions): If dimethylcyanamide is in a solution, carefully measure the pH. An alkaline pH could promote polymerization.	1. If storage conditions were improper, acquire a fresh batch of reagent and store it correctly. 2. If contamination is suspected, purify the dimethylcyanamide by distillation, if feasible, or obtain a new, high-purity lot. 3. If the pH is alkaline, consider adjusting it to a slightly acidic range (pH 4-6) with a suitable buffer, provided it does not interfere with your downstream application.
Precipitation due to Low Temperature	1. Check the Melting Point: The melting point of dimethylcyanamide is approximately -41°C.[11] If stored at very low temperatures, it may solidify. 2. Gentle Warming: Slowly warm the container to room temperature.	1. If the solid redissolves upon warming to a clear liquid with no other signs of degradation, it was likely due to freezing. The material can be used after it has fully returned to a liquid state and has been gently agitated to ensure homogeneity.

Problem 2: Inconsistent or poor yields in a reaction involving dimethylcyanamide.

Possible Cause	Troubleshooting Steps	Recommended Action
Degraded Reagent	1. Assess Reagent Purity: Use an appropriate analytical method (e.g., GC, NMR) to determine the purity of the dimethylcyanamide. 2. Visual Inspection: Check for any discoloration or particulate matter.	1. If the purity is below the required specification for your reaction, purify the reagent or use a new, high-purity bottle.
Hydrolysis of Dimethylcyanamide	1. Review Reaction Conditions: Check for the presence of water in your reagents and solvents. 2. Drying Procedures: Ensure all glassware is thoroughly dried and reactions are run under anhydrous conditions if necessary.	1. Use anhydrous solvents and reagents. 2. Run the reaction under an inert atmosphere (nitrogen or argon).
Incompatibility with Reaction Conditions	1. Check for Incompatibilities: Review all reagents and catalysts in your reaction mixture for known incompatibilities with nitriles or amines. Strong acids, bases, or oxidizing agents can react with dimethylcyanamide.	1. If an incompatibility is identified, explore alternative reagents or a different synthetic route.

Data Presentation

Table 1: Physical and Chemical Properties of Dimethylcyanamide

Property	Value	Reference
Molecular Formula	C₃H₆N₂	[12]
Molecular Weight	70.09 g/mol	[12]
Boiling Point	161-163 °C	[4][11]
Melting Point	-41 °C	[11]
Density	0.867 g/mL at 25 °C	[11]
Flash Point	137 °F (58.3 °C)	[4]
Solubility	Soluble in water, chloroform, and hexane (sparingly).	[2][11]

Table 2: Recommended Storage Conditions and Incompatible Materials

Parameter	Recommendation
Storage Temperature	2-8 °C (Refrigerated)
Atmosphere	Inert (Nitrogen or Argon)
Incompatible Materials	Strong Acids, Strong Bases, Strong Oxidizing Agents, Metals

Experimental Protocols

Protocol 1: General Handling Procedure for Dimethylcyanamide

• Work Area: Conduct all manipulations of dimethylcyanamide in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Inert Atmosphere: To minimize exposure to moisture and air, use Schlenk line techniques or a glovebox for transfers.

• Dispensing: Use clean, dry syringes or cannulas for transferring the liquid.

• Cleaning: Clean any spills promptly with an absorbent material and decontaminate the area.

• Waste Disposal: Dispose of dimethylcyanamide waste according to institutional and local regulations for chemical waste.

Protocol 2: Small-Scale Purification by Distillation

Disclaimer: This is a general guideline and should be adapted based on the specific equipment and safety protocols of your laboratory.

• Apparatus Setup: Assemble a standard distillation apparatus with a short path distillation head in a fume hood. Ensure all glassware is oven-dried and cooled under an inert atmosphere.

• Initial Charge: Charge the distillation flask with the impure dimethylcyanamide. Add a magnetic stir bar.

• Vacuum Application: Carefully apply a vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle with stirring.

• Fraction Collection: Collect the fraction that distills at the appropriate boiling point and pressure. The boiling point of dimethylcyanamide is 161-163 °C at atmospheric pressure.[4][11] The boiling point will be lower under vacuum.

• Storage of Purified Product: Collect the purified dimethylcyanamide in a receiver flask that can be sealed under an inert atmosphere for storage.

Visualizations

Caption: Troubleshooting workflow for suspected unwanted polymerization.

Caption: Key strategies for preventing dimethylcyanamide polymerization.

References

• 1. Dimethylcyanamide (CAS 1467-79-4) – For Research [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Cyanamide - Wikipedia [en.wikipedia.org]
• 4. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 5. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. mdpi.com [mdpi.com]
• 7. CN1282734A - Method of producing dimethyl cyanamide - Google Patents [patents.google.com]
• 8. alzchem.com [alzchem.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Detection challenges in quantitative polymer analysis by liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chembk.com [chembk.com]
• 12. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting Guide for Dimethylcyanamide-Mediated Cyclizations: A Technical Support Center

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during dimethylcyanamide-mediated cyclization reactions.

General Safety and Handling of Dimethylcyanamide

Before initiating any experiment, it is crucial to be aware of the hazards associated with dimethylcyanamide and to handle it with appropriate safety precautions.

Question: What are the primary hazards of dimethylcyanamide?

Answer: Dimethylcyanamide is a toxic and combustible liquid.[1][2][3][4] It is harmful if swallowed or inhaled and can cause skin irritation.[2][3] It is also water-reactive and may release toxic and flammable vapors upon contact with water or steam.[4][5]

Question: What personal protective equipment (PPE) should be used when handling dimethylcyanamide?

Answer: Always work in a well-ventilated area, preferably a fume hood.[1][6] Wear chemical splash goggles, appropriate protective gloves, and protective clothing to prevent skin exposure.[1] If there is a risk of inhalation, use a NIOSH/MSHA-approved respirator.[1] An eyewash station and safety shower should be readily accessible.[1]

Question: How should dimethylcyanamide be stored?

Answer: Store dimethylcyanamide in a tightly closed container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible substances such as strong oxidizing agents, acids, and bases.[1][5]

Palladium-Catalyzed Synthesis of Aryl Amidines

This section provides troubleshooting for the palladium-catalyzed reaction of aryl halides with dimethylcyanamide to synthesize aryl amidines.

Frequently Asked Questions (FAQs)

Question: My reaction is showing low to no conversion of the aryl halide. What are the potential causes and solutions?

Answer: Low conversion can be attributed to several factors:

• Inactive Catalyst: The palladium catalyst may have degraded. Ensure that the catalyst is stored under an inert atmosphere and is not expired. Using a fresh batch of the precatalyst is recommended.

• Inappropriate Ligand: The choice of phosphine ligand is critical. For many amination reactions, bulky, electron-rich biaryl phosphine ligands, such as tBuXPhos, have shown high efficacy.[7] If you are experiencing low conversion, consider screening different ligands.

• Incorrect Base: The base plays a crucial role in the catalytic cycle. A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is commonly used. Ensure the base is fresh and has been stored under anhydrous conditions.

• Solvent Issues: The reaction is sensitive to the solvent. Anhydrous, deoxygenated solvents are essential to prevent catalyst deactivation and side reactions. Common solvents for this reaction include toluene and dioxane.

Question: I am observing significant hydrodehalogenation of my aryl halide starting material. How can I minimize this side reaction?

Answer: Hydrodehalogenation occurs when a palladium hydride species reductively cleaves the aryl-halide bond. To minimize this:

• Ensure Anhydrous Conditions: Use rigorously dried solvents and reagents. The presence of water or other protic impurities can lead to the formation of palladium hydrides.

• Optimize Base and Solvent Combination: The combination of a strong base with a protic solvent can exacerbate hydrodehalogenation. Stick to anhydrous solvent systems.

• Use a Precatalyst: Using a well-defined palladium precatalyst can sometimes mitigate the formation of unwanted palladium hydride species.

Question: How can I purify my aryl amidine product from the reaction mixture?

Answer: Purification typically involves the following steps:

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine to remove the base and other water-soluble impurities.

• Dry the organic layer over an anhydrous salt such as sodium sulfate or magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• The crude product can then be purified by flash column chromatography on silica gel.

Experimental Protocol: Palladium-Catalyzed Aryl Amidine Synthesis

A general procedure for the palladium-catalyzed coupling of an aryl halide with dimethylcyanamide is as follows:

• In a glovebox, add the palladium precatalyst (e.g., tBuXPhos Pd G3, 1-2 mol%), the phosphine ligand (if not using a precatalyst), and the base (e.g., NaOtBu, 1.5 equivalents) to an oven-dried reaction vessel.

• Add the aryl halide (1 equivalent) and dimethylcyanamide (1.2-1.5 equivalents).

• Add the anhydrous, deoxygenated solvent (e.g., toluene or dioxane).

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, follow the purification protocol described above.

Quantitative Data Summary

Catalyst System	Aryl Halide	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pd₂(dba)₃ / Xantphos	Aryl Bromide	Cs₂CO₃	Dioxane	100	80-95	[8]
tBuXPhos Pd G3	Aryl Chloride	NaOtBu	Toluene	100	75-98	[7]

Troubleshooting Workflow: Low Aryl Amidine Yield

References

• 1. Iron-Catalyzed Formation of 2-Aminopyridines from Diynes and Cyanamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The iron-catalyzed construction of 2-aminopyrimidines from alkynenitriles and cyanamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-Mediated Synthesis of [Carbonyl-11C]acyl Amidines from Aryl Iodides and Aryl Bromides and Their One-Pot Cyclization to 11C-Labeled Oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Atom efficient cyclotrimerization of dimethylcyanamide catalyzed by aluminium amide: a combined experimental and theoretical investigation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 1,3-Oxazole synthesis [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection and Optimization for Dimethylcyanamide Reactions

Welcome to the Technical Support Center for Dimethylcyanamide Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on catalyst selection, reaction optimization, and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a catalyst for a reaction with dimethylcyanamide?

A1: Catalyst selection is dictated by the desired transformation. Dimethylcyanamide is a versatile reagent used in various reactions, including cycloadditions, cyclotrimerizations, and C-H cyanations.[1][2] Key considerations include:

• Desired Product: For [2+2+2] cycloadditions to form 2-aminopyridines, Nickel, Iron, and Iridium-based catalysts are effective.[1][2] For cyclotrimerization to produce hexamethylmelamine, an aluminum amide catalyst has been shown to be efficient.[3] Palladium(II)-based catalysts are used for synthesizing arylamidines.[1]

• Substrate Scope & Functional Group Tolerance: The catalyst must be compatible with other functional groups in your starting materials. Palladium and Nickel-based systems often offer broad functional group tolerance.[4]

• Reaction Conditions: Consider the required temperature, pressure, and solvent. Some catalysts, like aluminum amides, are highly sensitive to moisture and require strictly inert conditions.[5]

Q2: Dimethylcyanamide is water-reactive. How does this impact catalyst choice and reaction setup?

A2: Dimethylcyanamide reacts with water to produce toxic and flammable cyanide gas.[5][6] This reactivity is a critical safety and experimental consideration.

• Catalyst Stability: Water can deactivate many catalysts. For instance, the presence of water vapor can accelerate the thermal degradation (sintering) of certain metal catalysts.[5] In palladium-catalyzed cyanations, moisture is particularly harmful as it can lead to the formation of inactive palladium(II) cyanide complexes.[7][8]

• Experimental Setup: All reactions must be conducted under strictly anhydrous conditions using dried solvents and glassware, and maintained under an inert atmosphere (e.g., Nitrogen or Argon).[4]

Q3: What are the main categories of catalyst deactivation I should be aware of?

A3: Catalyst deactivation leads to a loss of catalytic activity and/or selectivity over time. The primary mechanisms are:

• Poisoning: Strong chemisorption of impurities or reactants on the catalyst's active sites.[4][9][10] For palladium catalysts, excess cyanide ions are a known poison.[7] Sulfur-containing compounds are also common poisons for metal catalysts.[5]

• Fouling (Coking): Physical deposition of materials, like carbon or polymers, onto the catalyst surface, blocking pores and active sites.[4][9]

• Thermal Degradation (Sintering): High temperatures can cause catalyst particles to agglomerate, reducing the active surface area.[5][11] This process can be accelerated by water vapor.[5]

Q4: Can I use dimethylcyanamide as a cyanide source in palladium-catalyzed C-H cyanation reactions?

A4: While dimethylcyanamide contains a nitrile group, dedicated electrophilic cyanating agents like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) are more commonly used in modern C-H cyanation reactions with palladium, rhodium, or ruthenium catalysts.[2] Dimethylcyanamide itself is more typically used as a building block where the entire molecule is incorporated into the final product, such as in cycloaddition reactions.[1][2]

Troubleshooting Guides

Problem 1: Low Yield or No Reaction

If you observe low product yield or no conversion of your starting material, consult the following workflow and potential causes.

Caption: Troubleshooting workflow for low reaction yield.

• Potential Cause A: Inactive or Deactivated Catalyst

  • Solution: The catalyst may have degraded during storage or been deactivated by impurities. For air-sensitive catalysts, ensure proper handling techniques were used. If poisoning is suspected (see Problem 2), purify all reagents and solvents. Attempt the reaction with a fresh batch of catalyst.[12] For palladium-catalyzed cyanations, avoid a large excess of any cyanide source, as this can rapidly deactivate the catalyst.[7]

• Potential Cause B: Suboptimal Reaction Conditions

  • Solution: The reaction temperature, pressure, or solvent may not be optimal. Review the literature for similar transformations. If the information is unavailable, systematic screening of conditions is necessary. For example, polar aprotic solvents like DMF or dioxane are common in cyanation reactions.[4] Temperature is often critical and typically ranges from 80-120 °C for these reactions.[4]

• Potential Cause C: Presence of Water or Oxygen

  • Solution: Many catalysts used for dimethylcyanamide reactions (e.g., aluminum amides, low-valent palladium) are highly sensitive to air and moisture.[5][8] Ensure all glassware is oven- or flame-dried. Use anhydrous solvents, and thoroughly degas the reaction mixture. Maintain a positive pressure of an inert gas (Nitrogen or Argon) throughout the experiment.

Problem 2: Catalyst Deactivation During Reaction

If the reaction starts but then stalls or if catalyst performance degrades over several runs, consider the following.

Caption: Common causes and solutions for catalyst deactivation.

• Potential Cause A: Catalyst Poisoning

  • Symptoms: A sharp, often irreversible, drop in activity.

  • Solution: Identify and remove the source of the poison. Common poisons for metal catalysts include sulfur, phosphorus, and lead compounds.[5] For palladium catalysts specifically, excess cyanide ions or the in-situ formation of HCN from trace water can act as potent poisons.[7][8] Purify all starting materials, solvents, and gases. Consider passing liquid reagents through a column of activated alumina to remove polar impurities.

• Potential Cause B: Fouling or Coking

  • Symptoms: A gradual loss of activity. The catalyst may change color or texture.

  • Solution: Fouling can occur if dimethylcyanamide or other substrates polymerize on the catalyst surface.[5] Lowering the reaction temperature or reactant concentrations can sometimes mitigate this. If coke (carbon deposition) is the issue, regeneration by controlled combustion may be possible for some robust heterogeneous catalysts, but this is often not feasible for sensitive organometallic complexes.[13]

• Potential Cause C: Thermal Degradation (Sintering)

  • Symptoms: Gradual loss of activity, particularly in high-temperature reactions (>500°C), though it can occur at lower temperatures over long periods, especially in the presence of water vapor.[5]

  • Solution: Operate at the lowest effective temperature. Ensure the reaction is strictly anhydrous, as water can accelerate the sintering of metal particles.[5] If high temperatures are unavoidable, select a catalyst with high thermal stability, for example, by using a more stable support material.

Quantitative Data Summary

The following table summarizes reaction conditions from successful dimethylcyanamide transformations reported in the literature.

Target Product	Catalyst System	Substrates	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Hexamethylmelamine	Al₂(NMe₂)₆	Dimethylcyanamide	Hexane	RT	Overnight	86	[1][3]
2-Aminopyridine	FeI₂ / dppp / Zn	Diyne, Dimethylcyanamide	THF	RT	24	N/A	[9]
Arylamidine	Pd(O₂CCF₃)₂ / 6-methyl-2,2'-bipyridyl	Dimethylcyanamide, Aryl Trifluoroborate	Methanol	120 (µW)	0.33	N/A	[9]
1,3-Oxazine	Tetrachlorosilane / ZnCl₂	Acetophenone, Dimethylcyanamide	Methylene Chloride	RT	24	~10 (low)	[14]

Experimental Protocols

Protocol 1: Synthesis of Hexamethylmelamine via Cyclotrimerization[1][3]

This protocol describes the aluminum amide-catalyzed cyclotrimerization of dimethylcyanamide.

• Materials:

  • Aluminum amide catalyst (Al₂(NMe₂)₆)

  • Dimethylcyanamide

  • Anhydrous Hexane

  • Aqueous NaCl solution

  • Dichloromethane (CH₂Cl₂)

  • Magnesium Sulfate (MgSO₄)

• Procedure:

  • In an inert atmosphere glovebox or using Schlenk line techniques, add Al₂(NMe₂)₆ (0.10 g, 0.31 mmol) to a flask.

  • Add a solution of dimethylcyanamide (0.50 g, 7.1 mmol) in anhydrous hexane (10 mL).

  • Stir the reaction mixture at room temperature overnight.

  • Quench the reaction by carefully adding an aqueous NaCl solution.

  • Transfer the mixture to a separatory funnel and extract the product with CH₂Cl₂ (3 x 50 mL).

  • Combine the organic extracts and dry them over anhydrous MgSO₄.

  • Filter the solution and evaporate the solvent under reduced pressure to yield hexamethylmelamine as a white solid. (Reported Yield: 86%).

Protocol 2: Synthesis of 2-Aminopyridines via [2+2+2] Cycloaddition[10]

This protocol details the iron-catalyzed synthesis of 2-aminopyridines.

• Materials:

  • Iron(II) Iodide (FeI₂)

  • 1,3-Bis(diphenylphosphino)propane (dppp)

  • Zinc dust (Zn)

  • Anhydrous Tetrahydrofuran (THF)

  • Diyne substrate

  • Dimethylcyanamide

• Procedure:

  • Inside an inert atmosphere glovebox, weigh FeI₂ (7.8 mg, 0.025 mmol) and dppp (21.2 mg, 0.05 mmol) into a dried Schlenk tube.

  • Add distilled, anhydrous THF (2 mL) to the tube. Stir the resulting mixture at room temperature for 30 minutes to form an orange-yellow solution.

  • Add Zn dust (3.3 mg, 0.05 mmol) to the solution.

  • Stir for an additional 30 minutes.

  • Add the diyne substrate (0.5 mmol) followed by dimethylcyanamide (2.5 mmol).

  • Stir the final reaction mixture at room temperature for 24 hours.

  • Follow appropriate workup and purification procedures (e.g., quenching, extraction, column chromatography) to isolate the 2-aminopyridine product.

References

• 1. researchgate.net [researchgate.net]
• 2. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Atom efficient cyclotrimerization of dimethylcyanamide catalyzed by aluminium amide: a combined experimental and theoretical investigation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 5. ammoniaknowhow.com [ammoniaknowhow.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Heterogeneous Catalyst Deactivation and Regeneration: A Review [mdpi.com]
• 10. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 11. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 12. Transforming the Poison Effects of Water Vapor into Benefits Over Adjustable Dual Acid Sites for Stable Plasma‐Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fully exposed palladium clusters mitigate catalyst poisoning during water contaminant reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Work-up Procedures for Dimethylcyanamide Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the work-up and quenching of reactions involving dimethylcyanamide.

Troubleshooting Guide

This guide provides solutions to specific problems that may arise during the work-up of your dimethylcyanamide reaction.

Problem	Possible Cause	Recommended Solution	Safety Precautions
Persistent Emulsion during Aqueous Extraction	High concentration of polar byproducts or unreacted dimethylcyanamide.	1. Add brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous layer. 2. If the emulsion persists, filter the mixture through a pad of Celite®. 3. As a last resort, break the emulsion by adding a small amount of a different organic solvent with a different polarity.	Always vent the separatory funnel frequently to release pressure.
Product Contaminated with Unreacted Dimethylcyanamide	Incomplete quenching or inefficient removal during work-up.	1. Acidic Wash: Wash the organic layer with a dilute acid solution (e.g., 1 M HCl or saturated NH₄Cl) to protonate and extract the basic dimethylcyanamide into the aqueous layer.[1] 2. Hydrolysis: If the product is stable to acidic conditions, consider a prolonged stir with aqueous acid to hydrolyze the dimethylcyanamide to dimethylamine and urea.	Use caution when handling acids. Ensure your product is stable to acidic conditions before performing an acidic wash.
Presence of Dimethylamine in the Final Product	Hydrolysis of dimethylcyanamide during the reaction or work-up.	1. Acidic Wash: Dimethylamine is a basic compound and can be effectively removed by washing the organic layer with a dilute acid solution (e.g., 1 M HCl). The resulting dimethylammonium salt is water-soluble.[2][3] 2. Azeotropic Removal: For volatile products, consider azeotropic distillation with a suitable solvent to remove residual dimethylamine.	Dimethylamine is a flammable and corrosive gas. Handle in a well-ventilated fume hood.
Formation of an Unexpected Precipitate during Quenching	Polymerization of dimethylcyanamide or reaction with the quenching agent.	1. Isolate the precipitate by filtration and analyze it separately (e.g., by NMR, IR, or MS) to identify its structure. 2. If the precipitate is the desired product, optimize the quenching conditions (e.g., temperature, rate of addition) to control its formation. 3. If it is an undesired byproduct, try a different quenching agent or modify the reaction conditions to prevent its formation.	Avoid direct contact with unknown precipitates. Wear appropriate personal protective equipment (PPE).
Low Product Yield After Work-up	Product is partially soluble in the aqueous layer.	1. Back-extract the aqueous layers with fresh organic solvent to recover any dissolved product. 2. If the product is highly polar, consider using a continuous liquid-liquid extraction apparatus. 3. Minimize the volume of the aqueous quenching solution used.	Ensure all extractions are performed thoroughly to maximize product recovery.

Frequently Asked Questions (FAQs)

Q1: What is the recommended general procedure for quenching a reaction containing excess dimethylcyanamide?

A1: A common and generally safe method is to quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[1] This will react with any remaining reactive species and begin the process of partitioning byproducts. For a more robust quenching, especially if significant amounts of unreacted dimethylcyanamide are suspected, a dilute acid quench (e.g., 1 M HCl) can be used, provided the desired product is stable to acidic conditions. The reaction mixture should be cooled in an ice bath during the quench to control any potential exotherm.

Q2: How can I effectively remove unreacted dimethylcyanamide from my organic product?

A2: Unreacted dimethylcyanamide is a polar and basic compound. An acidic wash during the liquid-liquid extraction is the most effective method for its removal. By washing the organic layer with a dilute acid like 1 M HCl or saturated NH₄Cl, the dimethylcyanamide will be protonated, forming a salt that is soluble in the aqueous layer and can thus be separated.[1]

Q3: What are the likely byproducts of a dimethylcyanamide reaction and how can I remove them?

A3: A common byproduct is dimethylamine, which can form from the hydrolysis of dimethylcyanamide. Dimethylamine is basic and can be removed with an acidic wash, similar to dimethylcyanamide itself.[2][3] Other potential byproducts include guanidines or triazines if the reaction conditions allow for self-condensation of dimethylcyanamide. These are often highly polar and may be removed by silica gel chromatography.

Q4: My reaction mixture turned cloudy/formed a solid upon adding the quenching solution. What should I do?

A4: This could be due to several factors, including product precipitation, salt formation, or polymerization of unreacted starting materials. The first step is to attempt to dissolve the solid by adding more of the organic or aqueous solvent. If this fails, the solid should be isolated by filtration and analyzed. It is crucial to determine if the solid is your desired product or an impurity to decide on the subsequent purification strategy.

Q5: Is it safe to dispose of quenched dimethylcyanamide reaction mixtures down the drain?

A5: No. All waste from reactions involving dimethylcyanamide, even after quenching, should be considered hazardous waste. Dimethylcyanamide and its potential byproducts can be toxic. Dispose of all aqueous and organic waste in appropriately labeled hazardous waste containers according to your institution's safety guidelines.

Experimental Protocols

Protocol 1: Standard Quenching and Aqueous Work-up

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Quenching: Slowly add saturated aqueous ammonium chloride (NH₄Cl) solution to the cooled reaction mixture with vigorous stirring. Monitor for any temperature increase.

• Extraction: Transfer the mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent (e.g., THF, acetonitrile), add an immiscible organic solvent like ethyl acetate or dichloromethane.

• Separation: Separate the organic and aqueous layers.

• Washing: Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO₃ solution (if the reaction was acidic).

  • Water.

  • Brine (saturated aqueous NaCl).

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

Protocol 2: Acidic Work-up for Removal of Basic Impurities

• Cooling and Quenching: Follow steps 1 and 2 from Protocol 1.

• Extraction: Transfer the mixture to a separatory funnel and add an appropriate organic solvent if necessary.

• Acidic Wash: Wash the organic layer with 1 M HCl. This step is crucial for removing dimethylcyanamide and dimethylamine. Perform this wash 2-3 times for efficient removal.

• Neutralizing Wash: Wash the organic layer with saturated aqueous NaHCO₃ to neutralize any remaining acid.

• Final Wash: Wash with brine.

• Drying and Concentration: Follow steps 6 and 7 from Protocol 1.

Logical Workflow for Work-up Procedure Selection

Caption: Decision tree for selecting an appropriate work-up procedure.

Signaling Pathway for Hydrolysis of Dimethylcyanamide

Caption: Hydrolysis pathways of dimethylcyanamide under acidic and basic conditions.

References

• 1. rtong.people.ust.hk [rtong.people.ust.hk]
• 2. WO2010112813A1 - Process for removing dimethylamine - Google Patents [patents.google.com]
• 3. US8912320B2 - Process for removing dimethylamine - Google Patents [patents.google.com]

Dimethylcyanamide Waste Management: Technical Support Center

This guide provides technical support for researchers, scientists, and drug development professionals on the safe disposal methods for dimethylcyanamide waste. The information is presented in a question-and-answer format to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is dimethylcyanamide and what are its primary hazards?

Dimethylcyanamide is a colorless to pale yellow organic liquid used as a versatile building block in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1][2] Its primary hazards stem from its reactivity and toxicity. It is an irritant and can be absorbed through the skin.[2][3][4][5] A critical hazard is its reaction with water, steam, or acids, which produces highly toxic and flammable cyanide gas.[3][4][5][6]

Q2: What materials and conditions should be avoided when handling dimethylcyanamide waste?

Dimethylcyanamide is incompatible with several substances. Mixing with these can lead to violent reactions or the release of toxic gases. Avoid contact with:

• Water and Steam: Reacts to form toxic cyanide gas.[3][4][6]

• Strong Oxidizing Acids: Can lead to extremely violent reactions.[3][6]

• Acids (in general): Incompatible; can accelerate the formation of hydrogen cyanide.[3][6]

• Bases: The combination of bases and nitriles can produce hydrogen cyanide.[3][6]

• Strong Oxidizing Agents (peroxides, epoxides): Generally incompatible.[3][6]

• Metals and some metal compounds: May cause polymerization.[3][6]

Q3: Can I dispose of small amounts of dimethylcyanamide waste down the drain?

No. Due to its reaction with water to form cyanide gas and its general toxicity, dimethylcyanamide must never be disposed of down the sanitary sewer.[3][4][7] This practice is unsafe, illegal, and poses a significant risk of fire, explosion, and poisoning in the plumbing system.

Q4: What are the immediate first-aid measures in case of accidental exposure?

In case of any exposure, seek immediate medical attention.

• Inhalation: Move the victim to fresh air.[6]

• Skin Contact: Immediately take off all contaminated clothing and wash the affected area with soap and water.[4][6]

• Eye Contact: Rinse eyes with pure water for at least 15 minutes.[6]

• Ingestion: Seek immediate medical advice.[6]

Q5: What are the overarching principles for managing dimethylcyanamide waste?

All hazardous waste must be managed in accordance with federal, state, and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[8][9][10] Key responsibilities for waste generators include:

• Properly identifying and labeling all waste containers.[11]

• Segregating incompatible wastes.[11]

• Managing waste inventory to avoid stockpiling.[11]

• Arranging for disposal through a licensed hazardous waste management company.[7][11]

Chemical and Physical Properties

A summary of key quantitative data for dimethylcyanamide is provided below for easy reference.

Property	Value	Source
Molecular Formula	C₃H₆N₂	[12]
Molecular Weight	70.09 g/mol	[1][13]
Appearance	Clear, colorless to yellowish liquid	[1][2][3]
Boiling Point	161-163 °C (322-325 °F)	[3][12]
Melting Point	-41 °C (-42 °F)	[12][13]
Density	0.867 g/mL at 25 °C	[3][12]
Flash Point	70 °C (160 °F)	[4][13]
Vapor Pressure	2.06 mmHg at 25 °C	[6][12]
Water Solubility	Decomposes	[4][6][13]

Troubleshooting Guides & Disposal Protocols

Scenario 1: Managing Small Spills

Q: I've spilled less than 50 mL of dimethylcyanamide in a chemical fume hood. What is the correct response?

A: For small spills inside a certified chemical fume hood, you can manage the cleanup internally.

• Ensure Safety: Keep the fume hood sash as low as possible. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• Remove Ignition Sources: Although it has a relatively high flash point, it is combustible. Remove any potential ignition sources from the area.[4]

• Absorb the Spill: Use an absorbent material like vermiculite, sand, or a commercial chemical spill pad to absorb the liquid. Do not use paper towels if there is any risk of reaction.

• Package Waste: Carefully scoop the contaminated absorbent material into a designated, compatible waste container (e.g., a glass or polyethylene bottle).

• Decontaminate Surfaces: Wipe the spill area with a cloth dampened with ethanol, followed by a thorough wash with soap and water.[4] Collect all cleaning materials as hazardous waste.

• Label and Store: Seal and label the waste container as "Hazardous Waste: Dimethylcyanamide Spill Debris." Store it in a designated satellite accumulation area for pickup by a professional waste disposal service.

Scenario 2: In-Lab Waste Neutralization (for experienced personnel only)

Q: How can I safely neutralize a small quantity (<100 mL) of aqueous dimethylcyanamide waste before collection?

A: Neutralization via alkaline hydrolysis can convert dimethylcyanamide into less hazardous compounds. This procedure must be performed only by trained personnel in a controlled laboratory setting with a thorough understanding of the risks. A risk assessment must be performed before proceeding.

Experimental Protocol: Alkaline Hydrolysis of Dimethylcyanamide This protocol is based on the known reactivity of nitriles, which hydrolyze in basic conditions.[3][6] The reaction generates heat and potentially ammonia gas, and must be performed with extreme caution.

• Preparation (in a fume hood):

  • Prepare a 1M solution of sodium hydroxide (NaOH).

  • Place the beaker containing the dimethylcyanamide waste in an ice bath to control the reaction temperature.

  • Have a pH meter or pH paper ready.

• Dilution:

  • Slowly dilute the dimethylcyanamide waste with cold water to a concentration of less than 5%. This helps to manage the reaction rate and temperature.

• Neutralization:

  • While stirring the diluted waste solution, slowly add the 1M NaOH solution dropwise.

  • Monitor the temperature and pH continuously. Do not allow the temperature to exceed 40°C. If the temperature rises too quickly, stop adding the base until it cools.

  • Continue adding NaOH until the pH is stable between 10 and 12.

• Reaction:

  • Once the desired pH is reached, remove the ice bath and allow the mixture to stir at room temperature in the fume hood for at least 12-24 hours to ensure the hydrolysis reaction goes to completion.

• Final Steps:

  • After the reaction period, check the pH again. Neutralize the solution to a pH between 6 and 8 by slowly adding a dilute acid (e.g., 1M HCl).

  • The resulting solution should be collected in a properly labeled hazardous waste container for disposal, as it will contain salts and reaction byproducts.

Q: My neutralization reaction is bubbling vigorously and getting hot. What should I do?

A: This indicates the reaction is proceeding too quickly, likely due to the base being added too fast or insufficient cooling. Immediately stop adding the base and place the reaction vessel in an ice bath to cool it down. Resume adding the base at a much slower rate once the temperature is under control.

Scenario 3: Preparing for Professional Disposal

Q: How do I properly label and store dimethylcyanamide waste awaiting pickup?

A: Proper storage and labeling are critical for regulatory compliance and safety.

• Use Compatible Containers: Collect waste in a container made of compatible material (e.g., glass or high-density polyethylene) with a tightly sealing cap.[7][14]

• Label Clearly: Affix a "Hazardous Waste" label to the container.[15] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Dimethylcyanamide."

  • The specific hazards (e.g., Toxic, Irritant, Water-Reactive).

  • The date accumulation started.

  • The name of the principal investigator or lab contact.

• Store Safely: Store the sealed container in a designated Satellite Accumulation Area (SAA). The storage area must be secure and under the control of laboratory personnel.[15] Ensure secondary containment is used to capture any potential leaks. Do not store with incompatible materials, especially acids.

Diagrams and Workflows

Caption: Decision workflow for handling dimethylcyanamide waste.

Caption: Simplified pathway for alkaline hydrolysis of dimethylcyanamide.

References

• 1. Dimethylcyanamide (CAS 1467-79-4) – For Research [benchchem.com]
• 2. CAS 1467-79-4: Dimethylcyanamide | CymitQuimica [cymitquimica.com]
• 3. DIMETHYLCYANAMIDE | 1467-79-4 [chemicalbook.com]
• 4. DIMETHYL CYANAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Dimethyl cyanamide - Hazardous Agents | Haz-Map [haz-map.com]
• 6. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 1467-79-4 Name: Dimethylcyanamide [xixisys.com]
• 7. Hazardous Waste Disposal [cool.culturalheritage.org]
• 8. youtube.com [youtube.com]
• 9. epa.gov [epa.gov]
• 10. dtsc.ca.gov [dtsc.ca.gov]
• 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 12. chembk.com [chembk.com]
• 13. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. rtong.people.ust.hk [rtong.people.ust.hk]
• 15. nswai.org [nswai.org]

Technical Support Center: Safe Handling and Troubleshooting of Dimethylcyanamide in Laboratory Settings

This technical support center is designed for researchers, scientists, and drug development professionals working with dimethylcyanamide. It provides essential safety information, troubleshooting guides for common synthetic procedures, and detailed experimental protocols.

Frequently Asked Questions (FAQs) - Safety and Handling

Q1: What are the primary hazards associated with dimethylcyanamide?

A1: Dimethylcyanamide is a toxic and combustible liquid.[1][2] The primary hazards include:

• Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[1] Ingestion and inhalation may cause ataxia (failure of muscular coordination), weakness, gasping respirations, and unconsciousness.[1]

• Flammability: It is a combustible liquid and vapor.[1]

• Reactivity: It reacts with water to produce toxic and flammable cyanide gas.[2][3][4][5] It is incompatible with strong oxidizing agents, acids, and bases.[1][6]

Q2: What personal protective equipment (PPE) is required when handling dimethylcyanamide?

A2: Appropriate PPE is crucial to ensure safety. The following should be worn:

• Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1]

• Eye Protection: Chemical splash goggles are required.[1]

• Lab Coat: A lab coat or appropriate protective clothing should be worn.[1]

• Respirator: In case of insufficient ventilation or when handling neat chemical, a NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge is recommended.[3][7]

Q3: What are the proper storage conditions for dimethylcyanamide?

A3: Dimethylcyanamide should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible substances.[1] Refrigerated storage and protection from moisture are also recommended.[3][7]

Q4: What is the proper procedure for disposing of dimethylcyanamide waste?

A4: Chemical waste generators must adhere to US EPA guidelines (40 CFR Parts 261.3) and consult state and local regulations for hazardous waste classification and disposal.[1] Contaminated materials should be sealed in a vapor-tight plastic bag for eventual disposal.[3]

Q5: What should I do in case of a dimethylcyanamide spill?

A5: In case of a small spill, first, remove all sources of ignition.[3] Use an inert absorbent material like vermiculite or sand to absorb the spill.[1] The contaminated absorbent material and any contaminated clothing should be sealed in a vapor-tight plastic bag for disposal.[3] The contaminated surface should be washed with ethanol followed by a soap and water solution.[3] For large spills, evacuate the area and follow emergency response procedures.

Troubleshooting Guides for Synthesis

Synthesis of Substituted Guanidines

Q1: My reaction to form a substituted guanidine is showing low to no yield. What are the possible causes?

A1: Low yields in guanidine synthesis using dimethylcyanamide can stem from several factors:

• Insufficient Amine Nucleophilicity: Less nucleophilic amines (e.g., anilines with electron-withdrawing groups) may react slowly. Consider using a catalyst such as a Lewis acid (e.g., ZnCl₂) or a Brønsted acid to activate the dimethylcyanamide.[8]

• Reaction Temperature: The reaction may require heating to proceed at a reasonable rate, especially with less reactive amines.

• Reaction Time: Ensure the reaction has been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Purity of Reagents: Impurities in the amine or dimethylcyanamide can interfere with the reaction. Ensure all reagents are of high purity.

Q2: I am observing multiple spots on my TLC plate, indicating side products. What are they and how can I minimize them?

A2: Common side products can include:

• Unreacted Starting Materials: If the reaction has not gone to completion, you will see spots corresponding to your starting amine and dimethylcyanamide.

• Polymerization Products: Dimethylcyanamide can polymerize, especially in the presence of certain metals or at elevated temperatures.[9]

• Hydrolysis Products: If moisture is present, dimethylcyanamide can hydrolyze. Ensure the reaction is carried out under anhydrous conditions.

To minimize side products, ensure your reagents are pure, the reaction is run under an inert atmosphere if sensitive to air or moisture, and optimize the reaction temperature and time.

Q3: How do I effectively purify my guanidine product?

A3: Guanidines are basic compounds, which can affect their behavior on silica gel chromatography.

• Column Chromatography: If using silica gel chromatography, it is often beneficial to add a small amount of a basic modifier, such as triethylamine (e.g., 1-2%), to the eluent system to prevent streaking and improve separation.

• Crystallization: If the guanidine product is a solid, crystallization from an appropriate solvent system can be an effective purification method.

• Acid-Base Extraction: Due to their basicity, guanidines can be extracted into an acidic aqueous solution, washed with an organic solvent to remove non-basic impurities, and then the aqueous layer can be basified to re-extract the purified guanidine into an organic solvent.

Synthesis of 1,3-Oxazines

Q1: The one-pot synthesis of my 1,3-oxazine derivative is not working. What should I check?

A1: For the one-pot, three-component synthesis of 1,3-oxazines:

• Catalyst Activity: The Lewis acid catalyst (e.g., Tetrachlorosilane/Zinc Chloride) is crucial.[8] Ensure it is anhydrous and active.

• Stoichiometry: The molar ratio of the reactants (ketone, dimethylcyanamide) is critical. A 2:1 molar ratio of the ketone to dimethylcyanamide is often required.[8]

• Reaction Conditions: The reaction should be carried out under anhydrous and atmospheric conditions at ambient temperature.[8]

Q2: My 1,3-oxazine product is difficult to purify. What techniques can I use?

A2: Purification of 1,3-oxazines can typically be achieved by:

• Crystallization: The crude product obtained after workup can often be purified by crystallization from a suitable solvent.[1]

• Column Chromatography: If crystallization is not effective, silica gel column chromatography can be used. A suitable eluent system should be determined by TLC.

Quantitative Data Summary

The following tables summarize key quantitative data related to the toxicity and physical properties of dimethylcyanamide.

Table 1: Toxicological Data for Dimethylcyanamide

Parameter	Value	Species	Route	Reference
LD50	73 mg/kg	Mouse	Oral	[1]
LD50	146 mg/kg	Rat	Oral	[1]
LC50	2800 mg/m³	Mouse	Inhalation	[1]
LC50	2500 mg/m³	Rat	Inhalation	[1]

Table 2: Physical and Chemical Properties of Dimethylcyanamide

Property	Value	Reference
Molecular Formula	C₃H₆N₂	[1]
Molecular Weight	70.09 g/mol	[1]
Appearance	Clear, very slight yellow liquid	[1]
Boiling Point	160-163 °C	[8][10]
Melting Point	-41 °C	[1]
Flash Point	71 °C (159.8 °F)	[1]
Specific Gravity	0.867 g/cm³	[1]
Water Solubility	Soluble, but decomposes	[1][3]

Experimental Protocols

Protocol 1: Synthesis of N,N',N''-Trisubstituted Guanidine

This protocol describes a general procedure for the synthesis of a trisubstituted guanidine from a secondary amine and dimethylcyanamide, adapted from general principles of guanidine synthesis.

Materials:

• Secondary Amine (e.g., Dibenzylamine) (1.0 eq)

• Dimethylcyanamide (1.1 eq)

• Anhydrous Toluene

• Anhydrous Zinc Chloride (0.1 eq)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane/Ethyl Acetate solvent system

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the secondary amine (1.0 eq) and anhydrous toluene.

• Add anhydrous zinc chloride (0.1 eq) to the solution.

• Add dimethylcyanamide (1.1 eq) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the reaction is complete (typically after several hours, as indicated by the disappearance of the starting amine on TLC), cool the mixture to room temperature.

• Quench the reaction by slowly adding saturated aqueous sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: One-Pot, Three-Component Synthesis of 1,3-Oxazines

This protocol is adapted from a literature procedure for the synthesis of 1,3-oxazines.[1]

Materials:

• Aromatic Ketone (e.g., Acetophenone) (10 mmol)

• Tetrachlorosilane (10 mmol)

• Anhydrous Dichloromethane (20 ml)

• Dimethylcyanamide (5 mmol)

• Anhydrous Zinc Chloride (5 mmol)

• Ice-cold water

• Aqueous Sodium Carbonate

• Chloroform

• Anhydrous Sodium Sulfate

Procedure:

• In a dry two-necked round-bottom flask equipped with a magnetic stir bar and condenser, add the ketone (10 mmol) and tetrachlorosilane (10 mmol) in dichloromethane (20 ml).

• Stir the mixture at ambient temperature for 60 minutes, ensuring exclusion of moisture.

• Add dimethylcyanamide (5 mmol) and anhydrous zinc chloride (5 mmol) to the mixture.

• Continue stirring for the specified time (typically 5-7 hours, monitor by TLC).[1]

• Pour the reaction mixture into ice-cold water (~100 ml).

• Neutralize with aqueous sodium carbonate and extract with chloroform (3 x 30 ml).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the resulting residue by crystallization from an appropriate solvent to yield the 1,3-oxazine product.[1]

Visualizations

Signaling Pathway: Cellular Effects of Aldehyde Dehydrogenase (ALDH) Inhibition by a Dimethylcyanamide Metabolite

Caption: Inhibition of ALDH by a dimethylcyanamide metabolite leads to acetaldehyde accumulation and cellular toxicity.

Experimental Workflow: Guanidine Synthesis

References

• 1. tsijournals.com [tsijournals.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Guanidine synthesis by guanylation [organic-chemistry.org]
• 5. articles.mercola.com [articles.mercola.com]
• 6. benchchem.com [benchchem.com]
• 7. Acetaldehyde adducts in alcoholic liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Dimethylcyanamide (CAS 1467-79-4) – For Research [benchchem.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Dimethylcyanamide and Other Electrophilic Cyanating Agents for Researchers

For researchers and professionals in drug development and organic synthesis, the choice of a cyanating agent is critical, balancing reactivity, safety, and substrate scope. This guide provides an objective comparison of dimethylcyanamide with other common electrophilic cyanating agents, supported by experimental data and detailed protocols.

Dimethylcyanamide serves as a valuable reagent for the introduction of the cyano group, a key functional group in many pharmaceuticals and agrochemicals. However, a range of other electrophilic cyanating agents are also available, each with its own distinct advantages and disadvantages. This guide will compare dimethylcyanamide with N-cyano-N-phenyl-p-toluenesulfonamide (NCTS), p-toluenesulfonyl cyanide (TsCN), and cyanogen bromide (BrCN) across key performance metrics.

Performance Comparison

The selection of an appropriate cyanating agent is highly dependent on the specific substrate and desired reaction conditions. The following tables summarize the performance of dimethylcyanamide and its alternatives in various cyanation reactions based on reported experimental data.

Cyanating Agent	Substrate	Product	Yield (%)	Reference
Dimethylcyanamide	Tertiary Amine (von Braun Reaction)	Disubstituted Cyanamide	Varies	[1]
Cyanogen Bromide (BrCN)	Allylic Tertiary Amines	N-Allylcyanamides	up to 86%	[2]
N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)	Alcohols	Tertiary Cyanamides	Excellent	[3]
p-Toluenesulfonyl Cyanide (TsCN)	Aryl Grignard Reagents	Aryl Nitriles	Good to Excellent	[4]

Table 1: Comparison of Yields in N-Cyanation of Amines and Related Reactions.

Cyanating Agent	Substrate	Catalyst/Conditions	Product	Yield (%)	Reference
Cyanogen Bromide (BrCN)	Aryl Halides	Nickel-catalyzed reductive cyanation	Aryl Nitriles	Moderate to Good	[5]
N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)	Arenediazonium Tetrafluoroborates and Aryl Halides	Palladium-catalyzed	Aryl Nitriles	Suitable	[4]
p-Toluenesulfonyl Cyanide (TsCN)	1,3-Dicarbonyl Compounds	Mildly basic conditions	α-Cyano-1,3-dicarbonyls	Good to Excellent	[6]

Table 2: Comparison of Yields in C-Cyanation Reactions.

Safety Profile

Safety is a paramount concern when handling cyanating agents due to their inherent toxicity. A comparative overview of the safety profiles is presented below.

Cyanating Agent	Physical Form	Key Hazards	LD50 (oral, rat)	Handling Precautions
Dimethylcyanamide	Liquid	Toxic by inhalation and if swallowed.[3]	Not readily available	Use in a well-ventilated area, wear protective gloves and eye protection.[3]
Cyanogen Bromide (BrCN)	Colorless to white crystalline solid	Highly toxic, volatile, rapidly decomposed by water and acids to release hydrogen bromide.[7][8]	25-50 mg/kg[7]	Work in a well-ventilated hood, avoid contact with acids or water, store under dry conditions at 2 to 8 °C.[7][8]
N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)	Bench-stable colorless solid	Less toxic than traditional cyanating agents.[9]	Not readily available	Standard laboratory safety procedures.
p-Toluenesulfonyl Cyanide (TsCN)	White crystalline solid	Less toxic than cyanogen bromide.[6]	800-1000 mg/kg[6]	Standard laboratory safety procedures.

Table 3: Comparative Safety Information of Electrophilic Cyanating Agents.

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon existing research. Below are representative protocols for cyanation reactions using the discussed agents.

Protocol 1: N-Cyanation of Allylic Tertiary Amines with Cyanogen Bromide[2]

To a solution of the allylic tertiary amine (1.0 mmol) in anhydrous chloroform (10 mL) under a nitrogen atmosphere, a solution of cyanogen bromide (1.2 mmol) in anhydrous chloroform (5 mL) is added dropwise at room temperature. The reaction mixture is stirred for a specified time (typically 2-12 hours) until completion, as monitored by TLC. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the corresponding N-allylcyanamide.

Protocol 2: Deoxycyanamidation of Alcohols with NCTS[3]

A mixture of the alcohol (1.0 mmol), N-cyano-N-phenyl-p-toluenesulfonamide (NCTS, 1.1 mmol), and a suitable base (e.g., sodium hydride, 2.0 mmol) in an anhydrous solvent (e.g., THF, 5 mL) is stirred at a specified temperature (e.g., 50 °C) under an inert atmosphere. The reaction progress is monitored by an appropriate analytical technique (e.g., TLC or GC-MS). After completion, the reaction is quenched, and the product is extracted with an organic solvent. The combined organic layers are dried over an anhydrous salt, filtered, and concentrated. The crude product is then purified by column chromatography.

Protocol 3: The von Braun Reaction with Cyanogen Bromide[1][10]

A solution of the tertiary amine (1.0 equiv) in a dry, inert solvent (e.g., chloroform or diethyl ether) is treated with cyanogen bromide (1.1 equiv). The reaction is typically stirred at room temperature or with gentle heating. The progress of the reaction is monitored by TLC. Upon completion, the reaction mixture is worked up by washing with water and brine. The organic layer is dried over a suitable drying agent, filtered, and concentrated under reduced pressure. The resulting crude product, a disubstituted cyanamide, can be purified by distillation or chromatography.

Reaction Mechanisms and Workflows

Visualizing the reaction pathways and experimental workflows can provide a deeper understanding of the processes involved.

References

• 1. von Braun reaction - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. N-Cyanation of Secondary Amines Using Trichloroacetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cyanogen bromide - Wikipedia [en.wikipedia.org]
• 8. CYANOGEN BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Development of Decarboxylative Cyanation Reactions for C-13/C-14 Carboxylic Acid Labeling Using an Electrophilic Cyanating Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Dimethylcyanamide and Diphenyl Cyanocarbonate for Researchers

For researchers, scientists, and professionals in drug development, the choice of a cyanating or activating agent is critical to the success of a synthetic route. This guide provides an objective comparison of the reactivity of two such reagents: dimethylcyanamide and diphenyl cyanocarbonate. By examining their performance in key chemical transformations and providing supporting experimental data and protocols, this document aims to inform the selection of the most appropriate reagent for specific synthetic challenges.

At a Glance: Key Differences in Reactivity

Dimethylcyanamide and diphenyl cyanocarbonate, while both containing a cyano moiety, exhibit distinct reactivity profiles primarily dictated by their differing electronic and steric properties. Dimethylcyanamide, with its electron-donating dimethylamino group, is a versatile building block in cycloaddition reactions and acts as a precursor for the synthesis of various heterocycles and guanidines. In contrast, diphenyl cyanocarbonate is a more potent electrophilic cyanating agent, reacting with nucleophiles to form N-cyano-O-phenylisourea intermediates, which are then readily converted into a range of heterocyclic systems.

Feature	Dimethylcyanamide	Diphenyl Cyanocarbonate
Primary Mode of Reactivity	Acts as a 2π partner in cycloadditions; precursor for guanylation.	Electrophilic cyanating agent; forms N-cyano-O-phenylisourea intermediates.
Key Applications	Synthesis of 2-aminopyridines, heterocycles via cycloaddition, guanylation of amines.	Synthesis of dihydro-4(3H)-pyrimidinones, imidazolidin-5-ones, and other heterocycles.
Leaving Group	-	Phenol
Typical Nucleophiles	Dienes, alkynes, amines.	Amines, β-amino esters, and other bifunctional nucleophiles.

Comparative Performance in Guanylation of Amines

The synthesis of guanidines is a fundamental transformation in medicinal chemistry. Both dimethylcyanamide and reagents derived from cyanocarbonates can be employed for this purpose, albeit through different mechanisms.

While direct comparative studies are limited, an indirect comparison can be drawn from published examples of guanylation reactions. For instance, scandium(III) triflate-catalyzed guanylation of amines with cyanamide (a related, less substituted precursor to dimethylcyanamide) proceeds in high yield.[1] Diphenyl cyanocarbonate, on the other hand, reacts with amines to form an intermediate that can be further reacted to produce guanidine derivatives.

Table 1: Illustrative Guanylation Reaction Yields

Amine Substrate	Guanylating Agent	Catalyst/Conditions	Product Yield (%)
Various Amines	Cyanamide	10 mol% Sc(OTf)₃, 100°C, in water	up to 95%[1]
Benzylamine	Diphenyl Cyanocarbonate	Formation of N-benzyl-N'-cyano-O-phenylisourea intermediate	Not explicitly reported for direct guanylation, but the intermediate formation is efficient.[2]

Experimental Protocols

Protocol 1: Synthesis of 2-Aminopyridines via [2+2+2] Cycloaddition using Dimethylcyanamide

This protocol describes the iron-catalyzed [2+2+2] cycloaddition of a diyne with dimethylcyanamide to synthesize a 2-aminopyridine derivative.

Materials:

• FeI₂

• dppp (1,3-Bis(diphenylphosphino)propane)

• Zinc dust

• Diyne substrate

• Dimethylcyanamide

• Anhydrous THF

Procedure:

• In a glovebox, weigh FeI₂ (0.025 mmol) and dppp (0.05 mmol) into a dried Schlenk tube.

• Add anhydrous THF (2 mL) to the Schlenk tube.

• Stir the resulting mixture at room temperature for 30 minutes to obtain an orange-yellow clear solution.

• Add zinc dust (0.05 mmol) to the solution.

• After stirring for an additional 30 minutes, add the diyne substrate (0.5 mmol) followed by dimethylcyanamide (2.5 mmol).

• Stir the reaction mixture for 24 hours at room temperature.

• Upon completion, quench the reaction and work up to isolate the 2-aminopyridine product.

Protocol 2: Synthesis of Dihydropyrimidinones using Diphenyl Cyanocarbonate

This protocol outlines the synthesis of a dihydropyrimidine derivative from a β-amino ester and diphenyl cyanocarbonate, proceeding through an N-cyano-O-phenylisourea intermediate.[2]

Materials:

• Diphenyl cyanocarbonate

• β-alanine methyl ester

• Anhydrous solvent (e.g., acetonitrile)

• Base (e.g., triethylamine)

Procedure:

• Dissolve diphenyl cyanocarbonate (1 equivalent) in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Add the β-alanine methyl ester (1 equivalent) and the base (1.1 equivalents) to the solution.

• Stir the reaction mixture at room temperature and monitor the formation of the N-cyano-O-phenylisourea intermediate by TLC or LC-MS.

• Once the intermediate is formed, the subsequent cyclization to the dihydropyrimidine can be induced by heating or extended reaction time, leading to the displacement of phenol.

• After the reaction is complete, concentrate the mixture under reduced pressure and purify the product by column chromatography.

Visualizing Reaction Pathways

To further elucidate the distinct reactivity of these two compounds, the following diagrams illustrate their characteristic reaction pathways.

References

• 1. Guanidine synthesis by guanylation [organic-chemistry.org]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

A Comparative Guide: Dimethylcyanamide vs. Cyanogen Bromide in Synthetic Chemistry

For researchers, scientists, and drug development professionals, the choice of reagents is a critical decision that balances reactivity, selectivity, safety, and practicality. This guide provides a detailed comparison of dimethylcyanamide and the historically significant but highly toxic cyanogen bromide, with a focus on their applications in cyanation reactions.

While both dimethylcyanamide and cyanogen bromide are sources of the cyano group, their primary applications, reactivity profiles, and safety considerations differ significantly. Cyanogen bromide (CNBr) is a well-established but highly hazardous reagent, famously used for the specific cleavage of peptide bonds at methionine residues and for the N-cyanation of amines. In contrast, dimethylcyanamide is a more stable and less toxic compound, primarily utilized as a versatile building block in the synthesis of heterocyclic compounds and as a ligand in coordination chemistry. Although not a direct replacement for cyanogen bromide in all its applications, particularly in protein cleavage, the discussion around safer alternatives for cyanation reactions makes a comparison of their properties essential.

This guide will delve into a comparative analysis of these two reagents, focusing on their application in the N-cyanation of secondary amines, a common transformation in organic synthesis. We will examine their performance, safety profiles, and provide experimental context to aid in the selection of the appropriate reagent for your research needs.

Performance and Reactivity in N-Cyanation

Cyanogen bromide is a highly effective and long-standing reagent for the electrophilic cyanation of secondary amines.[1] Its high reactivity, however, is coupled with a lack of selectivity in molecules with multiple nucleophilic sites.[1]

The development of safer cyanating agents has been a focus of modern synthetic chemistry, with several alternatives to cyanogen bromide being explored.[2][3][4] While dimethylcyanamide is a stable source of a protected cyano group, its direct use as an electrophilic cyanating agent for secondary amines is not a commonly reported application. It is more frequently used as a nucleophile or a building block in more complex synthetic transformations.

The following table summarizes representative yields for the N-cyanation of secondary amines using cyanogen bromide and a modern, safer alternative, trichloroacetonitrile, to provide context on the performance of alternative cyanating strategies.

Reagent	Substrate	Product	Yield (%)	Reference
Cyanogen Bromide	N-allylpiperidine	Piperidine-1-carbonitrile	75	[5]
Cyanogen Bromide	Diethyl-α-naphthylamine	N-ethyl-1-naphthylcyanamide	48	[6]
Trichloroacetonitrile	6-fluoro-1,2,3,4-tetrahydroisoquinoline	6-fluoro-3,4-dihydroisoquinoline-2(1H)-carbonitrile	80	[7]
Trichloroacetonitrile	Dibenzylamine	Dibenzylcyanamide	68	[7]

Safety Profile: A Critical Distinction

The most significant advantage of exploring alternatives to cyanogen bromide lies in the vast difference in their safety profiles. Cyanogen bromide is notoriously toxic and poses significant handling risks.

Parameter	Dimethylcyanamide	Cyanogen Bromide	Reference
Physical State	Clear, colorless to yellowish liquid	Colorless to white crystalline solid	[8][9]
Oral LD50 (rat)	146 mg/kg	25-50 mg/kg	[2][8]
Primary Hazards	Toxic if swallowed or inhaled, skin and eye irritant.	Fatal if swallowed, in contact with skin, or if inhaled; causes severe skin burns and eye damage; very toxic to aquatic life.	[8][10][11]
Handling Precautions	Work in a fume hood, wear appropriate PPE (gloves, safety glasses, lab coat).	Strict containment in a fume hood is mandatory. Wear specialized PPE, including respiratory protection. Avoid contact with acids and water, as it releases highly toxic hydrogen cyanide and hydrogen bromide gas.	[8][12]

The significantly higher LD50 value of dimethylcyanamide indicates a lower acute toxicity compared to cyanogen bromide, making it a considerably safer reagent to handle in a laboratory setting.

Experimental Protocols

To provide a practical context for the application of these reagents, detailed experimental protocols for representative cyanation reactions are presented below.

Protocol 1: N-Cyanation of an Allylic Tertiary Amine using Cyanogen Bromide

This protocol describes the synthesis of dimethylcyanamide from N,N-dimethylprop-2-en-1-amine and cyanogen bromide, illustrating a typical use of CNBr in N-cyanation and N-deallylation.[5]

Materials:

• N,N-dimethylprop-2-en-1-amine

• Cyanogen bromide (BrCN)

• Anhydrous Chloroform (CHCl₃)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc)

• Petroleum ether (PE)

Procedure:

• To a solution of N,N-dimethylprop-2-en-1-amine (4 mmol) in anhydrous CHCl₃ (5 mL) at room temperature under a nitrogen atmosphere, slowly add BrCN (4.4 mmol).

• Stir the reaction mixture at room temperature for 24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, purify the mixture directly by column chromatography on silica gel using a 10% EtOAc in PE eluent system.

• The product, dimethylcyanamide, is obtained as a colorless liquid (Yield: 72%).[5]

Protocol 2: N-Cyanation of a Secondary Amine using Trichloroacetonitrile (A Safer Alternative to Cyanogen Bromide)

This protocol details a one-pot N-cyanation of a secondary amine using trichloroacetonitrile, showcasing a modern, safer approach to cyanamide synthesis.[7]

Materials:

• Secondary amine (e.g., 6-fluoro-1,2,3,4-tetrahydroisoquinoline)

• Trichloroacetonitrile

• Imidazole

• Acetonitrile (MeCN)

• Sodium O-tert-amyl oxide (NaOtAm) in toluene

Procedure:

• To a solution of the secondary amine (1.0 mmol) in MeCN (5 mL) is added imidazole (0.1 mmol) and trichloroacetonitrile (1.5 mmol).

• The reaction mixture is heated at 80 °C for 16 hours.

• The mixture is then cooled to 0 °C and NaOtAm (1.7 M in toluene, 1.5 mmol) is added dropwise.

• The reaction is stirred at 0 °C for 30 minutes.

• The reaction is quenched by the addition of saturated aqueous NH₄Cl solution and the aqueous layer is extracted with EtOAc.

• The combined organic layers are dried over MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to afford the desired N-cyanamide.

Reaction Mechanisms and Pathways

The mechanisms by which cyanogen bromide and other electrophilic cyanating agents react with secondary amines are crucial for understanding their reactivity and selectivity.

Caption: Comparative workflow of N-cyanation reactions.

The reaction of a secondary amine with cyanogen bromide typically proceeds through a nucleophilic attack of the amine on the electrophilic carbon of cyanogen bromide, forming a quaternary ammonium intermediate. This is followed by the elimination of an alkyl bromide in a von Braun-type reaction to yield the corresponding N-cyanamide.

Caption: Mechanism of electrophilic N-cyanation of a secondary amine.

Conclusion

The choice between using a traditional, highly reactive reagent like cyanogen bromide and exploring modern, safer alternatives is a critical consideration in contemporary chemical synthesis. While cyanogen bromide remains a powerful tool for specific applications such as protein cleavage, its extreme toxicity necessitates careful handling and consideration of less hazardous options for transformations like N-cyanation.

Dimethylcyanamide, while not a direct functional replacement for cyanogen bromide in all its roles, represents a class of more stable and less toxic cyano-containing compounds. The broader trend in synthetic chemistry is to move away from reagents like cyanogen bromide in favor of either more stable reagents or in situ generation of reactive species from less toxic precursors. For researchers and drug development professionals, this means that while the historical utility of cyanogen bromide is undeniable, the future of safe and efficient synthesis will likely rely on the continued development and adoption of safer alternatives. This guide serves to highlight the significant safety advantages to be gained by moving away from highly toxic reagents and to encourage the exploration of the growing toolkit of modern synthetic chemistry.

References

• 1. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 3. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyanamide synthesis by cyanation [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. N-Cyanation of Secondary Amines Using Trichloroacetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lobachemie.com [lobachemie.com]
• 11. fishersci.com [fishersci.com]
• 12. CYANOGEN BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

A Comparative Guide to Mono- and Di-substituted Cyanamides in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The unique chemical reactivity of the cyanamide functional group, characterized by a nucleophilic sp³-hybridized amino nitrogen and an electrophilic nitrile unit, has established it as a versatile building block in modern organic synthesis. The substitution pattern on the amino nitrogen—either mono- or di-substituted—profoundly influences the steric and electronic properties of the molecule, thereby dictating its reactivity and suitability for various synthetic transformations. This guide provides a comparative analysis of mono- and di-substituted cyanamides, supported by experimental data, to aid researchers in selecting the optimal reagent for their synthetic endeavors.

Synthesis of Mono- and Di-substituted Cyanamides

The preparation of mono- and di-substituted cyanamides can be achieved through several synthetic routes, most commonly involving the N-cyanation of primary and secondary amines, respectively. The choice of cyanating agent and reaction conditions is crucial for achieving high yields and selectivity.

A prevalent method for the synthesis of di-substituted cyanamides is the electrophilic cyanation of secondary amines. While cyanogen bromide (BrCN) has been a traditional reagent, its high toxicity has prompted the development of safer alternatives. An operationally simple and safer alternative involves the in-situ generation of an electrophilic cyanating reagent from trimethylsilyl cyanide (TMSCN) and household bleach (NaClO). Another approach utilizes trichloroacetonitrile as an inexpensive and less hazardous cyano source for the N-cyanation of a diverse range of secondary amines.

For the synthesis of mono-substituted cyanamides, N-cyanation of primary amines is a common strategy. A one-pot oxidation-cyanation procedure using N-chlorosuccinimide (NCS) and zinc cyanide (Zn(CN)₂) has been developed for both primary and secondary amines, offering a convenient route to both classes of compounds.

Table 1: Comparison of Synthetic Yields for Mono- and Di-substituted Cyanamides

Entry	Amine Substrate	Cyanating Agent/Method	Product Type	Yield (%)	Reference
1	1-Phenyl-ethylamine	NCS, Zn(CN)₂	Mono-substituted	80
2	Aniline	NCS, Zn(CN)₂	Mono-substituted	75
3	Dibenzylamine	NaClO, TMSCN	Di-substituted	95
4	Morpholine	NaClO, TMSCN	Di-substituted	92
5	6-Fluoro-1,2,3,4-tetrahydroisoquinoline	Trichloroacetonitrile	Di-substituted	71
6	Piperidine	Trichloroacetonitrile	Di-substituted	76

Comparative Performance in Key Synthetic Transformations

The differing substitution patterns of mono- and di-substituted cyanamides lead to distinct outcomes in various synthetic applications, most notably in the synthesis of guanidines and in cycloaddition reactions.

Guanidine Synthesis

Guanidines are a critical structural motif in numerous biologically active molecules. The addition of amines to cyanamides is a fundamental method for their construction. In this context, the substitution on the cyanamide plays a pivotal role in the reaction's success.

Mono-substituted cyanamides, particularly N-acylcyanamides, are excellent precursors for the synthesis of N,N'-disubstituted guanidines. Activation of the acylcyanamide with an agent like chlorotrimethylsilane generates a reactive N-silylcarbodiimide intermediate that readily undergoes nucleophilic attack by primary and secondary amines, often with short reaction times and high yields.

Conversely, the synthesis of tri- or tetra-substituted guanidines from di-substituted cyanamides and secondary amines is often a low-yielding process, typically in the range of 0-20%, even under harsh conditions such as high temperatures. This is attributed to the decreased electrophilicity of the di-substituted cyanamide's nitrile carbon and increased steric hindrance.

Table 2: Performance in Guanidine Synthesis

Entry	Cyanamide Reactant	Amine Reactant	Product	Yield (%)	Reaction Time	Reference
1	Benzyloxycarbonylcyanamide (Mono-substituted)	Benzylamine	N-benzyloxycarbonyl-N'-benzylguanidine	91	15 min
2	Benzyloxycarbonylcyanamide (Mono-substituted)	1,2,3,4-Tetrahydroisoquinoline	N-benzyloxycarbonyl-N'-(1,2,3,4-tetrahydroisoquinoline)guanidine	88	15 min
3	Benzyloxycarbonylcyanamide (Mono-substituted)	Aniline	N-benzyloxycarbonyl-N'-phenylguanidine	71	15 min
4	Di-substituted Cyanamide	Secondary Amine	Tetra-substituted Guanidine	0-20	N/A (Forcing conditions)

Cycloaddition Reactions

The carbon-nitrogen triple bond of cyanamides can participate in cycloaddition reactions to construct five- and six-membered heterocycles. The [2+2+2] cycloaddition of diynes with cyanamides, catalyzed by transition metals like cobalt, provides an efficient route to substituted 2-aminopyridines.

A comparative study on the cobalt-catalyzed cycloaddition of a 1,6-diyne with various cyanamides revealed that di-substituted cyanamides are good substrates for this transformation. Notably, the parent, unsubstituted cyanamide also participated effectively in the reaction, affording the corresponding N-unsubstituted 2-aminopyridine, which is a versatile intermediate for further functionalization. This suggests that while di-substituted cyanamides are effective, the presence of at least one hydrogen on the cyanamide nitrogen is not a prerequisite for reactivity in this specific cycloaddition.

Table 3: Cobalt-Catalyzed [2+2+2] Cycloaddition of a 1,6-Diyne with Various Cyanamides

Entry	Cyanamide Reactant	Product	Yield (%)	Reference
1	N,N-Dimethylcyanamide (Di-substituted)	2-(Dimethylamino)pyridine derivative	85
2	N,N-Diethylcyanamide (Di-substituted)	2-(Diethylamino)pyridine derivative	82
3	N-Cyanomorpholine (Di-substituted)	2-Morpholinopyridine derivative	90
4	Cyanamide (Unsubstituted)	2-Aminopyridine derivative	75

Experimental Protocols

Protocol 1: Synthesis of a Mono-N-acylguanidine from a Mono-substituted Acylcyanamide

This protocol is adapted from the synthesis of N-benzyloxycarbonyl-N'-benzylguanidine.

• Preparation of Benzyloxycarbonylcyanamide: To a solution of cyanamide (1.17 mol) in water (750 mL), add sodium hydroxide (1.17 mol) in portions. After stirring for 30 minutes, add dioxane (100 mL) and cool the mixture to 0 °C. Add benzyl chloroformate (0.58 mol) dropwise over 1 hour. Allow the reaction to stir for 5 hours at room temperature. The resulting mono-substituted cyanamide is extracted and used in the next step.

• Guanidylation: To a solution of benzyloxycarbonylcyanamide (1.0 equiv) and a base such as pyridine or diisopropylethylamine (1.1 equiv) in a suitable solvent like acetonitrile, add chlorotrimethylsilane (1.1 equiv) dropwise at room temperature. Stir the mixture for 15 minutes.

• Amine Addition: Add the desired primary or secondary amine (1.1 equiv) to the reaction mixture. Stir for 15 minutes to 1 hour at room temperature.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. Wash the organic layer with aqueous acid and then base to remove unreacted starting materials. Dry the organic layer, concentrate under reduced pressure, and purify the product by recrystallization or column chromatography.

Protocol 2: N-Cyanation of a Secondary Amine using Trichloroacetonitrile

This protocol is adapted from the N-cyanation of 6-fluoro-1,2,3,4-tetrahydroisoquinoline.

• Amidine Formation: To a solution of the secondary amine (1.0 equiv) in a solvent such as acetonitrile, add triethylamine (1.0 equiv) followed by the dropwise addition of trichloroacetonitrile (1.0 equiv) at 0 °C. Allow the reaction to warm to room temperature and stir until the formation of the intermediate amidine is complete (monitor by TLC or NMR).

• Cyanamide Formation: Add an additional 1.0 equivalent of trichloroacetonitrile to the reaction mixture and heat to reflux. Monitor the reaction for the formation of the di-substituted cyanamide.

• Work-up and Purification: Upon completion, cool the reaction mixture and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired di-substituted cyanamide.

Reaction Mechanisms and Workflows

The following diagrams illustrate key mechanistic pathways involving substituted cyanamides.

Figure 1: Proposed mechanism for the radical cascade cyclization of an N-acyl-cyanamide alkene to form a polycyclic guanidine derivative.

Figure 2: Workflow for the activation of a mono-substituted acylcyanamide with TMSCl and subsequent guanylation with an amine.

Conclusion

The choice between mono- and di-substituted cyanamides is a critical decision in synthetic planning that significantly impacts reaction outcomes.

• Mono-substituted cyanamides , particularly acylcyanamides, are generally superior reagents for the synthesis of N,N'-disubstituted guanidines, offering high yields and mild reaction conditions through activation to form reactive carbodiimide intermediates.

• Di-substituted cyanamides are effective in reactions such as the cobalt-catalyzed [2+2+2] cycloaddition with diynes to produce 2-aminopyridines. However, their application in the synthesis of highly substituted guanidines via reaction with secondary amines is severely limited by low reactivity and yields.

By understanding these fundamental differences in reactivity, researchers can harness the full potential of this versatile class of reagents for the efficient construction of complex molecular architectures.

A Comparative Guide to Analytical Standards and Methods for Determining Dimethylcyanamide Purity

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for reagents and intermediates like dimethylcyanamide is critical in research and drug development to ensure the reliability and reproducibility of experimental results. This guide provides a comparative overview of the primary analytical methods for assessing dimethylcyanamide purity: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Titration. While specific validated performance data for dimethylcyanamide is not extensively published, this document outlines established protocols for analogous compounds and the validation parameters required for each technique.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the typical performance characteristics expected for each analytical method in the context of dimethylcyanamide purity analysis. These values are representative and should be confirmed during method validation.

Feature	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (¹H-qNMR)	Argentometric Titration
Principle	Separation based on volatility and partitioning between a gaseous mobile phase and a stationary phase.	Separation based on polarity and interaction with a liquid mobile phase and solid stationary phase.	Absolute or relative quantification based on the direct proportionality between NMR signal integral and the number of nuclei.	Volumetric analysis based on the precipitation of a silver cyanamide salt with a silver nitrate titrant.
Primary Use	Assay of purity and detection of volatile impurities.	Assay of purity and detection of non-volatile and thermally labile impurities.	Absolute purity determination without a specific dimethylcyanamide reference standard.	Assay of cyanamide functional group content.
Typical Limit of Detection (LOD)	0.01 - 0.1%	0.01 - 0.1%	~0.1%	~0.1%
Typical Limit of Quantitation (LOQ)	0.03 - 0.3%	0.03 - 0.3%	~0.3%	~0.3%
Linearity (R²)	>0.999	>0.999	N/A (Primary Method)	N/A (Single Point)
Precision (%RSD)	< 2%	< 2%	< 1%	< 2%
Accuracy (% Recovery)	98 - 102%	98 - 102%	99 - 101%	98 - 102%
Throughput	High	High	Medium	Medium
Strengths	High resolution for volatile compounds, robust FID detector.[1][2]	Versatile for a wide range of compounds, non-destructive.[1][3]	Highly accurate and precise, provides structural information, does not require a specific reference standard.[4][5][6]	Cost-effective, simple instrumentation.[7][8]
Limitations	Requires analyte to be volatile and thermally stable.[1][3]	Requires a UV chromophore for sensitive detection, consumes solvents.[2][3]	Lower sensitivity than chromatographic methods, requires expensive instrumentation.[4]	Less specific than chromatographic methods, susceptible to interferences from other halides or pseudo-halides.[7]

Experimental Protocols

The following are detailed methodologies for the key experiments cited. These protocols are based on established analytical principles and methods for similar compounds and should be validated for the specific application.

1. Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is suitable for determining the purity of dimethylcyanamide and identifying any volatile impurities.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 200°C.

  • Final hold: Hold at 200°C for 5 minutes.

• Sample Preparation: Accurately weigh approximately 100 mg of dimethylcyanamide and dissolve in 10 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Injection Volume: 1 µL.

• Quantification: Purity is determined by area percent normalization. The peak area of dimethylcyanamide is expressed as a percentage of the total area of all observed peaks.

2. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is applicable for the assay of dimethylcyanamide and the detection of non-volatile impurities.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[9]

• Mobile Phase: A gradient of water (A) and acetonitrile (B).[9]

  • 0-10 min: 95% A, 5% B to 5% A, 95% B.

  • 10-15 min: Hold at 5% A, 95% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Sample Preparation: Accurately weigh about 10 mg of dimethylcyanamide and dissolve in 10 mL of the initial mobile phase composition.

• Injection Volume: 10 µL.

• Quantification: An external standard method is used. A calibration curve is generated by injecting standards of known concentrations. The concentration of the sample is determined from the calibration curve.

3. Quantitative ¹H-NMR (¹H-qNMR)

This method provides an absolute determination of purity by using a certified internal standard.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or dimethyl sulfone. The standard should have a simple ¹H NMR spectrum with peaks that do not overlap with the analyte signals.

• Solvent: A deuterated solvent in which both the sample and internal standard are fully soluble (e.g., DMSO-d₆).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of dimethylcyanamide into an NMR tube.

  • Accurately weigh approximately 5 mg of the internal standard into the same NMR tube.

  • Add ~0.7 mL of the deuterated solvent.

  • Gently agitate to ensure complete dissolution.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum with a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to ensure full relaxation and accurate integration.

  • A 90° pulse angle should be used.

• Data Processing:

  • Apply phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of dimethylcyanamide and a signal from the internal standard.

• Calculation of Purity: Purity (% w/w) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

4. Argentometric Titration

This titrimetric method can be adapted to quantify the cyanamide functional group.

• Principle: The cyanamide group reacts with silver ions (Ag⁺) in a basic solution to form a silver cyanamide precipitate. The excess silver nitrate is then back-titrated with ammonium thiocyanate.

• Reagents:

  • 0.1 M Silver Nitrate (AgNO₃) volumetric solution.

  • 0.1 M Ammonium Thiocyanate (NH₄SCN) volumetric solution.

  • Nitric Acid (HNO₃), concentrated.

  • Ferric Ammonium Sulfate indicator solution.

  • Ammonia solution.

• Procedure:

  • Accurately weigh approximately 150 mg of dimethylcyanamide and dissolve it in 50 mL of water.

  • Add ammonia solution to make the solution basic.

  • Add a known excess of 0.1 M AgNO₃ solution (e.g., 50.0 mL) to precipitate the silver cyanamide.

  • Filter the precipitate.

  • Acidify the filtrate with nitric acid.

  • Add a few mL of ferric ammonium sulfate indicator.

  • Titrate the excess AgNO₃ with 0.1 M NH₄SCN until a permanent reddish-brown color appears.

• Calculation: The amount of dimethylcyanamide is calculated based on the amount of silver nitrate consumed in the precipitation reaction.

Mandatory Visualization

Caption: General workflow for determining dimethylcyanamide purity.

Caption: Logical pathway for analytical method validation.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 3. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 5. researchgate.net [researchgate.net]
• 6. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 8. brainkart.com [brainkart.com]
• 9. HPLC Method for Analysis of Cyanamide, Dicyandiamide and Urea on Primesep S Column with Varies Mobile Phases | SIELC Technologies [sielc.com]

A Spectroscopic Comparison of Dimethylcyanamide Reaction Intermediates: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylcyanamide ((CH₃)₂NCN) is a versatile building block in organic synthesis, capable of undergoing a variety of reactions including cycloadditions, nucleophilic additions, and complexations with metals. The study of its reaction intermediates is crucial for understanding reaction mechanisms, optimizing conditions, and designing novel synthetic routes. Spectroscopic techniques are paramount in elucidating the transient structures that form and decay during these chemical transformations.

This guide provides a comparative overview of the key spectroscopic methods used to characterize the reaction intermediates of dimethylcyanamide. Due to the often transient and highly reactive nature of these intermediates, direct experimental data can be challenging to obtain and is not always readily available in the literature. Therefore, this guide will focus on the principles of spectroscopic comparison, providing illustrative examples and detailed experimental considerations.

Spectroscopic Techniques for Intermediate Characterization

The primary spectroscopic tools for identifying and characterizing reaction intermediates of dimethylcyanamide are Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS). Each technique provides unique structural information.

1. Infrared (IR) Spectroscopy

IR spectroscopy is highly effective for identifying functional groups. The cyano group (C≡N) of dimethylcyanamide has a characteristic strong absorption in the range of 2200-2250 cm⁻¹. Changes in the position and intensity of this band can indicate the formation of an intermediate.

• Protonation/Coordination: When the nitrogen of the cyano group is protonated or coordinates to a Lewis acid, the C≡N stretching frequency typically shifts to a higher wavenumber (e.g., >2250 cm⁻¹) due to the increase in bond order.

• Nucleophilic Attack: If a nucleophile attacks the carbon of the cyano group, the C≡N triple bond may be converted to a C=N double bond, resulting in a new absorption band in the 1640-1690 cm⁻¹ region.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the electronic environment of the methyl protons and the carbons in dimethylcyanamide and its intermediates.

• ¹H NMR: The methyl protons of dimethylcyanamide typically show a singlet. A change in the chemical shift of this singlet can indicate a change in the electronic environment of the nitrogen atom, for example, upon protonation or complexation.

• ¹³C NMR: The carbon of the cyano group has a characteristic chemical shift. Upon reaction, this shift will change significantly, providing evidence for the formation of an intermediate. For instance, conversion of the cyano carbon to an sp²-hybridized carbon in an intermediate will result in a downfield shift.

3. Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is useful for detecting intermediates that contain chromophores, such as conjugated systems or species with non-bonding electrons that can undergo electronic transitions. While dimethylcyanamide itself has weak absorptions in the UV region, certain reaction intermediates may exhibit characteristic UV-Vis spectra. For example, the formation of a colored charge-transfer complex or a conjugated intermediate would be readily detectable.

4. Mass Spectrometry (MS)

Mass spectrometry provides the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight of intermediates. Techniques like Electrospray Ionization (ESI-MS) are particularly useful for detecting charged intermediates directly from a reaction mixture.

Hypothetical Comparison of Dimethylcyanamide Reaction Intermediates

While specific experimental data for a direct comparison of multiple dimethylcyanamide reaction intermediates is scarce, we can illustrate the comparative approach with hypothetical data for two plausible intermediates: a protonated species and a ketenimine formed from a [2+2] cycloaddition followed by ring-opening.

Spectroscopic Technique	Dimethylcyanamide (Starting Material)	Protonated Intermediate [(CH₃)₂NCNH]⁺	Ketenimine Intermediate [(CH₃)₂N-C(R)=C=N-R']
IR Spectroscopy (cm⁻¹)	ν(C≡N) ≈ 2220	ν(C≡N) > 2250	ν(C=C=N) ≈ 2000-2050
¹H NMR (ppm)	~2.9 (s, 6H)	>3.0 (s, 6H)	Shifts depend on R and R'
¹³C NMR (ppm)	δ(C≡N) ≈ 117	δ(C≡N) > 120	δ(=C=) ≈ 180-200, δ(N-C=) ≈ 140-160
UV-Vis (nm)	Weak absorption	Likely no significant shift	Potential new absorption depending on R, R'
Mass Spectrometry (m/z)	70.05	71.06 (as [M+H]⁺)	Dependent on the adduct

Experimental Protocols

General Protocol for In-Situ Spectroscopic Monitoring of a Reaction

• Reactant Preparation: Prepare a solution of dimethylcyanamide in a suitable deuterated solvent (for NMR) or an IR-transparent solvent.

• Initial Spectra: Record the IR, NMR, and UV-Vis spectra of the starting material solution at the desired reaction temperature.

• Reaction Initiation: Add the co-reactant (e.g., acid, alkene) to the solution while it is in the spectrometer (if possible) or immediately before placing it in the spectrometer.

• Time-Resolved Data Acquisition: Acquire spectra at regular intervals to monitor the disappearance of reactant signals and the appearance of new signals corresponding to intermediates and products.

• Data Analysis: Analyze the changes in peak positions, intensities, and multiplicities to deduce the structure of any observed intermediates.

Protocol for Trapping and Analysis of Unstable Intermediates

• Reaction Setup: Perform the reaction at low temperature to increase the lifetime of the intermediate.

• Trapping: Add a trapping agent that reacts quickly and selectively with the intermediate to form a stable product.

• Isolation and Characterization: Isolate the trapped product using chromatographic techniques.

• Spectroscopic Analysis: Characterize the structure of the trapped product using IR, NMR, UV-Vis, and MS to infer the structure of the original intermediate.

Visualizing Reaction Pathways

Diagram of a Hypothetical Reaction Pathway

Caption: A simplified signaling pathway for the acid-catalyzed reaction of dimethylcyanamide.

Diagram of an Experimental Workflow

Caption: A general experimental workflow for the spectroscopic characterization of reaction intermediates.

The spectroscopic comparison of dimethylcyanamide reaction intermediates is a multifaceted process that relies on the complementary information provided by various analytical techniques. While the direct observation and characterization of these transient species can be challenging, a combination of in-situ monitoring, trapping experiments, and computational modeling can provide significant insights into their structure and reactivity. This guide provides a foundational framework for researchers to approach the spectroscopic study of these important chemical entities.

Unraveling Reaction Speeds: A Comparative Guide to the Kinetic Analysis of Dimethylcyanamide Chemistry

For researchers, scientists, and professionals in drug development, understanding the kinetics of chemical reactions is paramount for optimizing processes and discovering new molecular entities. This guide provides a comparative analysis of the kinetics of reactions involving dimethylcyanamide, a versatile reagent in organic synthesis. Due to a scarcity of published experimental kinetic data for dimethylcyanamide, this guide draws upon theoretical studies and compares its predicted reactivity with alternative compounds. Detailed experimental protocols for kinetic analysis are also presented to facilitate further research in this area.

Dimethylcyanamide [(CH₃)₂NCN] is a valuable building block in organic chemistry, participating in a variety of reactions, most notably [3+2] cycloadditions, to form heterocyclic structures. Its reactivity is attributed to the electron-donating nature of the dimethylamino group, which influences the electronic properties of the cyano group. Understanding the kinetics of these reactions is crucial for controlling reaction outcomes and designing efficient synthetic routes.

Comparative Kinetic Data: A Theoretical Perspective

While experimental kinetic data for dimethylcyanamide reactions are not extensively available in the literature, theoretical studies using Density Functional Theory (DFT) provide valuable insights into its reactivity compared to other dipolarophiles in [3+2] cycloaddition reactions with nitrile oxides. The activation Gibbs free energies (ΔG‡) and activation energies (ΔE‡) are key parameters for comparing reaction rates, with lower values indicating a faster reaction.

Table 1: Theoretical Kinetic Data for the [3+2] Cycloaddition of Nitrile Oxides with Various Dipolarophiles

Dipolarophile	Nitrile Oxide	Method	Solvent	Activation Gibbs Free Energy (ΔG‡) (kcal/mol)	Activation Energy (ΔE‡) (kcal/mol)
Trichloronitropropene	Aryl-substituted nitrile N-oxides	MEDT	-	22.8 - 25.6	-
N-(cyclopent-2-en-1-yl)benzamide	2,2-dimethylpropanenitrile oxide	B3LYP/6-311++G(d,p)	Dichloromethane	34.4	18.0 (gas phase)
N-(cyclopent-2-en-1-yl)benzamide	2,2-dimethylpropanenitrile oxide	B3LYP/6-311++G(d,p)	Benzene	33.7	18.0 (gas phase)
Methyl acrylate	Phenyl-substituted nitrile oxide	MEDT	-	-	8.2 - 12.7
Methyl acrylate	CO₂Me-substituted nitrile oxide	MEDT	-	-	8.2 - 12.7
Methyl acrylate	Br-substituted nitrile oxide	MEDT	-	-	8.2 - 12.7

Data is sourced from theoretical studies and is intended for comparative purposes.[1][2][3]

The data in Table 1 suggests that the nature of both the dipolarophile and the nitrile oxide significantly influences the activation energy and, consequently, the reaction rate. For instance, the reaction involving methyl acrylate exhibits a lower activation enthalpy range compared to the reaction with N-(cyclopent-2-en-1-yl)benzamide, indicating a faster reaction under similar conditions.[2][3]

Hydrolysis Reactions: A Broader Kinetic Context

Table 2: Experimental Rate Constants for the Hydrolysis of Various Organic Compounds

Compound	pH	Temperature (°C)	Rate Constant (k)	Half-life (t₁/₂)
Thiamethoxam	4	-	First-order kinetics	-
Thiamethoxam	7	-	Stable	-
Thiamethoxam	9.2	-	Readily hydrolyzes	-
4-Nitrophenyl phosphate (catalyzed by binuclear nickel(II) complexes)	-	-	7.2 x 10⁻⁴ - 9.8 x 10⁻⁴ s⁻¹	-

This table presents a selection of hydrolysis kinetic data for comparative context.[4][5]

The data in Table 2 illustrates that the rate of hydrolysis is highly dependent on the compound's structure and the pH of the medium.[5] For example, the insecticide thiamethoxam is stable in neutral conditions but hydrolyzes readily in alkaline solutions.[5]

Experimental Protocols for Kinetic Analysis

Accurate determination of reaction kinetics relies on robust experimental design and precise monitoring of reactant and product concentrations over time. The two most common techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Ultraviolet-Visible (UV-Vis) spectroscopy.

Kinetic Analysis using NMR Spectroscopy

In-situ NMR spectroscopy is a powerful tool for monitoring the progress of a reaction, as it allows for the simultaneous observation and quantification of multiple species in the reaction mixture.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the limiting reactant in a suitable deuterated solvent.

  • Prepare a separate stock solution of the excess reactant(s).

  • If necessary, include an internal standard with a known concentration that does not react with any components of the reaction mixture.

• Instrument Setup:

  • Set the NMR spectrometer to the desired temperature and allow it to equilibrate.

  • Acquire a reference spectrum of the limiting reactant stock solution.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding the excess reactant(s) to the NMR tube containing the limiting reactant.

  • Quickly place the NMR tube in the spectrometer and begin acquiring spectra at regular time intervals. The time interval should be chosen based on the expected reaction rate.

• Data Analysis:

  • Process the acquired spectra (phasing, baseline correction).

  • Integrate the signals corresponding to the reactants and products relative to the internal standard.

  • Plot the concentration of the limiting reactant or a product as a function of time.

  • Determine the reaction order and rate constant by fitting the concentration-time data to the appropriate integrated rate law.

Caption: Workflow for kinetic analysis using NMR spectroscopy.

Kinetic Analysis using UV-Vis Spectroscopy

UV-Vis spectroscopy is a sensitive technique for monitoring reactions that involve a change in the chromophore of the reactants or products.

Protocol:

• Wavelength Selection:

  • Acquire the UV-Vis spectra of the pure reactants and products to identify a wavelength where there is a significant difference in absorbance between them. This wavelength will be used for monitoring the reaction.

• Calibration:

  • Prepare a series of standard solutions of the species being monitored at known concentrations.

  • Measure the absorbance of each standard solution at the selected wavelength and create a calibration curve (absorbance vs. concentration).

• Reaction Monitoring:

  • Place a solution of the reactants in a cuvette and place it in the temperature-controlled cell holder of the spectrophotometer.

  • Initiate the reaction (e.g., by adding a catalyst or the final reactant).

  • Record the absorbance at the selected wavelength at regular time intervals.

• Data Analysis:

  • Use the calibration curve to convert the absorbance data to concentration data.

  • Plot the concentration as a function of time.

  • Determine the reaction order and rate constant by fitting the data to the appropriate integrated rate law.

Caption: Workflow for kinetic analysis using UV-Vis spectroscopy.

Reaction Pathway Visualization

The following diagram illustrates a generalized [3+2] cycloaddition reaction, a common transformation involving dimethylcyanamide.

Caption: Generalized pathway for a [3+2] cycloaddition reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. Unveiling Hydrogen Bonding and Solvent Effects on Directed Nitrile Oxide [3 + 2] Cycloaddition Reactions: Selectivity of 2,2-Dimethylpropane Nitrile Oxide with Cyclopentenylbenzamide: An MEDT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Kinetics and mechanism of the hydrolysis of thiamethoxam - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Atom Economy of Syntheses Using Dimethylcyanamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The principles of green chemistry are increasingly integral to modern synthetic strategies, with atom economy at the forefront of considerations for designing efficient and sustainable chemical processes. This guide provides a comparative assessment of syntheses utilizing dimethylcyanamide, a versatile reagent, against alternative synthetic routes. By examining the atom economy of these reactions, we aim to provide researchers with data to make informed decisions in designing environmentally conscious and efficient syntheses.

Introduction to Atom Economy

Atom economy, a concept developed by Barry Trost, measures the efficiency of a chemical reaction by calculating the proportion of reactant atoms that are incorporated into the desired product. A higher atom economy signifies a more sustainable process with less waste generation. It is calculated using the following formula:

% Atom Economy = (Molecular Weight of Desired Product / Sum of Molecular Weights of All Reactants) x 100

This guide will delve into two specific applications of dimethylcyanamide: the synthesis of hexamethylmelamine (altretamine) and the formation of substituted guanidines. We will compare the atom economy of these syntheses with established alternative methods, supported by experimental data and detailed protocols.

Comparison 1: Synthesis of Hexamethylmelamine (Altretamine)

Hexamethylmelamine is an antineoplastic agent used in the treatment of various cancers. Its synthesis can be achieved through different pathways, offering a clear case study for comparing atom economy.

Route 1: Cyclotrimerization of Dimethylcyanamide

A highly atom-economical approach to hexamethylmelamine involves the direct cyclotrimerization of dimethylcyanamide.

Reaction: 3 (CH₃)₂NCN → C₉H₁₈N₆

Route 2: Substitution Reaction of Cyanuric Chloride

A common alternative synthesis involves the reaction of cyanuric chloride with dimethylamine.[1]

Reaction: C₃N₃Cl₃ + 6 (CH₃)₂NH → C₉H₁₈N₆ + 3 (CH₃)₂NH₂Cl

Data Presentation: Hexamethylmelamine Synthesis

Metric	Route 1: Dimethylcyanamide Cyclotrimerization	Route 2: Cyanuric Chloride + Dimethylamine[1]
Desired Product	Hexamethylmelamine (C₉H₁₈N₆)	Hexamethylmelamine (C₉H₁₈N₆)
Molecular Weight of Product	210.30 g/mol	210.30 g/mol
Reactants	Dimethylcyanamide ((CH₃)₂NCN)	Cyanuric Chloride (C₃N₃Cl₃), Dimethylamine ((CH₃)₂NH)
Sum of Reactant MWs	3 x 70.09 g/mol = 210.27 g/mol	184.41 g/mol + 6 x 45.08 g/mol = 454.89 g/mol
Atom Economy	100%	46.23%
Reported Yield	86%	90%[1]
Byproducts	None	Dimethylamine Hydrochloride ((CH₃)₂NH₂Cl)

Experimental Protocols

Route 1: Catalytic formation of hexamethylmelamine from dimethylcyanamide

• Procedure: Al₂(NMe₂)₆ (0.10 g, 0.31 mmol) is added to a solution of dimethylcyanamide (0.50g, 7.1 mmol) in hexane (10 mL) and stirred overnight. The reaction mixture is then quenched with aqueous NaCl. This solution is extracted with CH₂Cl₂ (3 x 50 mL), and the combined extracts are dried (MgSO₄). Evaporation of the solvent provides solid hexamethylmelamine.

• Yield: 0.43g (86%)

Route 2: Synthesis of altretamine from cyanuric chloride and dimethylamine [1]

• Procedure: A solution of cyanuric chloride (e.g., 1.0 eq) in a suitable solvent is treated with an excess of dimethylamine (e.g., 6.6 eq) and a base like sodium hydroxide. The reaction is typically carried out at a controlled temperature. After the reaction is complete, the product is isolated by filtration and purified.

• Reported Yield: 90%[1]

Logical Workflow for Hexamethylmelamine Synthesis Assessment

References

• 1. connectjournals.com [connectjournals.com]

A Comparative Guide to the Applications of Dimethylcyanamide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Dimethylcyanamide [(CH₃)₂NCN] is a versatile and valuable reagent in modern organic synthesis, primarily utilized for the construction of nitrogen-containing compounds. Its unique electronic properties, featuring both a nucleophilic amino group and an electrophilic nitrile moiety, allow it to participate in a diverse range of chemical transformations. This guide provides a comparative analysis of dimethylcyanamide's performance in key synthetic applications against common alternative reagents, supported by experimental data and detailed protocols.

I. Synthesis of Substituted Guanidines

The guanidinium group is a crucial pharmacophore in numerous biologically active molecules. Dimethylcyanamide serves as an efficient "C1" electrophilic synthon for the synthesis of N,N',N'-trisubstituted guanidines through the guanylation of amines.

Comparison with Alternative Guanylating Agents

The synthesis of guanidines can be achieved through various reagents. A direct comparison highlights the advantages and disadvantages of each approach. While dimethylcyanamide offers a straightforward route, other reagents like N,N'-bis(tert-butoxycarbonyl)-S-methylisothiourea are also widely used, particularly for the synthesis of protected guanidines.

Reagent	Typical Conditions	Advantages	Disadvantages
Dimethylcyanamide	Amine, Lewis or Brønsted acid catalyst (e.g., ZnCl₂, Sc(OTf)₃), or heat	Atom-economical, readily available	May require elevated temperatures or a catalyst
N,N'-Bis(Boc)-S-methylisothiourea	Amine, HgCl₂ or other activators	Produces protected guanidines suitable for further synthesis	Use of toxic heavy metal activators, generation of stoichiometric byproducts
Cyanogen Bromide (BrCN)	Amine	Highly reactive	Extremely toxic and moisture-sensitive

Experimental Protocols

Protocol 1: Guanylation of Benzylamine with Dimethylcyanamide

• Reaction:

• Procedure:

  • To a solution of benzylamine (1.0 mmol) in toluene (5 mL), add dimethylcyanamide (1.0 mmol).

  • The reaction mixture is heated to reflux for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by silica gel column chromatography (Ethyl acetate/Hexane mixture) to afford N-benzyl-N',N'-dimethylguanidine.

Protocol 2: Guanylation of a Primary Amine with N,N'-Bis(Boc)-S-methylisothiourea

• Reaction:

• Procedure:

  • To a solution of the primary amine (1.0 mmol) and N,N'-bis(Boc)-S-methylisothiourea (1.05 mmol) in dichloromethane (10 mL), add triethylamine (1.2 mmol).

  • Add mercury(II) chloride (1.1 mmol) portion-wise at 0 °C.

  • The reaction mixture is stirred at room temperature for 16 hours.

  • The mixture is filtered through a pad of Celite, and the filtrate is washed with saturated aqueous sodium bicarbonate and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The residue is purified by flash column chromatography to yield the protected guanidine.

Reaction Workflow

Caption: General workflow for guanidine synthesis.

II. Synthesis of 2-Amino-Substituted Heterocycles

Dimethylcyanamide is a key building block in the synthesis of various nitrogen-containing heterocycles, most notably 2-aminopyridines and 2-aminobenzimidazoles. These structural motifs are prevalent in pharmaceuticals and agrochemicals.

A. Synthesis of 2-Aminopyridines

A powerful method for constructing highly substituted 2-aminopyridines is the [2+2+2] cycloaddition of diynes with a cyanamide, often catalyzed by transition metals like iron or cobalt.[1][2]

Comparison with Other Cyanamides in [2+2+2] Cycloaddition

The choice of cyanamide can influence the yield and scope of the reaction. While dimethylcyanamide is effective, other cyanamides have also been explored.

Cyanamide	Diyne Substrate	Catalyst System	Yield (%)	Reference
Dimethylcyanamide	1,6-Heptadiyne	FeI₂/dppp/Zn	85	[1]
N-Cyanomorpholine	1,6-Heptadiyne	FeI₂/dppp/Zn	78	[1]
Unsubstituted Cyanamide	Dipropargyl malonate	CoCl₂·6H₂O/dppe/Zn	72	[3]

Experimental Protocol: Iron-Catalyzed Synthesis of 2-Aminopyridines [1]

• Reaction:

• Procedure:

  • In a nitrogen-filled glovebox, add FeI₂ (7.8 mg, 0.025 mmol) and 1,3-bis(diphenylphosphino)propane (dppp) (21.2 mg, 0.05 mmol) to a dried Schlenk tube.

  • Add distilled tetrahydrofuran (THF) (2 mL) and stir the resulting mixture at room temperature for 30 minutes to obtain an orange-yellow clear solution.

  • Add Zn dust (3.3 mg, 0.05 mmol).

  • After stirring for an additional 30 minutes, add the diyne (0.5 mmol) followed by dimethylcyanamide (2.5 mmol).

  • Stir the mixture for 24 hours at room temperature.

  • Quench the reaction with saturated aqueous NaHCO₃.

  • Extract the aqueous layer with dichloromethane (DCM).

  • The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated.

  • The crude product is purified by column chromatography on silica gel.

Reaction Mechanism

Caption: Proposed mechanism for Fe-catalyzed [2+2+2] cycloaddition.

B. Synthesis of 2-Aminobenzimidazoles

The synthesis of a 2-aminobenzimidazole core often involves the cyclization of a 1,2-phenylenediamine derivative with a cyanating agent. Cyanogen bromide is a traditional reagent for this transformation. While direct comparative data with dimethylcyanamide for this specific reaction is limited, the general reactivity profiles suggest dimethylcyanamide could be a less toxic alternative, although potentially requiring harsher conditions.

Comparison of Cyclization Reagents

Reagent	Typical Conditions	Advantages	Disadvantages
Cyanogen Bromide (BrCN)	1,2-Phenylenediamine, MeOH, 60°C	High reactivity, often good yields	Highly toxic, moisture sensitive
Dimethylcyanamide	1,2-Phenylenediamine, elevated temp. or catalyst	Lower toxicity, readily available	May require more forcing conditions

Experimental Protocol: Synthesis of 2-Aminobenzimidazole using Cyanogen Bromide [4]

• Reaction:

• Procedure:

  • To a solution of the 1,2-phenylenediamine derivative (1.0 mmol) in methanol (10 mL), add a 1M solution of cyanogen bromide in DCM (1.2 mmol).

  • The reaction mixture is heated at 60 °C for 4 hours.

  • The solvent is removed under reduced pressure.

  • The residue is taken up in ethyl acetate and washed with saturated aqueous sodium bicarbonate.

  • The organic layer is dried, filtered, and concentrated.

  • The crude product is purified by column chromatography.

III. Dimethylcyanamide as a Cyanating Agent

While cyanogen bromide is a classic electrophilic cyanating agent, its high toxicity has driven the search for alternatives.[5] Dimethylcyanamide, particularly when activated, can serve as a source of the cyano group, although it is generally less reactive than cyanogen bromide.

Comparative Overview

A direct comparison of reactivity shows that trichloroacetonitrile can be a more selective cyanating agent than cyanogen bromide, avoiding dicyanation in some cases.[6] While not a direct comparison with dimethylcyanamide, this highlights the trend towards developing safer and more selective cyanating reagents. The use of dimethylcyanamide as a direct replacement for cyanogen bromide in C-H cyanation reactions is less common and often requires specific catalytic systems.

Conclusion

Dimethylcyanamide is a valuable reagent in organic synthesis with significant applications in the construction of guanidines and nitrogen-containing heterocycles. Its lower toxicity compared to traditional reagents like cyanogen bromide makes it an attractive alternative. However, its reactivity can be lower, sometimes necessitating harsher reaction conditions or the use of catalysts. The choice between dimethylcyanamide and other reagents will depend on the specific substrate, desired product, and considerations of safety and reaction efficiency. The data and protocols presented in this guide offer a starting point for researchers to make informed decisions in their synthetic endeavors.

References

• 1. Iron-Catalyzed Formation of 2-Aminopyridines from Diynes and Cyanamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 2-aminopyridines via ruthenium-catalyzed [2+2+2] cycloaddition of 1,6- and 1,7-diynes with cyanamides: scope and limitations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]

The Strategic Application of Dimethylcyanamide in Multi-Step Synthesis: A Cost-Benefit Analysis

In the complex landscape of multi-step synthesis, particularly within pharmaceutical and agrochemical research and development, the choice of reagents is a critical determinant of efficiency, cost, and overall success. Dimethylcyanamide (DMCA) emerges as a versatile and reactive building block, primarily utilized in the formation of guanidines and various heterocyclic systems.[1][2] This guide provides a comprehensive cost-benefit analysis of employing dimethylcyanamide, comparing its performance and economic viability against common alternative reagents in key synthetic transformations.

Performance and Applications of Dimethylcyanamide

Dimethylcyanamide serves as a valuable reagent in organic synthesis due to its dual electrophilic and nucleophilic character. Its primary application lies in guanidinylation reactions, where it reacts with amines to form substituted guanidines, a common motif in biologically active molecules. Additionally, it participates in cycloaddition reactions and is a precursor for various functional groups and heterocyclic compounds like 1,3-oxazines and triazoles.[1][3]

The traditional synthesis of disubstituted cyanamides often involves highly toxic reagents like cyanogen bromide, posing significant safety risks.[4] Modern methods for synthesizing and using reagents like dimethylcyanamide aim to circumvent these hazardous materials, though they may present their own challenges in terms of operational complexity.[4]

Comparative Analysis: Dimethylcyanamide vs. Alternative Reagents

The decision to use dimethylcyanamide should be weighed against the performance and cost of alternative reagents for specific transformations. The most relevant comparisons are in the realms of guanidinylation and amide bond formation, where other classes of reagents are well-established.

Guanidinylation Reagents

In the synthesis of guanidines, dimethylcyanamide offers a direct route from amines. Alternatives range from other cyanamides to more complex, pre-activated guanidinylating agents.

Reagent Class	Example Reagent(s)	Typical Yield	Reaction Time	Key Advantages	Key Disadvantages	Relative Cost Index (DMCA = 1)
Dialkylcyanamides	Dimethylcyanamide (DMCA)	Good to Excellent	Variable (hours to days)	Atom economy, direct conversion of amines.[5]	Can require harsh conditions (high temperature); reactivity varies with amine nucleophilicity.[5]	1.0
Carbodiimides	DCC, EDC	Good to Excellent	1-24 hours	Readily available, well-established methods.	Byproduct removal can be difficult (DCU); potential for racemization.[6][7]	0.8 - 1.5
Aminium/Uronium Salts	HBTU, HATU	Excellent	15-60 minutes	High reactivity, low racemization, fast reactions.[1][6]	Higher cost, potential for side reactions (guanidinylation of the amine).[6]	3.0 - 5.0
Phosphonium Salts	PyBOP	Excellent	15-60 minutes	High reactivity, low racemization, avoids carcinogenic byproducts of older phosphonium reagents (e.g., BOP).[4]	Higher cost than carbodiimides.	2.5 - 4.0
Protected Guanidinylating Agents	N,N'-Di-Boc-N''-triflylguanidine	Excellent	1-3 hours	High reactivity, mild conditions, suitable for solid-phase synthesis.	Multi-step preparation of the reagent, higher cost.	> 5.0

Disclaimer: Relative Cost Index is an approximation based on publicly available pricing for research quantities and can vary significantly by supplier and scale.

Amide Coupling Reagents (for comparison in multi-step synthesis context)

While dimethylcyanamide is not a direct amide coupling reagent, the context of multi-step synthesis often involves both guanidinylation and amide bond formation. Understanding the cost-performance of standard amide coupling reagents provides a broader economic perspective for a synthetic campaign.

Reagent	Crude Purity (Short Coupling)	Crude Purity (Long Coupling)	Key Advantages	Key Disadvantages	Relative Cost Index
HATU	83.63% (2x 1 min)[1]	79.85% (2x 20 min)[1]	Very fast and efficient, low racemization.[1][4]	High cost, potentially hazardous byproducts.[1][4]	4.0 - 5.0
HCTU	78.52% (2x 1 min)[1]	81.71% (2x 20 min)[1]	Cost-effective alternative to HATU with comparable performance.[1]	Similar byproduct concerns to HATU.	2.0 - 3.0
PyBOP	48.11% (2x 1 min)[1]	70.27% (2x 20 min)[1]	Safer byproducts than uronium-based reagents.[4]	Slower kinetics, less suitable for rapid synthesis.[1]	2.5 - 4.0
EDC/HOBt	Variable	Good to Excellent[7]	Low cost, water-soluble byproducts (EDC).[7]	Slower than phosphonium/uronium salts, potential for side reactions.[7]	1.0 - 1.5

Experimental Protocols

Protocol 1: General Procedure for Guanidinylation of a Primary Amine with Dimethylcyanamide

This protocol is adapted from general procedures for cyanamide-based guanidinylation.

Materials:

• Primary amine (1.0 eq)

• Dimethylcyanamide (1.1 eq)

• Triethylamine (2.0 eq)

• Acetonitrile (or other suitable aprotic solvent)

• Hydrochloric acid (for salt formation, if desired)

Procedure:

• In a round-bottom flask, dissolve the primary amine (1.0 mmol) and triethylamine (2.0 mmol) in acetonitrile (10 mL).

• Add dimethylcyanamide (1.1 mmol) to the solution.

• Heat the reaction mixture to reflux (or a suitable temperature based on the amine's reactivity, e.g., 80°C) and monitor the reaction progress by TLC or LC-MS. Reaction times can vary from a few hours to overnight.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent.

• The crude product can be purified by silica gel column chromatography or by precipitation as a hydrochloride salt. For salt formation, dissolve the crude residue in a minimal amount of a suitable solvent (e.g., methanol) and add a solution of HCl in diethyl ether or dioxane until precipitation is complete.

• Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum.

Protocol 2: Standard Peptide Coupling using HATU (Alternative for comparison)

This protocol outlines a standard solid-phase peptide synthesis (SPPS) coupling step.

Materials:

• Resin-bound peptide with a free N-terminal amine (1.0 eq)

• Fmoc-protected amino acid (4.0 eq)

• HATU (3.9 eq)

• N,N-Diisopropylethylamine (DIPEA) (8.0 eq)

• N,N-Dimethylformamide (DMF)

Procedure:

• Swell the peptide-resin in DMF.

• Perform Fmoc-deprotection of the N-terminal amine using 20% piperidine in DMF. Wash the resin thoroughly with DMF.

• In a separate vessel, dissolve the Fmoc-amino acid and HATU in DMF.

• Add DIPEA to the solution to activate the amino acid. This is often accompanied by a color change.

• Immediately add the activated amino acid solution to the deprotected peptide-resin.

• Agitate the mixture for the desired coupling time (e.g., 20-45 minutes) at room temperature.

• Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

• Proceed to the next deprotection/coupling cycle.

Visualization of Synthetic Workflow

The following diagrams illustrate the logical flow of a multi-step synthesis involving a key guanidinylation step and a comparative amide bond formation step.

Caption: Workflow for a multi-step synthesis featuring a key guanidinylation step using dimethylcyanamide.

Caption: Decision logic for selecting a guanidinylation reagent based on project priorities.

Conclusion and Recommendations

The cost-benefit analysis of using dimethylcyanamide in multi-step synthesis reveals a nuanced landscape.

Benefits of Dimethylcyanamide:

• Cost-Effectiveness: For transformations like guanidinylation, dimethylcyanamide is significantly more economical than highly activated, pre-formed guanidinylating reagents or modern peptide coupling reagents like HATU.

• Atom Economy: It offers a direct and atom-economical route to guanidines from simple amines.

• Versatility: Its utility extends beyond guanidinylation to the synthesis of various heterocyclic systems.[1][3]

Drawbacks and Costs:

• Reaction Conditions: It may require higher temperatures and longer reaction times compared to more reactive alternatives, which could be detrimental to sensitive substrates in a multi-step sequence.

• Lower Reactivity for Hindered Substrates: For sterically hindered or electron-deficient amines, forcing conditions may lead to lower yields and side products, necessitating the use of more potent (and expensive) reagents.

• Safety: While an improvement over cyanogen bromide, dimethylcyanamide is still a reactive and toxic chemical that requires careful handling.[4]

Strategic Recommendation:

Dimethylcyanamide is an excellent choice for the synthesis of simple, unhindered guanidines in a cost-sensitive project, particularly at a large scale. Its economic advantage is a primary driver for its application. However, for complex, multi-step syntheses involving sensitive functional groups, sterically demanding transformations, or where speed and purity are paramount (as is often the case in late-stage drug development), the higher upfront cost of reagents like HATU or specialized guanidinylating agents can be justified by improved yields, reduced purification efforts, and faster project timelines. The ultimate decision requires a careful evaluation of the specific synthetic challenge against the project's economic and temporal constraints.

References

• 1. datapdf.com [datapdf.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. syrris.jp [syrris.jp]
• 5. CZ188596A3 - Process for preparing creatine and creatine monohydrate - Google Patents [patents.google.com]
• 6. vapourtec.com [vapourtec.com]
• 7. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Alternatives for Dimethylcyanamide in Key Chemical Transformations

Dimethylcyanamide [(CH₃)₂NCN] serves as a versatile C1 building block and reagent in organic synthesis, primarily utilized in cyanation, guanidinylation, and the synthesis of various heterocyclic frameworks. Its utility stems from the electrophilic nature of the cyano carbon and the nucleophilic amino group. However, concerns regarding its toxicity and the need for milder, more efficient, or functionally tolerant alternatives have driven the exploration of other reagents.[1] This guide provides an objective comparison of dimethylcyanamide with its alternatives in key chemical transformations, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Cyanation Reactions

Cyanation, the introduction of a nitrile (-CN) group, is a fundamental transformation in organic synthesis, as nitriles are precursors to valuable functional groups like carboxylic acids, amines, and amides.[2][3] While dimethylcyanamide can act as a cyanating agent, particularly in electrophilic cyanation contexts[4], a vast array of alternatives exists, broadly categorized as nucleophilic and electrophilic cyanide sources.

Comparison of Cyanating Agents

A significant focus in modern chemistry is the replacement of highly toxic cyanide salts like NaCN and KCN with safer alternatives.[5][6][7] The choice of reagent often depends on the substrate (e.g., aryl halide, ketone, amine) and the desired reaction mechanism.

Reagent/Method	Typical Substrate	Typical Conditions	Yield (%)	Advantages	Disadvantages	Reference
Dimethylcyanamide	Terminal Alkynes	Au(I) catalyst, Chlorobenzene, 100 °C	60-95 (for oxazoles)	Forms heterocyclic products directly	Limited to specific cycloadditions	[4]
Potassium Ferrocyanide (K₄[Fe(CN)₆])	Aryl Bromides	Pd/C catalyst, Na₂CO₃, NMP, 120 °C, 12-24h	85-95	Low toxicity, stable, inexpensive	Requires catalyst, high temperature	[8]
Zinc Cyanide (Zn(CN)₂)	Aryl Chlorides	NiCl₂(dppf)/Zn catalyst, DMAP, DMA, 80 °C, 12h	70-98	Less toxic than Na/KCN, good for Ni-catalysis	Still toxic, requires catalyst and additives	[8]
N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)	Arenes (C-H cyanation)	Rh(III) catalyst, CsOAc, AgSbF₆, DCE, 80 °C	51-95	Electrophilic source, transition-metal-free options	Requires catalyst, can be substrate-specific	[4][9]
Acetone Cyanohydrin	Aldehydes/Ketones	Base or acid catalyst, neat or in solvent, RT	>90	Safer HCN source, reversible reaction	Product is a cyanohydrin, not a simple nitrile	[2]
Dimethylmalononitrile (DMMN)	Aryl Grignard/Lithium	THF, 0 °C to RT, 1-3h	80-99	Avoids transition metals and toxic salts	Requires organometallic intermediate	[8]
Formamide (CN-free source)	Aryl Bromides	Pd(OAc)₂, Xantphos, POCl₃, 110 °C, 12h	75-93	Avoids toxic cyanide reagents completely	High temperature, requires catalyst	[7]

Experimental Protocol: Palladium-Catalyzed Cyanation of Aryl Bromides with K₄[Fe(CN)₆]

This protocol provides a safer alternative to traditional methods using highly toxic alkali metal cyanides.

Materials:

• Aryl bromide (1.0 mmol)

• Potassium ferrocyanide (K₄[Fe(CN)₆]) (0.4 mmol, 1.6 mmol CN)

• Palladium on carbon (Pd/C, 10 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 mmol)

• N-Methyl-2-pyrrolidone (NMP) (3 mL)

• Reaction vessel (e.g., Schlenk tube)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide, K₄[Fe(CN)₆], Pd/C, and Na₂CO₃.

• Add NMP to the tube via syringe.

• Seal the vessel and heat the reaction mixture to 120 °C with vigorous stirring.

• Monitor the reaction progress using TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired aryl nitrile.

Workflow for Selecting a Cyanation Reagent

Caption: Decision workflow for choosing a suitable cyanation reagent.

Guanidinylation Reactions

The guanidinium group is a key structural motif in many biologically active molecules, including the amino acid arginine. Guanidinylation is the process of introducing this functional group onto a substrate, typically an amine.[10][11] While dimethylcyanamide can be a precursor for guanidinylation, its reactivity is often lower than that of more specialized reagents designed for mild and efficient conversion of amines to guanidines.

Comparison of Guanidinylating Agents

Modern guanidinylating agents often employ protecting groups (like Boc or Cbz) to modulate reactivity and prevent side reactions, allowing for their use in complex molecule synthesis.[11][12]

Reagent	Substrate	Typical Conditions	Yield (%)	Advantages	Disadvantages	Reference
Cyanamide	Primary Amines	Sc(OTf)₃, H₂O, RT, 24h	75-99	Simple, atom-economical, works in water	Requires catalyst, may not work for all amines	[13]
N,N'-Di-Boc-N''-triflylguanidine	Primary/Secondary Amines	Et₃N, DCM, RT, 1-3h	90-99	Highly reactive, mild conditions, high yield	Reagent preparation required, triflyl group is a strong leaving group	[12]
N,N'-Bis(Boc)-1-guanylpyrazole	Primary Amines	DIPEA, DMF, RT, 12h	85-95	Stable, crystalline solid; good for peptide synthesis	Slower reaction times compared to triflylguanidine	[10]
S-Methylisothioureas (e.g., N,N'-di-Boc-S-methylisothiourea)	Primary Amines	HgCl₂, Et₃N, DMF, RT	60-80	Common intermediate	Use of toxic mercury salts	[13]
4-Benzyl-3,5-dimethyl-1H-pyrazole-1-carboxamidine	Primary/Secondary Amines	Neat or in solvent, 60-80 °C	70-95	One-step conversion to unprotected guanidines	Higher temperatures may be required	[13]

Experimental Protocol: Guanidinylation of a Primary Amine with N,N'-Di-Boc-N''-triflylguanidine

This protocol exemplifies a modern, high-yield method for guanidinylation under mild conditions.[12]

Materials:

• Primary amine (1.0 mmol)

• N,N'-Di-Boc-N''-triflylguanidine (1.1 mmol)

• Triethylamine (Et₃N) (1.5 mmol)

• Dichloromethane (DCM) (5 mL)

• Magnetic stirrer and reaction flask

Procedure:

• Dissolve the primary amine in DCM in a round-bottom flask.

• Add triethylamine to the solution and stir for 5 minutes at room temperature.

• Add N,N'-Di-Boc-N''-triflylguanidine portion-wise to the stirred solution.

• Continue stirring at room temperature and monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate (NaHCO₃) solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the resulting crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the pure di-Boc-protected guanidine.

Guanidinylation Reagent Activation Pathway

Caption: Synthetic pathways to activated guanidinylating agents.

N-Cyanoguanidine Synthesis

N-Cyanoguanidines, also known as dicyandiamides, are important intermediates in the synthesis of pharmaceuticals (e.g., Cimetidine precursors) and other fine chemicals.[14][15] They are often prepared from thioureas, representing a safer and more efficient alternative to methods that might involve direct handling of cyanogen halides.

Comparison of Synthetic Methods for N-Cyanoguanidines

The conversion of thioureas to N-cyanoguanidines is a common and effective strategy. The choice of coupling agent is critical for performance.

Starting Material	Reagent	Conditions	Yield (%)	Advantages	Disadvantages	Reference
N,N'-disubstituted thiourea	EDC·HCl, Cyanamide	DMF, RT, 2-4h	70-90	Mild, one-pot, uses water-soluble carbodiimide	Requires stoichiometric coupling agent	[14][16]
N,N'-disubstituted thiourea	Ph₃P/CCl₄, Cyanamide	Acetonitrile, Reflux	50-70	Avoids metal-based reagents	Use of CCl₄, harsher conditions	[14]
N-alkyl-N'-pyridylcarbodiimide	Cyanamide	Dichloromethane, Ti(OiPr)₄ catalyst	~65	Catalytic method	Requires pre-formed carbodiimide	[14]

Experimental Protocol: Synthesis of N-Cyanoguanidine from Thiourea using EDC

This protocol details a facile, one-pot synthesis using a water-soluble carbodiimide.[16]

Materials:

• N,N'-disubstituted thiourea (1.0 mmol)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 mmol)

• Sodium cyanamide (NaHNCN) (1.5 mmol)

• Dimethylformamide (DMF) (5 mL)

• Magnetic stirrer and reaction flask

Procedure:

• Dissolve the N,N'-disubstituted thiourea in DMF in a round-bottom flask.

• Add EDC·HCl to the solution and stir at room temperature.

• After 10-15 minutes, add sodium cyanamide to the reaction mixture.

• Continue stirring at room temperature for 2-4 hours, monitoring the reaction by TLC.

• Once the reaction is complete, pour the mixture into ice water.

• Collect the precipitated solid by filtration.

• Wash the solid with water and dry under vacuum.

• If necessary, recrystallize the product from a suitable solvent (e.g., ethanol/water) to obtain the pure N-cyanoguanidine.

Reaction Pathway: Thiourea to N-Cyanoguanidine

Caption: Conversion of thiourea to N-cyanoguanidine via an EDC-activated intermediate.

References

• 1. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyanation [Synthetic Reagents] | TCI AMERICA [tcichemicals.com]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. Cyanation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Cyanide-Free Cyanation - ChemistryViews [chemistryviews.org]
• 8. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]
• 9. New strategies and applications using electrophilic cyanide-transfer reagents under transition metal-free conditions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C6QO00390G [pubs.rsc.org]
• 10. nbinno.com [nbinno.com]
• 11. A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Guanidine synthesis by guanylation [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. EP0259140A1 - Cyanoguanidine derivative and process for preparation thereof - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

A Researcher's Guide to Cross-Referencing Experimental Spectral Data of Dimethylcyanamide with Leading Databases

For researchers, scientists, and drug development professionals, accurate spectral data is the cornerstone of chemical identification and characterization. This guide provides a comprehensive comparison of experimental spectral data for dimethylcyanamide against entries in prominent public databases, offering a clear pathway for data validation and interpretation.

This resource presents a detailed cross-referencing of infrared (IR), Raman, and nuclear magnetic resonance (NMR) spectroscopy data for dimethylcyanamide. By summarizing quantitative data, outlining experimental methodologies, and visualizing the data cross-referencing workflow, this guide aims to facilitate a more efficient and accurate research process.

Spectral Data Summary

The following tables provide a consolidated view of the experimental spectral data for dimethylcyanamide as reported in various sources and databases.

Infrared (IR) Spectroscopy Data

Database/Source	Technique	Key Bands (cm⁻¹)	Notes
PubChem / SpectraBase	FTIR (Capillary Cell: Neat)	Data available for viewing	Sourced from American Cyanamid Company.[1]
PubChem / SpectraBase	Near IR	Data available for viewing	Instrument: BRUKER IFS 88.[1]
PubChem / SpectraBase	Vapor Phase IR	Data available for viewing	Instrument: DIGILAB FTS-14.[1]
NIST WebBook	Gas Phase IR	Spectrum available for viewing	From the NIST/EPA Gas-Phase Infrared Database.[2][3]
Thermo Scientific Chemicals	Infrared Spectrum	Conforms to internal standards	Part of product specifications for Dimethylcyanamide, 97%.[4]

Raman Spectroscopy Data

Database/Source	Key Bands (cm⁻¹)	Notes
PubChem / SpectraBase	Spectrum available for viewing	Catalog Number: 213802, Copyright © Sigma-Aldrich Co. LLC.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Database/Source	Technique	Solvent	Chemical Shift (δ) ppm	Notes
PubChem / NMRShiftDB	¹H NMR	Not specified	Data available	Instrument: Varian A-60, Source of Sample: American Cyanamid Company.[1]
SpectraBase	¹H NMR	CDCl₃	Spectrum available	Source of Sample: Sigma-Aldrich Co. LLC., Purity: 99%.[5]

Experimental Protocols

• FTIR Spectroscopy (as per PubChem/SpectraBase): The spectrum was obtained using a neat sample in a capillary cell.[1]

• Near IR Spectroscopy (as per PubChem/SpectraBase): The data was acquired using a BRUKER IFS 88 NIR Spectrometer.[1]

• Vapor Phase IR Spectroscopy (as per PubChem/SpectraBase): A DIGILAB FTS-14 instrument was used to collect the vapor phase spectrum.[1]

• ¹H NMR Spectroscopy (as per SpectraBase): The spectrum was recorded for a sample with 99% purity in a CDCl₃ solvent.[5]

Data Cross-Referencing Workflow

The process of cross-referencing experimentally obtained spectral data with established databases is a critical step in chemical analysis. The following diagram illustrates a typical workflow for this process.

A flowchart illustrating the workflow for cross-referencing experimental spectral data with database entries.

Logical Relationships in Spectral Data Analysis

The interpretation of spectral data involves a logical progression from data acquisition to structural elucidation. The following diagram outlines the relationships between different spectral techniques and their contribution to the final analysis.

A diagram showing the logical flow of information in spectral data analysis for structural confirmation.

References

• 1. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyanamide, dimethyl- [webbook.nist.gov]
• 3. Cyanamide, dimethyl- [webbook.nist.gov]
• 4. 200211000 [thermofisher.com]
• 5. spectrabase.com [spectrabase.com]

A Mechanistic Showdown: Unraveling Radical versus Non-Radical Pathways in Cyanamide Chemistry

For researchers, scientists, and drug development professionals, understanding the intricate reaction mechanisms of cyanamides is paramount for harnessing their synthetic potential. This guide provides a comparative analysis of radical and non-radical pathways involving cyanamides, supported by experimental data and detailed methodologies, to aid in the strategic design of synthetic routes.

Cyanamides are versatile building blocks in organic synthesis, capable of undergoing a variety of transformations to yield valuable nitrogen-containing compounds. The reactivity of the cyanamide functional group can be directed through either radical or non-radical pathways, each offering distinct advantages in terms of scope, selectivity, and reaction conditions. This guide delves into the mechanistic nuances of these two approaches, presenting a side-by-side comparison to inform synthetic strategy.

At a Glance: Radical vs. Non-Radical Pathways

Feature	Radical Pathways	Non-Radical Pathways
Initiation	Typically initiated by radical initiators (e.g., AIBN, (Bu)₃SnH), light, or transition metals.	Often initiated by heat, Lewis acids, or the inherent nucleophilicity/electrophilicity of the reactants.
Intermediates	Involve highly reactive radical species.	Proceed through ionic or pericyclic transition states.
Key Reactions	Intramolecular cyclizations (e.g., of N-acylcyanamides), intermolecular additions.	Cycloadditions (e.g., [3+2], [2+2+2]), nucleophilic additions to the nitrile carbon.
Substrate Scope	Particularly effective for the synthesis of complex heterocyclic structures through cascade reactions.	Broad scope including the formation of tetrazoles, amidines, and other heterocycles.
Selectivity	Can offer high levels of regio- and stereoselectivity, often governed by kinetic factors.	Selectivity is often dictated by frontier molecular orbital interactions or steric effects.
Reaction Conditions	Often require inert atmospheres and careful control of reactant concentrations.	Can range from mild to harsh, depending on the specific transformation.

Quantitative Comparison of Reaction Yields

The following table summarizes representative examples of radical and non-radical reactions of cyanamides, highlighting the reaction conditions and reported yields. This data is compiled from various studies to provide a comparative overview.

Reaction Type	Pathway	Substrate	Reagents and Conditions	Product	Yield (%)	Reference
Intramolecular Cyclization	Radical	N-(2-iodophenyl)-N-allylcyanamide	AIBN (0.2 eq.), (Bu)₃SnH (1.2 eq.), Benzene, 80 °C, 2 h	3-methyl-3,4-dihydro-2H-benzo[b][1][2]diazepine	75%	[3]
Intramolecular Cyclization	Radical	N-Acylcyanamide with a pendant alkene	Bu₃SnH, AIBN, Benzene, reflux	Polycyclic quinazolinones	Good to excellent	[3]
[3+2] Cycloaddition	Non-Radical	N-Tosyl-cyanamide and a nitrile oxide	TBAF, THF, rt	Oxadiazol-5-imine	Excellent	[1]
[3+2] Cycloaddition	Non-Radical	Azidocyanamides	Heat	Fused 5-aminotetrazoles	Excellent	[3]
Nucleophilic Addition	Non-Radical	Secondary amine and trichloroacetonitrile	1. MeCN, rt; 2. NaOtAm	Disubstituted cyanamide	Good	[1]

Delving into the Mechanisms: Visualizing the Pathways

To illustrate the fundamental differences between these mechanistic routes, the following diagrams, generated using Graphviz, depict a representative radical cyclization and a non-radical [3+2] cycloaddition.

References

• 1. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Cyclic N-Acyl Amidines by [3 + 2] Cycloaddition of N-Silyl Enamines and Activated Acyl Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of Dimethylcyanamide: A Guide for Laboratory Professionals

Effective management of dimethylcyanamide waste is crucial for ensuring laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for the proper disposal of dimethylcyanamide, tailored for researchers, scientists, and drug development professionals. Adherence to these protocols will help mitigate risks and ensure that waste is handled in accordance with regulatory standards.

Immediate Safety and Handling

Dimethylcyanamide is a toxic and combustible substance that requires careful handling.[1][2] It is harmful if swallowed or inhaled and can be fatal if it comes into contact with the skin.[3]

1.1 Personal Protective Equipment (PPE): Before handling dimethylcyanamide, ensure the following PPE is worn:

• Eye Protection: Chemical splash goggles.[4]

• Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile rubber).[4]

• Body Protection: A lab coat or other protective clothing to prevent skin exposure.[4]

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[5] If exposure limits are exceeded, a full-face respirator may be necessary.[5]

1.2 Engineering Controls:

• Work should be conducted in a well-ventilated laboratory.[5]

• An eyewash station and safety shower must be readily accessible in any area where dimethylcyanamide is handled or stored.[4]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate action is critical.

2.1 Spill Response:

• Evacuate and Isolate: Immediately clear the area of all personnel and isolate the spill.

• Eliminate Ignition Sources: As dimethylcyanamide is combustible, extinguish all nearby flames and turn off any spark-producing equipment.[4]

• Contain and Absorb: Use an inert absorbent material such as vermiculite, sand, or earth to contain the spill.[4]

• Collect Waste: Carefully collect the absorbed material and place it into a designated, compatible, and properly labeled hazardous waste container.[4]

• Decontaminate: Wash the spill area thoroughly.[4]

• Dispose: The collected waste and any contaminated cleaning materials must be disposed of as hazardous waste.[4]

2.2 First Aid Measures:

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[4][5]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][5]

Dimethylcyanamide Waste Disposal Procedure

All chemical waste, including unused dimethylcyanamide, contaminated materials, and spill cleanup debris, must be treated as hazardous waste.[4] It is illegal and unsafe to dispose of this chemical down the sink or in regular trash.[4]

Step 1: Designate a Satellite Accumulation Area (SAA)

• An SAA is a designated location within the laboratory, at or near the point of waste generation, where hazardous waste can be temporarily stored.[6]

• This area must be under the control of laboratory personnel.[7]

Step 2: Select a Compatible Waste Container

• Use a container that is chemically compatible with dimethylcyanamide. High-density polyethylene (HDPE) or other resistant plastic containers are generally preferred.[3]

• The container must be in good condition, with no leaks or damage, and have a secure, screw-on cap.[6][7]

• Ensure the container is appropriately sized for the amount of waste to be generated to avoid prolonged storage of nearly empty containers.[6]

Step 3: Label the Waste Container

• Proper labeling is a critical regulatory requirement.[8] The label must be affixed to the container as soon as the first drop of waste is added.[9]

• The label must include the following information:

  • The words "Hazardous Waste".[8][10]

  • The full chemical name: "Dimethylcyanamide". Avoid using abbreviations or chemical formulas.

  • The specific hazard characteristics (e.g., "Toxic," "Combustible").[9]

  • The date when waste was first added to the container (the accumulation start date).[8]

  • The name and contact information of the generating laboratory or researcher.[8]

Step 4: Accumulate Waste Safely

• Always keep the hazardous waste container securely closed, except when adding waste.[3][6]

• Store the container in your designated SAA.[3]

• Do not mix incompatible waste streams. While dimethylcyanamide is an organonitrogen compound, it should not be mixed with other chemicals unless their compatibility is confirmed.[11] It is incompatible with strong oxidizing agents.[4]

• Do not overfill the container. Leave at least 10% of headspace to allow for vapor expansion.[8]

Step 5: Arrange for Disposal

• Once the container is full or you have no further need to accumulate this waste stream, arrange for its disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5]

• Follow your institution's specific procedures for requesting a waste pickup. This may involve submitting an online form or contacting the EHS office directly.[5]

Data Presentation

Table 1: Physical and Chemical Properties of Dimethylcyanamide

Property	Value
Chemical Formula	C₃H₆N₂
Molecular Weight	70.09 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	160-164 °C
Melting Point	-41 °C
Flash Point	71 °C (159.8 °F)
Density	0.867 g/cm³ at 25 °C
Solubility	Soluble in water, alcohol, and ether
Vapor Pressure	16 mm Hg
CAS Number	1467-79-4

Sources:[1][2][4][10][11]

Mandatory Visualizations

Diagram 1: Dimethylcyanamide Spill Response Workflow

Caption: Workflow for a safe and effective response to a dimethylcyanamide spill.

Diagram 2: Laboratory Hazardous Waste Disposal Process

Caption: Step-by-step process for managing laboratory chemical waste.

References

• 1. Dimethyl cyanamide - Hazardous Agents | Haz-Map [haz-map.com]
• 2. DIMETHYLCYANAMIDE [chembk.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. vumc.org [vumc.org]
• 5. odu.edu [odu.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. safetyservices.ucdavis.edu [safetyservices.ucdavis.edu]
• 9. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 10. Hazardous Waste Label Requirements | BradyID.com [bradyid.com]
• 11. Dimethylcyanamide | C3H6N2 | CID 15112 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Dimethylcyanamide

For Immediate Reference: Essential Safety and Handling Information for Dimethylcyanamide

This guide provides crucial safety protocols and logistical plans for the handling and disposal of dimethylcyanamide, tailored for researchers, scientists, and professionals in drug development. Adherence to these procedures is paramount for ensuring a safe laboratory environment.

Dimethylcyanamide is a toxic and flammable chemical that can be harmful if inhaled, swallowed, or absorbed through the skin.[1][2] It is classified as fatal in contact with skin and toxic if swallowed.[2] Therefore, stringent safety measures are required during its handling and disposal.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to prevent exposure. This includes comprehensive protection for the eyes, face, hands, and body.

Protection Type	Specific PPE Requirement	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	To protect against potential splashes of the chemical, which can cause eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene).	To prevent skin contact, as dimethylcyanamide is fatal if absorbed through the skin.[2] Always inspect gloves for integrity before use.
Body Protection	A flame-resistant lab coat, chemical-resistant apron, and closed-toe shoes.	To protect against skin contact and in case of splashes.[1][3]
Respiratory Protection	A NIOSH/MSHA-approved respirator is necessary if working outside of a fume hood or if there is a risk of inhalation.	The substance is harmful if inhaled.[2][4]

Operational Plan for Handling Dimethylcyanamide

A systematic approach to handling dimethylcyanamide, from preparation to disposal, is critical for minimizing risks.

1. Preparation and Engineering Controls:

• Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[1][5]

• Ensure that an eyewash station and a safety shower are readily accessible and in good working order.[1][5]

• Remove all potential ignition sources from the work area, as dimethylcyanamide is a flammable liquid and vapor.[1][5]

• Have spill control materials, such as absorbent pads, readily available.[1][6]

2. Handling Procedures:

• Wear the complete set of recommended PPE at all times.

• Avoid direct contact with the chemical. Use tools and equipment that are compatible with dimethylcyanamide.

• Measure and dispense the chemical carefully to avoid splashes and the generation of aerosols.

• Keep containers tightly closed when not in use to prevent the escape of vapors.[1][4]

3. Storage:

• Store dimethylcyanamide in a cool, dry, and well-ventilated area, away from heat and ignition sources.[1][5]

• Keep it in a tightly sealed, properly labeled container.[4]

• Store away from incompatible materials such as strong oxidizing agents.[1][5]

4. First Aid and Emergency Procedures:

• In case of skin contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• In case of inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• In case of ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][4]

Disposal Plan

Proper disposal of dimethylcyanamide and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All waste materials contaminated with dimethylcyanamide, including empty containers, used gloves, and absorbent materials, must be collected in a designated and properly labeled hazardous waste container.

• Waste Disposal: Dispose of chemical waste through a licensed hazardous waste disposal company.[2] Do not dispose of dimethylcyanamide down the drain.[5] Follow all local, state, and federal regulations for hazardous waste disposal.[4][5]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of dimethylcyanamide, from initial preparation to final disposal.

Caption: Workflow for Safe Dimethylcyanamide Handling.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. corporate.dow.com [corporate.dow.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. DIMETHYL CYANAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]